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Core Science & Biosynthesis

Foundational

4-Chloro-2-hydrazinylpyridine dihydrochloride CAS number and properties

This guide details the chemical identity, synthesis strategies, and applications of 4-Chloro-2-hydrazinylpyridine dihydrochloride .[1] It is designed for medicinal chemists and process scientists, specifically addressing...

Author: BenchChem Technical Support Team. Date: March 2026

This guide details the chemical identity, synthesis strategies, and applications of 4-Chloro-2-hydrazinylpyridine dihydrochloride .[1] It is designed for medicinal chemists and process scientists, specifically addressing the critical regioselectivity challenges associated with its synthesis.

[1]

Chemical Identity & Properties

This compound is a bifunctional pyridine scaffold used primarily as a precursor for fused heterocycles (e.g., [1,2,4]triazolo[4,3-a]pyridines) and pyrazole-based kinase inhibitors.

PropertyData
Compound Name 4-Chloro-2-hydrazinylpyridine dihydrochloride
CAS Number (Salt) 1955506-81-6
CAS Number (Free Base) 364757-36-8
Molecular Formula C₅H₆ClN₃[1] · 2HCl
Molecular Weight 216.49 g/mol (Salt); 143.57 g/mol (Base)
Appearance Off-white to pale yellow hygroscopic solid
Solubility Soluble in water, DMSO, Methanol; Insoluble in non-polar solvents
Acidity The hydrazine group is basic; forms a stable dihydrochloride salt.

Synthesis & Regioselectivity (The "C2 vs. C4" Challenge)

Critical Insight: A common error in synthesizing this compound is the direct nucleophilic aromatic substitution (


) of 2,4-dichloropyridine with hydrazine. This reaction is regioselective for the C4 position , yielding the incorrect isomer (2-chloro-4-hydrazinopyridine) due to the greater electrophilicity of the C4 carbon in the pyridine ring.[1]

To selectively obtain the 2-hydrazino isomer while retaining the 4-chloro substituent, one of the following "Inverted Selectivity" protocols must be used.

Protocol A: Fluorine-Directed (Recommended for Scale-up)

This method exploits the "Fluorine Effect," where the high electronegativity of fluorine at the C2 position accelerates nucleophilic attack significantly (


), overriding the natural C4 preference.
  • Starting Material: 2-Fluoro-4-chloropyridine.[1]

  • Reagent: Hydrazine hydrate (3–5 equivalents).

  • Solvent: Ethanol or Isopropanol.

  • Conditions: Reflux for 2–4 hours.

  • Mechanism: The hydrazine nucleophile attacks C2 preferentially due to the superior leaving group ability of fluoride in

    
     systems and the inductive activation at C2.
    
  • Salt Formation: Treat the crude base with 4M HCl in dioxane to precipitate the dihydrochloride.

Protocol B: Palladium-Catalyzed Cross-Coupling (Buchwald-Hartwig)

Ideal for late-stage functionalization or when 2-fluoro precursors are unavailable.[1]

  • Starting Material: 2-Bromo-4-chloropyridine.[1]

  • Reagent: tert-Butyl carbazate (Boc-hydrazine).[1]

  • Catalyst:

    
     or similar Pd(0)/Pd(II) source; 
    
    
    
    (base).[2]
  • Step 1: Coupling in Toluene/Dioxane at 100°C to form the Boc-protected intermediate.

  • Step 2: Deprotection using HCl/MeOH to yield the target dihydrochloride.

Visualization: Regioselectivity Logic

SynthesisLogic Start Starting Material Selection Dichloro 2,4-Dichloropyridine Start->Dichloro Fluoro 2-Fluoro-4-chloropyridine Start->Fluoro Bromo 2-Bromo-4-chloropyridine Start->Bromo Reaction1 Direct SNAr (Hydrazine) Dichloro->Reaction1 Reaction2 Directed SNAr (F >> Cl) Fluoro->Reaction2 Reaction3 Pd-Catalysis (Buchwald) Bromo->Reaction3 ProductWrong 2-Chloro-4-hydrazinopyridine (INCORRECT ISOMER) Reaction1->ProductWrong Major Product (C4 attack) ProductRight 4-Chloro-2-hydrazinopyridine (TARGET) Reaction2->ProductRight Selective C2 attack Reaction3->ProductRight Selective C2 coupling

Caption: Decision tree illustrating the necessity of specific precursors to avoid the thermodynamic trap of C4-substitution.

Experimental Protocol (Self-Validating)

Objective: Synthesis of 4-Chloro-2-hydrazinylpyridine dihydrochloride via Method A.

Safety Precaution: Hydrazine is a suspected carcinogen and highly toxic. All operations must be performed in a fume hood. 4-Chloropyridines are skin irritants.[1]

  • Setup: Equip a 250 mL round-bottom flask with a magnetic stir bar and a reflux condenser topped with a nitrogen balloon.

  • Charge: Add 2-Fluoro-4-chloropyridine (10.0 g, 76 mmol) and Ethanol (100 mL).

  • Addition: Add Hydrazine hydrate (80% aq., 18.5 mL, 304 mmol, 4.0 equiv) dropwise over 10 minutes at room temperature. Note: Mild exotherm may occur.[1]

  • Reaction: Heat to reflux (80°C) for 3 hours.

    • Validation Point: Monitor by TLC (50% EtOAc/Hexane). The starting material (

      
      ) should disappear, replaced by a lower 
      
      
      
      spot (base amine).
  • Workup (Base Isolation):

    • Cool to room temperature.[3][4][5]

    • Concentrate under reduced pressure to remove ethanol and excess hydrazine.

    • Resuspend residue in water (50 mL) and extract with Ethyl Acetate (3 x 50 mL).

    • Wash combined organics with brine, dry over

      
      , and concentrate to yield the crude free base (solid).
      
  • Salt Formation:

    • Dissolve the crude base in minimal Methanol (20 mL).

    • Cool to 0°C in an ice bath.

    • Add 4M HCl in Dioxane (40 mL) dropwise. A white precipitate will form immediately.

    • Stir for 30 minutes, filter the solid, and wash with cold diethyl ether.

  • Storage: Store under inert gas at -20°C. Hydrazine salts can degrade if exposed to moisture and air.[1]

Applications in Drug Discovery

The 4-chloro-2-hydrazinylpyridine scaffold is a versatile "linchpin" intermediate.[1] The hydrazine moiety constructs the heterocycle, while the 4-chloro group remains available for subsequent cross-coupling (Suzuki/Buchwald) to attach aryl or heteroaryl tails.

Key Workflows
  • Pyrazoles (Kinase Inhibitors): Condensation with 1,3-diketones (e.g., acetylacetone) yields 1-(4-chloropyridin-2-yl)pyrazoles.[1]

  • Triazolopyridines: Reaction with orthoesters or carboxylic acids leads to [1,2,4]triazolo[4,3-a]pyridines, a core found in p38 MAP kinase inhibitors.

  • Late-Stage Diversification: The C4-Cl bond is preserved during hydrazine condensation, allowing for library generation via Suzuki coupling after the heterocycle is formed.[1]

Visualization: Application Pathway

Applications Core 4-Chloro-2-hydrazinylpyridine (Scaffold) Product1 Pyrazoles (Kinase Inhibitors) Core->Product1 + Reagent1 Product2 [1,2,4]Triazolo[4,3-a]pyridines (MAPK Inhibitors) Core->Product2 + Reagent2 Reagent1 1,3-Diketones (e.g., Acetylacetone) Reagent2 Orthoesters (e.g., Triethyl orthoformate) Suzuki Suzuki Coupling (C4-Aryl Installation) Product1->Suzuki Library gen Product2->Suzuki Library gen

Caption: The scaffold allows heterocycle formation followed by C4-diversification.

References

  • Organic Syntheses. (2014). Synthesis of 2-Hydrazinopyridines via Pd-Catalyzed Coupling. Org. Synth. 2014, 91, 1055. Retrieved from [Link]

  • National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 16092198 (Isomer Comparison). Retrieved from [Link]

Sources

Exploratory

Comprehensive Technical Guide: Chemical Structure, Synthesis, and Applications of 4-Chloro-2-hydrazinopyridine Dihydrochloride

Executive Summary In modern medicinal chemistry and agrochemical development, bifunctional heterocyclic building blocks are essential for the rapid assembly of complex pharmacophores. 4-Chloro-2-hydrazinopyridine dihydro...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern medicinal chemistry and agrochemical development, bifunctional heterocyclic building blocks are essential for the rapid assembly of complex pharmacophores. 4-Chloro-2-hydrazinopyridine dihydrochloride is a highly versatile intermediate, characterized by its dual reactivity profile: an electrophilic 4-chloro position and a highly nucleophilic 2-hydrazine moiety. This in-depth guide explores the structural causality, regioselective synthesis, and downstream applications of this compound, specifically focusing on its role in generating pyrazolo[3,4-b]pyridine architectures—a privileged scaffold in kinase inhibitor design.

Physicochemical & Structural Profiling

To ensure reproducibility and stability in synthetic workflows, understanding the physicochemical baseline of the compound is critical [1]. The dihydrochloride salt form is deliberately chosen over the free base to mitigate the inherent auto-oxidation and thermal instability of the hydrazine group.

Quantitative Data Summary
PropertySpecification
Chemical Name 4-Chloro-2-hydrazinylpyridine dihydrochloride
CAS Number 1422388-79-1
Molecular Formula C₅H₆ClN₃ · 2HCl (C₅H⸂8⸃Cl₃N₃)
Molecular Weight 216.50 g/mol
SMILES NNC1=NC=CC(Cl)=C1.[H]Cl.[H]Cl
Appearance Off-white to pale yellow crystalline powder
Storage Conditions Inert atmosphere (Argon/N₂), 2–8°C, desiccated

Structural Causality (E-E-A-T): Why utilize the dihydrochloride salt? The free base contains three nitrogen atoms. The terminal amine of the hydrazine group (pKa ~8.0) and the pyridine ring nitrogen (pKa ~5.2) are highly basic. In its free base form, the high Highest Occupied Molecular Orbital (HOMO) energy of the hydrazine moiety makes it highly susceptible to atmospheric oxidation, leading to diazene formation and subsequent degradation. By protonating both the pyridine and terminal hydrazine nitrogens with anhydrous HCl, the HOMO energy is drastically lowered. This self-validating stabilization mechanism extends the shelf-life from days (free base) to years (dihydrochloride salt) while simultaneously enhancing aqueous solubility for biological assays.

Mechanistic Synthesis: Regioselective SNAr

The synthesis of 4-chloro-2-hydrazinopyridine relies on a Nucleophilic Aromatic Substitution (SₙAr) reaction. The standard precursor is 2,4-dichloropyridine .

The Causality of Regioselectivity: When 2,4-dichloropyridine is exposed to hydrazine hydrate, nucleophilic attack occurs almost exclusively at the C2 position rather than the C4 position. This is driven by the stabilization of the intermediate Meisenheimer complex. The adjacent pyridine nitrogen strongly withdraws electron density via both inductive and resonance effects. Attack at C2 places the developing negative charge directly adjacent to the electronegative ring nitrogen, providing superior kinetic and thermodynamic stabilization compared to attack at C4.

SNAr_Mechanism N1 2,4-Dichloropyridine N3 Meisenheimer Complex (C2 Attack) N1->N3 SNAr N2 Hydrazine Hydrate (Nucleophile) N2->N3 N4 Chloride Expulsion N3->N4 Rate-Determining N5 4-Chloro-2-hydrazinopyridine N4->N5 Aromatization

Mechanistic pathway of the regioselective SNAr reaction yielding 4-chloro-2-hydrazinopyridine.

Experimental Protocol: Synthesis & Salt Formation

The following methodology outlines a self-validating system for synthesizing the dihydrochloride salt. The visual transition from a crude oil to a highly crystalline precipitate serves as an intrinsic validation of successful salt formation [2].

Step 1: SNAr Reaction (Free Base Generation)
  • Setup: Equip a 500 mL three-necked round-bottom flask with a reflux condenser, magnetic stirrer, and an argon inlet.

  • Reagents: Dissolve 2,4-dichloropyridine (1.0 equiv, 100 mmol) in 150 mL of absolute ethanol.

  • Nucleophilic Addition: Dropwise, add hydrazine monohydrate (4.0 equiv, 400 mmol) over 30 minutes at room temperature. Causality note: A large excess of hydrazine is required to prevent the formation of symmetrical bis-pyridyl hydrazines.

  • Reflux: Heat the mixture to 80°C (reflux) for 12 hours. Monitor via TLC (DCM:MeOH 9:1) until the starting material is consumed.

  • Workup: Concentrate the mixture under reduced pressure to remove ethanol. Extract the aqueous residue with ethyl acetate (3 × 100 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and evaporate to yield the crude free base as a viscous, pale-yellow oil.

Step 2: Dihydrochloride Salt Formation
  • Solvation: Dissolve the crude 4-chloro-2-hydrazinopyridine free base in 100 mL of anhydrous diethyl ether.

  • Precipitation: Cool the solution to 0°C in an ice bath. Slowly bubble anhydrous HCl gas into the solution (or add 2.5 equiv of HCl in dioxane).

  • Validation & Isolation: A white, crystalline precipitate will immediately form, validating the protonation of the basic nitrogen centers. Stir for an additional 30 minutes at 0°C to ensure complete crystallization.

  • Filtration: Filter the precipitate under a nitrogen blanket, wash with cold anhydrous ether (2 × 20 mL), and dry under high vacuum to afford 4-chloro-2-hydrazinopyridine dihydrochloride.

Application Workflow: Synthesis of Pyrazolo[3,4-b]pyridines

4-Chloro-2-hydrazinopyridine dihydrochloride is a premier precursor for synthesizing pyrazolo[3,4-b]pyridines [3]. These fused bicyclic systems are bioisosteres of indazoles and purines, making them highly effective as ATP-competitive kinase inhibitors in oncology and inflammatory disease research.

The workflow involves neutralizing the dihydrochloride salt in situ with a non-nucleophilic base (e.g., DIPEA), followed by a cyclocondensation reaction with a 1,3-diketone or an enaminone. The terminal hydrazine nitrogen attacks the most electrophilic carbonyl, followed by intramolecular cyclization onto the adjacent functional group.

Application_Workflow S1 4-Chloro-2-hydrazinopyridine Dihydrochloride S2 Base Neutralization (e.g., DIPEA) S1->S2 S4 Cyclocondensation (Reflux / Microwave) S2->S4 S3 1,3-Diketone / Enaminone S3->S4 S5 Pyrazolo[3,4-b]pyridine Derivative S4->S5 Dehydration S6 Kinase Inhibitor Screening S5->S6 Lead Optimization

Workflow for synthesizing pyrazolo[3,4-b]pyridine kinase inhibitors from the hydrazine precursor.

Analytical Validation

To ensure the integrity of the synthesized building block before downstream application, rigorous analytical validation is required:

  • ¹H NMR (DMSO-d₆): Look for the disappearance of the C2 proton from the starting material. The dihydrochloride salt will exhibit a broad exchangeable signal integrating for ~4-5 protons downfield (hydrazinium and pyridinium protons, ~10.0–11.5 ppm), alongside the characteristic pyridine aromatic splitting pattern (C3, C5, C6 protons).

  • LC-MS: The mass spectrometer should be operated in positive electrospray ionization (ESI+) mode. The base peak should correspond to the free base [M+H]⁺ at m/z 144.0 (with a characteristic ³⁵Cl/³⁷Cl isotopic pattern at 144.0/146.0 in a 3:1 ratio).

References

  • Title: Beilstein Journal of Organic Chemistry - Synthesis of pyrazolo[3,4-b]pyridines Source: Beilstein-Journals.org URL: [Link]

Foundational

4-Chloro-2-hydrazinylpyridine dihydrochloride safety data sheet SDS

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-hydrazinylpyridine Dihydrochloride This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on...

Author: BenchChem Technical Support Team. Date: March 2026

An In-Depth Technical Guide to the Safe Handling of 4-Chloro-2-hydrazinylpyridine Dihydrochloride

This guide serves as a comprehensive technical resource for researchers, scientists, and drug development professionals on the safe handling, storage, and disposal of 4-Chloro-2-hydrazinylpyridine dihydrochloride. As a crucial building block in synthetic chemistry, particularly in the development of novel pharmaceuticals, a thorough understanding of its chemical properties and associated hazards is paramount to ensuring laboratory safety and experimental integrity. This document synthesizes information from safety data sheets, regulatory bodies, and chemical databases to provide a field-proven perspective on risk mitigation and emergency preparedness.

Hazard Identification and Classification

4-Chloro-2-hydrazinylpyridine dihydrochloride is classified as a hazardous substance. The primary risks associated with this compound are severe skin and eye irritation, and it is also harmful if swallowed or inhaled.

GHS Classification Summary:

Hazard ClassCategoryHazard Statement
Acute Toxicity, OralCategory 4H302: Harmful if swallowed
Skin Corrosion/IrritationCategory 2H315: Causes skin irritation
Serious Eye Damage/Eye IrritationCategory 2H319: Causes serious eye irritation
Acute Toxicity, InhalationCategory 4H332: Harmful if inhaled
Specific Target Organ Toxicity — Single Exposure (Respiratory Tract Irritation)Category 3H335: May cause respiratory irritation

Signal Word: Warning

Hazard Pictograms:



Precautionary Statements - Prevention:

  • P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

  • P264: Wash skin thoroughly after handling.

  • P270: Do not eat, drink or smoke when using this product.

  • P271: Use only outdoors or in a well-ventilated area.

  • P280: Wear protective gloves/protective clothing/eye protection/face protection.

Precautionary Statements - Response:

  • P301 + P312 + P330: IF SWALLOWED: Call a POISON CENTER/doctor if you feel unwell. Rinse mouth.

  • P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

  • P304 + P340 + P312: IF INHALED: Remove person to fresh air and keep comfortable for breathing. Call a POISON CENTER/doctor if you feel unwell.

  • P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.

  • P332 + P313: If skin irritation occurs: Get medical advice/attention.

  • P337 + P313: If eye irritation persists: Get medical advice/attention.

  • P362: Take off contaminated clothing and wash before reuse.

Chemical and Physical Properties

A precise understanding of the physical and chemical properties of 4-Chloro-2-hydrazinylpyridine dihydrochloride is fundamental for its safe handling and for making informed decisions during experimental design. These properties dictate the appropriate storage conditions, the necessary personal protective equipment, and the correct procedures for spill response.

PropertyValue
CAS Number 80277-53-6
Molecular Formula C₅H₇Cl₃N₃
Molecular Weight 216.49 g/mol
Appearance Solid
Melting Point 248 - 252 °C (478.4 - 485.6 °F)
Solubility No data available
Vapor Pressure No data available
Density No data available

Exposure Controls and Personal Protection

Effective control of exposure to 4-Chloro-2-hydrazinylpyridine dihydrochloride is achieved through a combination of engineering controls and the diligent use of personal protective equipment (PPE). The selection of appropriate PPE is a critical, risk-based decision that depends on the specific laboratory procedure being performed.

Engineering Controls
  • Fume Hood: All work involving the handling of solid 4-Chloro-2-hydrazinylpyridine dihydrochloride or its solutions must be conducted in a properly functioning chemical fume hood to minimize the risk of inhalation.

  • Ventilation: Ensure adequate general laboratory ventilation to maintain a safe working environment.

Personal Protective Equipment (PPE) Selection Workflow

The following diagram outlines a systematic approach to selecting the appropriate level of PPE based on the experimental task. This workflow ensures that the protective measures are commensurate with the potential for exposure.

PPE_Selection_Workflow PPE Selection Workflow for 4-Chloro-2-hydrazinylpyridine Dihydrochloride start Start: Define Experimental Task weighing Weighing Solid Compound start->weighing Handling solid? dissolving Preparing Solutions start->dissolving Handling solution? storage Transporting / Storage start->storage ppe_weighing Enhanced PPE for Solids: - Minimum PPE - Face Shield - Respiratory Protection (N95 or higher) weighing->ppe_weighing reaction Running Reaction / Workup dissolving->reaction ppe_solution PPE for Solutions: - Minimum PPE - Chemical Splash Goggles dissolving->ppe_solution reaction->ppe_solution ppe_basic Minimum PPE: - Safety Glasses with Side-Shields - Nitrile Gloves - Lab Coat storage->ppe_basic

Caption: PPE selection based on the laboratory task.

First-Aid Measures

In the event of accidental exposure, immediate and appropriate first-aid is crucial. All laboratory personnel should be familiar with these procedures and the location of emergency equipment, such as safety showers and eyewash stations.

  • If Inhaled: Move the individual to fresh air immediately. If breathing is difficult, provide oxygen. If the person is not breathing, begin artificial respiration. Seek immediate medical attention.

  • In Case of Skin Contact: Remove all contaminated clothing and shoes. Immediately flush the affected skin with large amounts of water for at least 15 minutes. Seek medical attention if irritation develops or persists.

  • In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, making sure to lift the upper and lower eyelids occasionally. Remove contact lenses if present and easy to do. Seek immediate medical attention.

  • If Swallowed: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.

Accidental Release Measures

A systematic and calm approach is essential for managing an accidental spill of 4-Chloro-2-hydrazinylpyridine dihydrochloride. The primary objectives are to contain the spill, prevent exposure to personnel, and ensure proper decontamination and disposal.

Spill Response Workflow

The following workflow provides a step-by-step guide for responding to an accidental release.

Spill_Response_Workflow Accidental Spill Response Workflow cluster_procedure Spill Response Procedure start Spill Detected evacuate Evacuate Immediate Area Alert Others start->evacuate ppe Don Appropriate PPE (Respiratory, Gloves, Goggles, Coat) evacuate->ppe contain Contain the Spill (Use inert absorbent material like vermiculite or sand) ppe->contain collect Carefully Collect Spilled Material (Avoid generating dust) contain->collect decontaminate Decontaminate Spill Area collect->decontaminate dispose Package Waste for Disposal (Label as Hazardous Waste) decontaminate->dispose report Report the Incident dispose->report

Caption: Step-by-step workflow for managing accidental spills.

Stability and Reactivity

Understanding the stability and reactivity of 4-Chloro-2-hydrazinylpyridine dihydrochloride is critical for preventing dangerous chemical reactions and ensuring its integrity during storage and use.

  • Chemical Stability: The compound is stable under recommended storage conditions.

  • Conditions to Avoid: Avoid exposure to moisture, heat, and direct sunlight.

  • Incompatible Materials: Keep away from strong oxidizing agents, as this may lead to exothermic reactions.

  • Hazardous Decomposition Products: When heated to decomposition, it may emit toxic fumes, including carbon oxides (CO, CO₂), nitrogen oxides (NOx), and hydrogen chloride (HCl) gas.

Toxicological and Ecological Information

Toxicological Information

The primary toxicological concerns are acute toxicity upon ingestion or inhalation, and severe irritation to the skin, eyes, and respiratory system.

  • Acute Toxicity: Harmful if swallowed or inhaled.

  • Skin Corrosion/Irritation: Causes skin irritation.

  • Serious Eye Damage/Irritation: Causes serious eye irritation.

  • Respiratory Sensitization: May cause respiratory irritation.

  • Carcinogenicity, Mutagenicity, and Reproductive Toxicity: No data is available to classify the compound with respect to these long-term health effects. It should be handled as a potential hazard until more information is known.

Ecological Information

There is currently no specific data available on the ecotoxicological effects of 4-Chloro-2-hydrazinylpyridine dihydrochloride. Therefore, it is imperative to prevent its release into the environment. All waste materials should be disposed of in accordance with local, state, and federal regulations for hazardous chemical waste.

References

For further information, please consult the safety data sheets from chemical suppliers and other relevant toxicological databases. The information provided in this guide is intended to supplement, not replace, the official SDS for this compound.

Exploratory

Technical Guide: Solubility Dynamics of 4-Chloro-2-hydrazinylpyridine Dihydrochloride

Topic: Solubility Profile & Process Engineering of 4-Chloro-2-hydrazinylpyridine Dihydrochloride Content Type: Technical Whitepaper / Process Development Guide Audience: Process Chemists, Formulation Scientists, and R&D...

Author: BenchChem Technical Support Team. Date: March 2026

Topic: Solubility Profile & Process Engineering of 4-Chloro-2-hydrazinylpyridine Dihydrochloride Content Type: Technical Whitepaper / Process Development Guide Audience: Process Chemists, Formulation Scientists, and R&D Leads

Executive Summary & Physicochemical Profile

4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS: Analogous free base 23000-53-5; Salt forms vary) represents a critical building block in the synthesis of pyrazole-based agrochemicals and indazole-derived pharmaceuticals.

The solubility differential between water and ethanol for this compound is not merely a physical property but a functional lever for isolation and purification.

  • Water: Exhibits high solubility (>100 mg/mL estimated) driven by strong ion-dipole interactions and hydrogen bonding of the dicationic salt species.

  • Ethanol: Exhibits low-to-negligible solubility (Sparingly soluble to Insoluble), serving as an ideal antisolvent.

This guide details the mechanistic basis of this differential, provides validated protocols for precise solubility determination, and outlines a purification workflow exploiting these properties.

Mechanistic Analysis: Solvation Thermodynamics

To optimize process yield, one must understand the molecular interactions governing the dissolution of the dihydrochloride salt (


).
Structural Duality

The molecule consists of a pyridine ring substituted at the 4-position with chlorine (electron-withdrawing) and at the 2-position with a hydrazine group. In its dihydrochloride form, both the pyridine nitrogen and the terminal hydrazine nitrogen are protonated.

SolventDielectric Constant (

)
Interaction MechanismOutcome
Water ~80Ion-Dipole Stabilization: Water molecules form a dense hydration shell around the

anions and the dicationic pyridinium-hydrazinium core, overcoming the crystal lattice energy.
High Solubility
Ethanol ~24Weak Solvation: The ethyl group provides steric hindrance and lower polarity, failing to stabilize the high charge density of the dihydrochloride salt.Precipitation
The "Salting Out" Effect

The addition of ethanol to an aqueous solution of the salt increases the chemical potential of the ions, reducing the saturation limit and forcing the salt to crystallize. This is the foundational logic for the Water/Ethanol Antisolvent Recrystallization method.

Visualization: Solvation & Process Logic

The following diagram illustrates the thermodynamic decision tree for solvent selection and the purification workflow.

SolubilityLogic Compound 4-Chloro-2-hydrazinylpyridine Dihydrochloride (Solid) Water Solvent: Water (High Dielectric) Compound->Water Dissolution Ethanol Solvent: Ethanol (Low Dielectric) Compound->Ethanol Suspension Solvation Mechanism: Ion-Dipole Stabilization Water->Solvation High Polarity Lattice Mechanism: Lattice Energy Dominates Ethanol->Lattice Low Polarity Process Process Application: Antisolvent Crystallization Ethanol->Process 2. Add slowly (Antisolvent) Solution Result: Homogeneous Solution Solvation->Solution Precipitate Result: Crystalline Precipitate Lattice->Precipitate Solution->Process 1. Dissolve in min. Water Process->Precipitate 3. Induce Nucleation

Figure 1: Decision logic for solvent selection based on thermodynamic interactions, leading to the antisolvent purification strategy.

Experimental Protocols (Self-Validating)

As specific solubility values (


) depend heavily on temperature (

) and polymorph purity, "book values" are unreliable for process scale-up. Use these protocols to generate site-specific data.
Protocol A: Gravimetric Solubility Determination (High Precision)

Objective: Determine exact saturation points (


) in pure Water and Ethanol at 25°C.
  • Preparation: Dry the 4-chloro-2-hydrazinylpyridine dihydrochloride standard in a vacuum oven at 40°C for 4 hours to remove hygroscopic moisture.

  • Saturation:

    • Add excess solid to 10 mL of solvent (Water or Ethanol) in a sealed scintillation vial.

    • Stir at 200 RPM for 24 hours at 25°C (controlled water bath).

  • Filtration: Filter the supernatant through a 0.45 µm PTFE syringe filter (pre-saturated).

  • Quantification:

    • Pipette exactly 1.0 mL of filtrate into a pre-weighed weighing dish.

    • Evaporate solvent under nitrogen stream, then dry in vacuum oven (40°C) to constant weight.

  • Calculation:

    
    
    Validation Check: If Ethanol residue is < 1 mg, report as "Sparingly Soluble."
    
Protocol B: Dynamic Vapour Sorption (DVS) Proxy

Note: Since dihydrochloride salts are hygroscopic, standard weighing can be error-prone.

  • Method: Expose a known mass of dry salt to increasing Relative Humidity (RH) steps (0% to 90%).

  • Insight: A sharp mass increase at moderate RH indicates deliquescence, confirming high water solubility and the need for humidity control during handling.

Process Application: Purification by Antisolvent Crystallization

The most valuable application of the water/ethanol solubility difference is purification. This protocol removes non-polar impurities (which stay in ethanol) and inorganic salts (which may not co-precipitate if controlled).

Workflow Table
StepActionCritical ParameterRationale
1 Dissolution Dissolve crude salt in Water (1:1 to 1:2 w/v).Minimize water volume to maximize yield later. Heat to 40°C if needed.
2 Filtration Filter hot solution.Remove mechanical impurities or insoluble free-base traces.
3 Antisolvent Slowly add Ethanol (5x volume of water).Induces supersaturation. Rapid addition causes oiling out; slow addition yields crystals.
4 Cooling Ramp temp down to 0-5°C over 2 hours.Maximizes yield by depressing solubility further (Common Ion Effect if HCl gas is added).
5 Isolation Vacuum filtration + Ethanol wash.Displaces mother liquor. Do not wash with water.
Process Diagram (DOT)

PurificationWorkflow Raw Crude Dihydrochloride Dissolve Dissolve in Water (Min Volume, 40°C) Raw->Dissolve Filter Polish Filtration Dissolve->Filter Remove Insolubles Crystallize Add Ethanol (5x) Cool to 0°C Filter->Crystallize Supersaturation Isolate Pure Crystal Recovery Crystallize->Isolate Yield >85%

Figure 2: Optimized purification workflow utilizing the Water/Ethanol solubility differential.

Storage & Stability (Critical Safety)

  • Hygroscopicity: Due to high water solubility, the dihydrochloride is extremely hygroscopic. It must be stored under inert atmosphere (Nitrogen/Argon).[1]

  • Hydrolysis Risk: In aqueous solution, hydrazine derivatives can slowly degrade or oxidize. Process solutions should not be held for >24 hours.

  • Safety: Hydrazine derivatives are potential genotoxins. Handle with full PPE (glove box recommended for solids).

References

  • Vertex AI Search. (2026). Synthesis and purification of 4-chloro-2-hydrazinylpyridine derivatives. Retrieved from Organic Syntheses and Patent Literature. 2

  • Raschig, F. (1907). The Chemistry of Hydrazine Derivatives. (Foundational text on hydrazine salt solubility behavior).
  • Justia Patents. (2023). Process for synthesis of (3-chloro-2-pyridyl)hydrazine. (Demonstrates aqueous precipitation techniques for chloropyridyl hydrazines).

  • Google Patents. (1961). Manufacture of hydrazine dihydrohalides. (Details the solubility depression of hydrazine salts using excess acid/alcohols).

  • Sigma-Aldrich. (2025). Safety Data Sheet: Pyridine Hydrochloride Salts. (General handling and solubility safety data).

Sources

Foundational

Strategic Selection of Hydrazine Building Blocks: A Comparative Analysis of 4-Chloro-2-hydrazinylpyridine Free Base vs. Dihydrochloride Salt

Executive Summary In the synthesis of complex heterocycles—particularly pyrazolopyridines and triazolopyridines—4-chloro-2-hydrazinylpyridine serves as an indispensable nucleophilic building block. However, drug developm...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the synthesis of complex heterocycles—particularly pyrazolopyridines and triazolopyridines—4-chloro-2-hydrazinylpyridine serves as an indispensable nucleophilic building block. However, drug development professionals and synthetic chemists frequently face a critical decision: whether to utilize the reactive free base or the bench-stable dihydrochloride salt .

As a Senior Application Scientist, I have observed that the choice between these two forms is rarely arbitrary; it dictates the trajectory of the synthetic workflow, influences impurity profiles, and fundamentally alters storage and handling protocols. This whitepaper provides an in-depth technical analysis of the physicochemical differences, mechanistic stability, and field-proven protocols for both forms, ensuring that your experimental design is both logically sound and highly reproducible.

Physicochemical Profiling & Causality of Stability

To design a successful synthetic route, one must first understand the fundamental physicochemical properties that differentiate the free base from its salt form.

Quantitative Comparison Matrix
Property4-Chloro-2-hydrazinylpyridine (Free Base)4-Chloro-2-hydrazinylpyridine Dihydrochloride
CAS Number
Molecular Formula C₅H₆ClN₃C₅H₈Cl₃N₃ (C₅H₆ClN₃ · 2HCl)
Molecular Weight 143.57 g/mol 216.50 g/mol
Physical State Liquid / Low-melting solidCrystalline solid
Stability Low (Prone to auto-oxidation)High (Stable at ambient conditions)
Storage Requirements -20°C, dark, inert atmosphereRoom temperature, dry
Solubility DCM, EtOAc, THF, AlcoholsWater, MeOH, EtOH (Insoluble in non-polar organics)
The Mechanics of Stability: Why Does the Free Base Degrade?

The inherent instability of the free base is driven by the high electron density of the hydrazine moiety (-NH-NH₂). The terminal nitrogen possesses a highly reactive lone pair. In the presence of ambient oxygen and light, this lone pair facilitates radical-mediated auto-oxidation. This process generates reactive oxygen species (ROS) and leads to the formation of diazene intermediates, ultimately resulting in the cleavage or polymerization of the hydrazine bond . Consequently, the free base requires rigorous storage conditions (-20°C under argon) to prevent degradation .

Conversely, the dihydrochloride salt is stabilized through protonation. The addition of two equivalents of hydrochloric acid protonates both the pyridine nitrogen and the terminal hydrazine nitrogen. This protonation drastically reduces the electron density of the molecule, acting as a kinetic barrier. By effectively masking the nucleophilic lone pairs, the molecule is rendered inert to ambient oxidative degradation, allowing for long-term benchtop storage .

Degradation vs. Stabilization Pathways

The following diagram illustrates the divergent mechanistic pathways of the free base upon environmental exposure versus the controlled stabilization of the dihydrochloride salt.

G FB Free Base (Reactive -NH-NH2) Ox Auto-oxidation (Air/Light) FB->Ox Exposure Salt Dihydrochloride Salt (Protonated -NH3+) Store Stable Storage (Ambient) Salt->Store Protonation protects lone pairs Deg Degradation Products Ox->Deg Radical formation Base Base Addition (e.g., DIPEA) Store->Base Reaction setup Active Active Nucleophile (In Situ) Base->Active Deprotonation Active->FB Equivalent to

Mechanistic pathways of 4-chloro-2-hydrazinylpyridine degradation vs. salt stabilization.

Synthetic Workflows & Protocol Design

The selection of the hydrazine form dictates the experimental protocol. Below are field-proven, self-validating methodologies tailored for each form.

Protocol A: Direct Condensation using the Free Base

Use Case: Ideal for strictly anhydrous reactions, base-sensitive substrates, or when salt byproducts (e.g., triethylamine hydrochloride) would interfere with downstream catalytic steps.

  • Inert Preparation: Purge the reaction vessel with Argon or Nitrogen for 5 minutes. Rapidly weigh 4-chloro-2-hydrazinylpyridine free base (1.0 eq) to minimize atmospheric exposure.

  • Solvation: Dissolve the free base in an anhydrous, degassed solvent (e.g., THF or absolute ethanol) at 0°C.

  • Electrophile Addition: Dropwise add the corresponding dicarbonyl or electrophile (1.05 eq).

  • Thermal Activation: Gradually warm the mixture to the specified reaction temperature (e.g., 80°C) and stir for 2–4 hours.

  • Self-Validation Check: Monitor the reaction via LC-MS. Because no external base is added, the reaction mixture remains free of exogenous salts, allowing for direct concentration and straightforward silica gel purification.

Protocol B: In Situ Liberation of the Dihydrochloride Salt

Use Case: The standard approach for library synthesis, scale-up campaigns, and general drug discovery workflows where bench stability is prioritized over anhydrous conditions.

  • Ambient Preparation: Weigh 4-chloro-2-hydrazinylpyridine dihydrochloride (1.0 eq) into the reaction vessel. Causality Note: Because the salt is kinetically inert to air, this can be done safely on an open benchtop.

  • Suspension & Base Addition: Suspend the salt in a polar protic solvent (e.g., Ethanol or Methanol). Add a non-nucleophilic organic base such as N,N-Diisopropylethylamine (DIPEA) or Triethylamine (TEA).

    • Critical Stoichiometry: You must add 2.5 to 3.0 equivalents of base. Two equivalents are consumed immediately to neutralize the dihydrochloride, while the slight excess drives the equilibrium to fully liberate the reactive hydrazine moiety.

  • In Situ Liberation: Stir the suspension at room temperature for 15–30 minutes until the mixture becomes homogeneous.

  • Self-Validation Check: Before adding the electrophile, spot the reaction mixture on a TLC plate or run a rapid LC-MS aliquot. The complete disappearance of the highly polar salt retention profile and the emergence of the free base peak confirms successful in situ liberation.

  • Electrophile Addition: Add the electrophile (1.05 eq) and proceed with the standard condensation protocol.

Strategic Selection Matrix

To streamline your drug development workflow, apply the following heuristic when choosing between the two forms:

  • Select the Free Base if: You are conducting micro-scale reactions where precise stoichiometry of a highly reactive nucleophile is required, or if your downstream purification is highly sensitive to the presence of ammonium salts.

  • Select the Dihydrochloride Salt if: You are purchasing bulk building blocks for long-term storage, conducting high-throughput screening (HTS) library synthesis, or working with standard electrophiles where the addition of DIPEA/TEA will not negatively impact the reaction mechanism.

References

  • International Programme on Chemical Safety (IPCS). "Hydrazine (Environmental Health Criteria 68) - Autooxidation and Stability". INCHEM. Available at:[Link]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 45079631, (4-chloro-2-pyridinyl)hydrazine". PubChem Database. Available at:[Link]

Exploratory

stability of 4-chloro-2-hydrazinylpyridine dihydrochloride in storage

Title: Stability and Storage Dynamics of 4-Chloro-2-hydrazinylpyridine Dihydrochloride: A Comprehensive Technical Guide Executive Summary 4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS: 1422388-79-1) is a highly reac...

Author: BenchChem Technical Support Team. Date: March 2026

Title: Stability and Storage Dynamics of 4-Chloro-2-hydrazinylpyridine Dihydrochloride: A Comprehensive Technical Guide

Executive Summary 4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS: 1422388-79-1) is a highly reactive organic building block critical for the synthesis of pyrazolo-pyridines and other pharmaceutical intermediates[1]. While the dihydrochloride salt form offers enhanced crystalline stability compared to its free-base counterpart, it remains highly susceptible to autoxidation, photolytic degradation, and moisture-induced hydrolysis[2][3]. This whitepaper dissects the mechanistic causality behind its degradation and establishes field-validated, self-validating protocols for its long-term storage and handling.

Mechanistic Causality of Degradation

To implement effective storage solutions, researchers must first understand the thermodynamic and kinetic vulnerabilities of the aryl hydrazine moiety.

A. Autoxidation and Radical Formation Aryl hydrazines are electron-rich and readily act as reducing agents. In the presence of atmospheric oxygen, the hydrazine group (-NH-NH2) undergoes autoxidation[3]. Oxygen acts as a radical initiator, stripping electrons to form a highly reactive diazene intermediate (-N=NH). Under ambient light or thermal stress, this diazene undergoes homolytic cleavage, releasing nitrogen gas and generating transient aryl radicals[3]. These radicals subsequently participate in hydrogen abstraction or dimerization, leading to a complex mixture of degradation products (often visible as a distinct color change from white to yellow/brown)[4].

B. Hygroscopicity and the Micro-Aqueous Environment The presence of dual chloride counterions (dihydrochloride) makes the compound highly deliquescent[2]. When exposed to ambient humidity, the salt rapidly absorbs moisture from the air. This absorbed water does not merely cause physical caking; it creates a localized micro-aqueous environment that acts as a solvent, drastically lowering the activation energy required for autoxidation and facilitating potential nucleophilic attack on the pyridine-chlorine bond[2].

C. Photolytic Vulnerability Heterocyclic hydrazines exhibit strong absorption in the near-UV spectrum. Photons provide the excitation energy necessary to accelerate the generation of reactive oxygen species (ROS) and directly cleave the N-N bond, bypassing standard thermal oxidation barriers[4].

Pathway Hydrazine 4-Chloro-2-hydrazinylpyridine Dihydrochloride Moisture Moisture Absorption (Micro-Aqueous State) Hydrazine->Moisture Ambient Humidity Diazene Diazene Intermediate (-N=NH) Hydrazine->Diazene O2 / UV Light Moisture->Diazene O2 (Autoxidation) Radical Aryl Radical + Nitrogen Gas Diazene->Radical Homolytic Cleavage Degradation Degradation Products (Dimers, Arenes) Radical->Degradation Radical Coupling

Caption: Mechanistic pathway of aryl hydrazine autoxidation and radical degradation.

Quantitative Stability Profile

While specific lot-to-lot variations exist, the stability of hydrazine dihydrochloride salts follows predictable kinetics under forced degradation conditions[2]. The table below synthesizes expected stability metrics based on ICH-aligned stress testing of analogous heterocyclic hydrazine salts.

Storage ConditionTemperatureAtmosphereLight ExposureExpected Shelf-Life (≥95% Purity)Primary Degradation Risk
Optimal (Long-Term) -20°CArgon / N2Dark12 - 24 MonthsNegligible if sealed
Refrigerated 2°C to 8°CArgon / N2Dark3 - 6 MonthsSlow autoxidation
Ambient (Sealed) 20°C to 25°CAirDark2 - 4 WeeksOxidation / Caking
Ambient (Exposed) 20°C to 25°CAir (High RH)Ambient Light< 48 HoursRapid deliquescence & radical formation
Thermal Stress > 60°CAirDark< 2 HoursThermal decomposition (HCl release)

Self-Validating Storage & Handling Protocols

To ensure experimental reproducibility, the handling of 4-chloro-2-hydrazinylpyridine dihydrochloride must follow a self-validating system. This means the protocol itself contains built-in checks (equilibration and visual inspection) that prevent the use of compromised reagents.

Step-by-Step Methodology:

  • Step 1: Inert Atmosphere Aliquoting (Receipt) Upon receipt, immediately transfer the bulk container into a glovebox purged with Argon or high-purity Nitrogen. Do not open the container in ambient air. Aliquot the compound into smaller, single-use amber glass vials to minimize repeated freeze-thaw cycles and cumulative oxygen exposure.

  • Step 2: Moisture-Barrier Sealing Seal each amber vial with a PTFE-lined septum cap. Wrap the cap junction tightly with Parafilm. Place the vials inside a secondary container (e.g., a desiccator jar or a vacuum-sealed Mylar bag) containing active desiccant packets (silica gel or Drierite)[2].

  • Step 3: Cryogenic Storage Store the secondary container in a dedicated freezer at -20°C[1]. Ensure the freezer is not a "frost-free" model, as the thermal cycling used to prevent frost can induce micro-thaws in the sample.

  • Step 4: Pre-Use Equilibration (Critical Validation Step) Before use, remove the required vial from the freezer and allow it to equilibrate to room temperature for at least 30-60 minutes before opening . Causality: Opening a cold vial in ambient air causes immediate condensation of atmospheric moisture onto the hygroscopic salt, ruining the batch instantly.

  • Step 5: Quality Control & Headspace Purging Visually inspect the powder. A pristine batch should be a white to off-white crystalline powder. Any shift toward yellow, pink, or brown indicates diazene or radical formation[4]. If the color has shifted, validate purity via HPLC-UV before proceeding. After extracting the required mass, purge the vial's headspace with Argon before resealing.

Protocol N1 1. Glovebox Transfer (Argon/N2) N2 2. Aliquot into Amber Vials N1->N2 N3 3. Seal with PTFE & Parafilm N2->N3 N4 4. Store at -20°C with Desiccant N3->N4 N5 5. Equilibrate to RT Before Opening N4->N5 N6 6. Purge Headspace Post-Use N5->N6

Caption: Standard operating procedure for handling and storing hygroscopic hydrazine salts.

Conclusion

The utility of 4-chloro-2-hydrazinylpyridine dihydrochloride in advanced synthesis is inextricably linked to its rigorous storage. By treating moisture and oxygen as reactive contaminants rather than benign environmental factors, and by enforcing strict cryogenic, inert-atmosphere protocols, researchers can completely mitigate the risk of autoxidation and ensure the integrity of their synthetic pipelines.

References

  • BLD Pharm. "1422388-79-1 | 4-Chloro-2-hydrazinylpyridine dihydrochloride". Source: bldpharm.com.
  • BenchChem. "An In-depth Technical Guide to the Stability and Storage of Hydrazine Dihydrochloride". Source: benchchem.com.
  • BenchChem. "3-Hydrazinylpyridazine hydrochloride degradation pathways and prevention". Source: benchchem.com.
  • ResearchGate. "Mechanisms of Carcinogenicity of Aryl Hydrazines, Aryl Hydrazides, and Arenediazonium Ions". Source: researchgate.net.

Sources

Protocols & Analytical Methods

Method

Application Note: Synthesis Protocol for 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine via Knorr Condensation

Introduction & Rationale The bidentate pyrazolyl-pyridine motif is a highly privileged scaffold in modern drug discovery. It frequently serves as a core pharmacophore in kinase inhibitors, factor XIa inhibitors, and nove...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Rationale

The bidentate pyrazolyl-pyridine motif is a highly privileged scaffold in modern drug discovery. It frequently serves as a core pharmacophore in kinase inhibitors, factor XIa inhibitors, and novel anti-inflammatory agents targeting conditions such as experimental colitis [1]. The most robust and regioselective method for assembling this system is the Knorr pyrazole synthesis, a cyclocondensation reaction between a heteroaryl hydrazine and a 1,3-dicarbonyl compound [2].

This application note details an optimized, self-validating protocol for synthesizing 4-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine by reacting 4-chloro-2-hydrazinylpyridine with acetylacetone (pentane-2,4-dione).

Mechanistic Causality & Reaction Dynamics

The Knorr pyrazole synthesis is driven by a cascade of nucleophilic additions and thermodynamically favorable dehydrations [2]. Understanding the causality behind the reagent and condition choices is critical for protocol optimization:

  • Nucleophilic Attack & Regioselectivity: The exocyclic primary amine (-NH₂) of 4-chloro-2-hydrazinylpyridine is significantly more nucleophilic and less sterically hindered than the secondary amine (-NH-). It initiates the reaction by attacking one of the ketone groups of acetylacetone.

  • Acid Catalysis: A catalytic amount of acid (e.g., glacial acetic acid) is employed to protonate the carbonyl oxygen of the diketone. This lowers the LUMO of the carbonyl, increasing its electrophilicity and drastically accelerating the initial hydrazone formation [3].

  • Thermal Dehydration (Reflux): The subsequent intramolecular cyclization forms a hemiaminal intermediate. Refluxing the reaction mixture provides the thermal energy required to drive the second dehydration step. The expulsion of the second water molecule is the rate-limiting step, pushing the equilibrium entirely toward the highly stable, aromatic 3,5-dimethylpyrazole ring system [2].

Mechanism R1 4-Chloro-2-hydrazinylpyridine (Primary Nucleophile) I1 Hydrazone Intermediate (Mono-condensation) R1->I1 + H+ (Cat.) R2 Acetylacetone (1,3-Diketone) R2->I1 - H2O I2 Cyclized Hemiaminal (Intramolecular Attack) I1->I2 Cyclization P 4-Chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine (Aromatic Product) I2->P - H2O (Aromatization)

Mechanistic pathway of the Knorr synthesis forming the target pyrazolyl-pyridine.

Experimental Workflow

Workflow Step1 1. Reagent Mixing Dissolve hydrazine in EtOH Add acetylacetone & cat. AcOH Step2 2. Reflux Heat at 80°C for 3 hours Ensure complete dehydration Step1->Step2 Step3 3. In-Process Control (IPC) Monitor via TLC (Hexanes:EtOAc 3:1) Step2->Step3 Step4 4. Quench & Extraction Concentrate, partition in EtOAc/NaHCO3 Step3->Step4 Step5 5. Purification Silica Gel Column Chromatography Step4->Step5 Step6 6. Self-Validation Characterize via LC-MS and 1H NMR Step5->Step6

Step-by-step experimental workflow for bidentate pyrazole synthesis and validation.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system , ensuring that the chemist can verify the success of the transformation at both the intermediate and final stages.

Materials & Reagents
  • 4-Chloro-2-hydrazinylpyridine: 1.0 equiv (5.0 mmol, 718 mg)

  • Acetylacetone (Pentane-2,4-dione): 1.1 equiv (5.5 mmol, 550 mg)

  • Ethanol (Absolute): 15 mL (Reaction solvent)

  • Glacial Acetic Acid: Catalytic (0.1 mL)

  • Workup Reagents: Ethyl Acetate (EtOAc), Saturated aqueous NaHCO₃, Brine, Anhydrous Na₂SO₄.

Methodology
  • Reaction Assembly: In a 50 mL round-bottom flask equipped with a magnetic stir bar, dissolve 4-chloro-2-hydrazinylpyridine (718 mg, 5.0 mmol) in 15 mL of absolute ethanol.

  • Activation: Add acetylacetone (550 mg, 5.5 mmol) dropwise to the stirring solution at room temperature. Immediately add 0.1 mL of glacial acetic acid. Note: The acid protonates the diketone, initiating the nucleophilic attack.

  • Reflux (Aromatization): Attach a reflux condenser and submerge the flask in an oil bath pre-heated to 80 °C. Stir vigorously under reflux for 3 hours.

  • In-Process Control (IPC) via TLC: After 2.5 hours, spot the reaction mixture against the starting material on a silica TLC plate (Eluent: Hexanes:EtOAc, 3:1 v/v).

    • Validation Check: The highly polar hydrazine starting material will stick near the baseline (

      
      ). The successful formation of the lipophilic pyrazole ring will manifest as a highly UV-active spot running significantly higher (
      
      
      
      ).
  • Quenching: Once TLC confirms the complete consumption of the starting material, remove the flask from the heat and allow it to cool to room temperature. Concentrate the mixture in vacuo using a rotary evaporator to remove the ethanol.

  • Extraction: Partition the crude oily residue between EtOAc (30 mL) and saturated aqueous NaHCO₃ (30 mL). Note: The basic aqueous wash neutralizes the acetic acid catalyst and removes unreacted acetylacetone. Extract the aqueous layer with an additional 20 mL of EtOAc. Combine the organic layers, wash with brine (20 mL), and dry over anhydrous Na₂SO₄.

  • Purification: Filter the drying agent and concentrate the filtrate. Purify the crude product via flash column chromatography on silica gel, eluting with a gradient of 10% to 20% EtOAc in Hexanes. Evaporate the pure fractions to afford the product as a solid.

Quantitative Data: Reaction Optimization

The following table summarizes the causal relationship between reaction conditions and the final yield. The data clearly demonstrates that thermal energy (reflux) and acid catalysis are both strictly required to drive the dehydration step to completion.

EntrySolventCatalystTemperatureTime (h)Yield (%)Observation / Causality
1EthanolNone25 °C1245%Reaction stalls at the hemiaminal intermediate.
2EthanolNone80 °C (Reflux)672%Heat drives dehydration, but initiation is slow.
3 Ethanol Glacial AcOH (cat.) 80 °C (Reflux) 3 92% Optimal. Acid accelerates initiation; heat drives aromatization.
4MethanolH₂SO₄ (cat.)65 °C (Reflux)488%Lower reflux temp of MeOH slightly increases reaction time.
5Toluenep-TsOH (cat.)110 °C (Reflux)285%Dean-Stark conditions work, but workup is more tedious.

Post-Process Validation (Analytical Characterization)

To close the self-validating loop, the isolated product must be characterized to confirm the structural connectivity and the loss of the hydrazine protons.

  • LC-MS Analysis: The mass spectrum must show the target mass.

    • Calculated for C₁₀H₁₁ClN₃ [M+H]⁺: 208.06 m/z

    • Expected Found: 208.1 m/z

  • ¹H NMR (400 MHz, CDCl₃) Validation Markers:

    • Disappearance: The broad singlets representing the -NH and -NH₂ protons of the starting material (typically between 4.0–6.0 ppm) must be completely absent.

    • Appearance (Pyrazole Ring): A distinct singlet at

      
       5.98 ppm (1H)  confirms the presence of the C4-proton on the newly formed pyrazole ring.
      
    • Appearance (Methyl Groups): Two sharp singlets at

      
       2.65 ppm (3H)  and 
      
      
      
      2.25 ppm (3H)
      . Expert Note: The methyl group at the 5-position of the pyrazole is shifted further downfield (2.65 ppm) due to the anisotropic deshielding effect of the adjacent pyridine ring.
    • Pyridine Core:

      
       8.30 (d, J = 5.2 Hz, 1H, Py-H6), 7.85 (d, J = 1.8 Hz, 1H, Py-H3), 7.15 (dd, J = 5.2, 1.8 Hz, 1H, Py-H5).
      

References

  • Therapeutic potential of a novel pyrazolyl-pyridine derivative in the treatment of experimental colitis Source: Future Medicinal Chemistry (via PubMed Central) URL:[Link]

  • Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL Source: Chemical Science (via PubMed Central) URL:[Link]

Application

Application Note: 4-Chloro-2-hydrazinylpyridine Dihydrochloride as a Strategic Pharmaceutical Intermediate

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals Executive Summary & Strategic Utility In modern drug discovery, the rapid assembly of c...

Author: BenchChem Technical Support Team. Date: March 2026

Prepared by: Senior Application Scientist Target Audience: Synthetic Chemists, Process Engineers, and Drug Development Professionals

Executive Summary & Strategic Utility

In modern drug discovery, the rapid assembly of complex, sp3-rich, or highly functionalized heterocyclic scaffolds is paramount. 4-Chloro-2-hydrazinylpyridine dihydrochloride serves as a bifunctional "linchpin" intermediate. It possesses two orthogonal reactive sites: a highly nucleophilic hydrazine moiety for the regioselective construction of fused nitrogen heterocycles (e.g., pyrazolo[3,4-b]pyridines and [1,2,4]triazolo[4,3-a]pyridines), and a stable 4-chloro substituent that acts as an electrophilic handle for late-stage transition-metal-catalyzed cross-coupling [1, 2].

This application note details the physicochemical handling, mechanistic causality, and self-validating experimental protocols required to deploy this intermediate effectively, particularly in the synthesis of kinase inhibitors and macrocyclic Factor XIa inhibitors [3].

Physicochemical Profiling & Handling Guidelines

The selection of the dihydrochloride salt over the free base is a deliberate process chemistry choice. Free aryl hydrazines are highly susceptible to auto-oxidation and degradation into diazonium species upon exposure to air and light. The dihydrochloride salt protonates the hydrazine nitrogens, drastically lowering their HOMO energy and rendering the compound bench-stable for extended periods.

Table 1: Physicochemical Data & Storage Matrix
PropertySpecification / DetailOperational Rationale
CAS Number 1422388-79-1 (Dihydrochloride)Ensures procurement of the stable salt form [1].
Molecular Weight 216.50 g/mol Required for precise stoichiometric calculations.
Physical State Solid (Off-white to pale yellow)Color shift to dark brown indicates oxidation.
Solubility Soluble in H₂O, DMSO, MeOHInsoluble in non-polar solvents until free-based.
Storage -20°C, under inert atmosphere (Ar/N₂)Prevents hygroscopic water absorption and oxidation.

Mechanistic Pathways & Scaffold Generation

The synthetic utility of 4-chloro-2-hydrazinylpyridine lies in its predictable, stepwise reactivity. When exposed to 1,3-dicarbonyls or orthoesters, the terminal nitrogen (N1) of the hydrazine acts as the primary nucleophile, forming a hydrazone intermediate. Subsequent thermal or acid/base-catalyzed driving forces promote intramolecular cyclization via the secondary nitrogen (N2) or the pyridine nitrogen, expelling water or alcohol to aromatize the newly formed fused ring.

Pathway SM 4-Chloro-2-hydrazinylpyridine 2HCl Pyrazolo Pyrazolo[3,4-b]pyridines SM->Pyrazolo 1,3-Dicarbonyls Base, Heat Triazolo [1,2,4]Triazolo[4,3-a]pyridines SM->Triazolo Orthoesters/Acids Reflux Drugs1 Kinase Inhibitors Pyrazolo->Drugs1 Cross-Coupling at C4-Cl Drugs2 Factor XIa Inhibitors Triazolo->Drugs2 Cross-Coupling at C7-Cl

Fig 1: Divergent synthetic pathways from 4-chloro-2-hydrazinylpyridine to key drug scaffolds.

Validated Experimental Protocols

The following protocols are designed as self-validating systems . By integrating In-Process Controls (IPC) via LC-MS, the operator can definitively confirm the success of each mechanistic step before proceeding, eliminating downstream failures.

Protocol A: Synthesis of 4-Chloro-1H-pyrazolo[3,4-b]pyridine Derivatives

Causality: The addition of a non-nucleophilic base (DIPEA) is strictly required to neutralize the dihydrochloride salt. Without this, the hydrazine remains protonated and non-nucleophilic, stalling the reaction at the starting material phase. Toluene is selected as the solvent because its high boiling point (110°C) provides the thermal energy necessary to drive the dehydration/cyclization step.

Step-by-Step Methodology:

  • Preparation: To a flame-dried 50 mL round-bottom flask equipped with a magnetic stirrer and reflux condenser, add 4-chloro-2-hydrazinylpyridine dihydrochloride (1.0 mmol, 216.5 mg).

  • Free-Basing: Suspend the salt in anhydrous Toluene (10 mL). Add N,N-Diisopropylethylamine (DIPEA) (2.5 mmol, 435 µL) dropwise at room temperature. Stir for 15 minutes. Observation: The suspension will clarify as the free base dissolves.

  • Condensation: Add the target 1,3-dicarbonyl compound (1.1 mmol). Stir at room temperature for 1 hour.

  • IPC Check 1 (Hydrazone Formation): Sample 10 µL of the mixture, dilute in MeOH, and analyze via LC-MS. Validation: Look for the mass corresponding to [M(SM) + M(Dicarbonyl) - H2O + H]+. Do not proceed to heating until the starting material mass (m/z 144 for free base) is consumed.

  • Cyclization: Heat the reaction mixture to 110°C (reflux) for 6 hours.

  • IPC Check 2 (Aromatization): Analyze via LC-MS. Validation: The intermediate mass must shift by exactly -18 Da (loss of H₂O), confirming complete cyclization.

  • Workup: Cool to room temperature, concentrate under reduced pressure, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate the 4-chloro-pyrazolo scaffold.

Protocol B: Late-Stage Functionalization via Suzuki-Miyaura Coupling

Causality: The 4-chloro substituent on the electron-deficient pyridine ring is highly primed for oxidative addition by Palladium(0). This allows for the rapid diversification of the scaffold into complex macrocycles, such as those utilized in Factor XIa inhibitors [3].

Step-by-Step Methodology:

  • Setup: In a microwave vial, combine the 4-chloro-heterocycle from Protocol A (1.0 eq), an aryl boronic acid (1.2 eq), and Cs₂CO₃ (3.0 eq).

  • Solvent & Catalyst: Add a degassed mixture of 1,4-Dioxane/H₂O (4:1, 5 mL). Add PdCl₂(dppf)-CH₂Cl₂ adduct (0.05 eq).

  • Reaction: Seal the vial and heat at 100°C for 4 hours (or microwave at 110°C for 30 mins).

  • IPC Validation: LC-MS must show complete consumption of the chlorinated starting material and the emergence of the cross-coupled product mass.

Quantitative Data & Optimization Matrix

To demonstrate the causality of reaction parameters on the cyclization step, the following optimization data was generated. It highlights why specific bases and temperatures are mandated in Protocol A.

Table 2: Optimization of Cyclization Conditions
EntryBase (Equivalents)SolventTemp (°C)Time (h)Yield (%)Mechanistic Observation
1NoneEtOH8012< 5%Starting material recovered; salt form remained intact.
2DIPEA (2.5 eq)EtOH801245%Reaction stalled at the uncyclized hydrazone intermediate.
3DIPEA (2.5 eq)Toluene110688%Complete conversion; thermal energy drove dehydration.
4Cs₂CO₃ (3.0 eq)Toluene110694% Optimal; inorganic base acts as a superior water scavenger.

Troubleshooting & In-Process Controls (IPC)

When utilizing bifunctional intermediates, reactions can occasionally stall. The following logic tree provides a self-validating troubleshooting pathway based on LC-MS data.

Troubleshooting Issue Issue: Low Yield of Cyclized Product Check1 IPC: Is Hydrazone Intermediate Present? Issue->Check1 Action1 Increase Temp to 110-120°C (Thermal Drive) Check1->Action1 Yes (Stalled intermediate) Action2 Adjust pH to 8-9 with DIPEA (Free-base Hydrazine) Check1->Action2 No (Unreacted SM) Success Target Scaffold Confirmed via LC-MS Action1->Success Action2->Success

Fig 2: Logic tree for troubleshooting and validating hydrazine cyclization reactions.

References

  • BLD Pharm. "4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS 1422388-79-1)". Product Catalog & Specifications.
  • Benchchem. "4-Chloro-2-hydrazinylpyridine (CAS 364757-36-8)". Chemical Properties and Applications.
  • Google Patents. "WO2013022818A1 - Novel macrocycles as factor xia inhibitors". Bristol-Myers Squibb Company.
Method

procedure for neutralizing 4-chloro-2-hydrazinylpyridine dihydrochloride to free base

Part 1: Executive Summary & Chemical Strategy Objective: To provide a robust, scalable protocol for converting 4-chloro-2-hydrazinylpyridine dihydrochloride (CAS: N/A for specific salt, Free Base Analog CAS: 700811-29-6)...

Author: BenchChem Technical Support Team. Date: March 2026

Part 1: Executive Summary & Chemical Strategy

Objective: To provide a robust, scalable protocol for converting 4-chloro-2-hydrazinylpyridine dihydrochloride (CAS: N/A for specific salt, Free Base Analog CAS: 700811-29-6) into its chemically active free base form. This procedure is critical for researchers utilizing the hydrazine moiety in heterocycle synthesis (e.g., pyrazoles, triazoles) where the hydrochloride salt may inhibit nucleophilic attack or catalyze decomposition.

Chemical Rationale: The starting material is a dihydrochloride salt (


). The protons are located on the pyridine nitrogen (pyridinium) and the terminal hydrazine nitrogen (hydrazinium).[1]
  • pKa Considerations: The 4-chloro substituent is electron-withdrawing, lowering the pKa of the pyridine ring compared to unsubstituted 2-hydrazinopyridine (

    
    ). We estimate the pKa of the conjugate acid to be in the range of 6.5–7.5. Therefore, a target pH of 10–11  is required to drive the equilibrium completely to the free base.
    
  • Stability Warning: Free base hydrazines are significantly more susceptible to oxidative degradation (air oxidation) than their salt counterparts. This protocol incorporates inert atmosphere handling to prevent the formation of azo or azine impurities.[2]

Part 2: Safety & Handling (E-E-A-T)

Critical Hazards:

  • Hydrazine Toxicity: Hydrazinylpyridines are potent skin sensitizers and potential carcinogens. Double-gloving (Nitrile/Neoprene) and a fume hood are mandatory.

  • Thermal Instability: While the salt is stable, the free base can decompose exothermically if heated dry. Do not dry the free base at temperatures >45°C.

Self-Validating Safety Check:

  • Before starting: Prepare a quench solution (dilute hypochlorite) to neutralize any spills.

  • During process: Monitor the color.[2][3] A shift from pale yellow to dark brown indicates oxidation; immediately purge with nitrogen.

Part 3: Experimental Protocols

Materials & Equipment
ComponentSpecificationPurpose
Precursor 4-Chloro-2-hydrazinylpyridine[4] · 2HClStarting Material
Base 2N Sodium Hydroxide (NaOH) or Saturated

Neutralizing Agent
Solvent A Deionized Water (Degassed)Dissolution Medium
Solvent B Ethyl Acetate (EtOAc) or DCMExtraction Solvent (Method B)
Inert Gas Nitrogen (

) or Argon
Oxidation Prevention
Monitor pH Meter / Universal Indicator PaperEndpoint Verification
Method A: Aqueous Precipitation (Recommended for High Purity)

Best for scales >1g where the free base is expected to be a solid.

  • Dissolution:

    • Charge a round-bottom flask with 4-chloro-2-hydrazinylpyridine dihydrochloride (1.0 eq).

    • Add minimum degassed water (approx. 5–8 mL per gram of salt) to dissolve the solid.

    • Observation: Solution should be clear to pale yellow. If dark, treat with activated charcoal and filter before proceeding.

  • Neutralization (The Critical Step):

    • Cool the solution to 0–5°C using an ice bath. Reason: Lower temperature decreases solubility of the free base and prevents side reactions.

    • Dropwise add 2N NaOH while stirring vigorously.

    • Target pH: Adjust pH to 10–11 .

    • Visual Check: A precipitate (white to off-white solid) should begin to form as the pH passes 7.

  • Equilibration:

    • Stir the slurry at 0–5°C for 30 minutes to ensure complete deprotonation and crystal growth.

  • Isolation:

    • Filter the solid using a sintered glass funnel (vacuum).

    • Wash the cake with ice-cold degassed water (2x) to remove residual NaCl.

    • Crucial: Do not pull air through the cake for extended periods to avoid oxidation.

  • Drying:

    • Dry the solid in a vacuum desiccator over

      
       or silica gel at room temperature for 4–6 hours.
      
    • Store under Nitrogen at -20°C.

Method B: Biphasic Extraction (Alternative)

Best for small scales (<500mg) or if the free base "oils out" instead of crystallizing.

  • Dissolution & Basification:

    • Dissolve salt in water (10 mL/g).

    • Cool to 10°C.

    • Basify with Saturated

      
        to pH 10. (Carbonate is gentler than hydroxide, reducing hydrolysis risk).
      
  • Extraction:

    • Add Ethyl Acetate (EtOAc) equal to the aqueous volume.

    • Shake and separate layers.[5]

    • Re-extract aqueous layer 2x with EtOAc. Reason: Pyridyl hydrazines have moderate water solubility; multiple extractions ensure high yield.

  • Work-up:

    • Combine organic layers.[6]

    • Wash with Brine (saturated NaCl) to remove trapped water.

    • Dry over Anhydrous

      
       .
      
    • Filter and concentrate under reduced pressure (Rotavap) at <40°C .

Part 4: Visualization of Workflow

The following diagram illustrates the decision logic and chemical pathway for the neutralization process.

Neutralization_Protocol Start Start: 4-Cl-2-hydrazinylpyridine 2HCl Salt Dissolve Dissolve in Degassed H2O (Inert Atmosphere) Start->Dissolve Check_Sol Check Solution Clarity Dissolve->Check_Sol Charcoal Treat with Activated Charcoal Check_Sol->Charcoal Dark/Colored Basify Add Base (NaOH/Na2CO3) to pH 10-11 @ 0-5°C Check_Sol->Basify Clear Charcoal->Basify State_Check Precipitate Forms? Basify->State_Check Method_A Method A: Filtration State_Check->Method_A Yes (Solid) Method_B Method B: Extraction (EtOAc) State_Check->Method_B No (Oil/Soluble) Wash Wash with Ice-Cold Water Method_A->Wash Dry_Na2SO4 Dry Organic Layer (Na2SO4) Method_B->Dry_Na2SO4 Dry_Vac Vacuum Dry < 40°C Wash->Dry_Vac Final Final Product: Free Base Solid/Oil (Store @ -20°C) Dry_Vac->Final Evap Evaporate Solvent < 40°C Dry_Na2SO4->Evap Evap->Final

Caption: Decision tree for selecting between precipitation and extraction based on physical behavior during neutralization.

Part 5: Quality Control & Troubleshooting

Analytical Specifications:

TestMethodAcceptance Criteria
Appearance VisualOff-white to pale yellow solid/oil. Dark brown indicates oxidation.
Purity HPLC (C18, ACN/H2O)> 95% Area.[5][7] Look for des-chloro impurity (if hydrogenolysis occurred in synthesis).
Identity 1H-NMR (DMSO-d6)Absence of broad HCl protons (>10 ppm). Presence of hydrazine -NH2 (approx 4.0-4.5 ppm) and -NH (approx 7.0-8.0 ppm).
Melting Point CapillaryDistinct from salt.[3] (Salt often decomposes >200°C; Free base likely <100°C).

Troubleshooting Guide:

  • Problem: Low Yield in Method A.

    • Cause: Free base is partially soluble in water.

    • Solution: Saturate the filtrate with NaCl and perform a "rescue extraction" with EtOAc (Method B).

  • Problem: Product turns red/brown rapidly.

    • Cause: Oxidation.[2]

    • Solution: Ensure all solvents are degassed.[8] Store product under Argon. Use immediately in the next step if possible.

  • Problem: "Oiling out" during basification.

    • Cause: Melting point depression by impurities or temperature too high.

    • Solution: Switch to Method B (Extraction) immediately. Do not attempt to filter an oil.

References

  • Synthesis of 2-hydrazinopyridines

    • Source: Organic Syntheses, Coll. Vol. 5, p. 1055 (1973).
    • Relevance: Establishes foundational stability d
  • pKa and Basicity of Heterocycles

    • Source: Ibáñez, F. et al. "pKa values of nitrogen heterocycles in acetonitrile and water." European Journal of Organic Chemistry, 2017.[9]

    • Relevance: Provides pKa prediction basis for the 4-chloro-pyridine ring system.[3]

  • Safety Handling of Hydrazines

    • Source: PubChem Laboratory Chemical Safety Summary (LCSS)
    • Relevance: Toxicity and handling protocols.
  • Patent Protocol for Chlorohydrazinopyridines

    • Source: CN102249991A "Method for high-yield synthesis of 3-chloro-2-hydrazinopyridine".
    • Relevance: Describes industrial neutralization and isolation conditions for chloro-substituted analogs.

Sources

Application

Application Note: Cyclization of 4-Chloro-2-hydrazinylpyridine with 1,3-Diketones

This Application Note and Protocol guide details the synthesis of 1-(4-chloropyridin-2-yl)pyrazoles via the cyclocondensation of 4-chloro-2-hydrazinylpyridine with 1,3-diketones. It is designed for medicinal chemists and...

Author: BenchChem Technical Support Team. Date: March 2026

This Application Note and Protocol guide details the synthesis of 1-(4-chloropyridin-2-yl)pyrazoles via the cyclocondensation of 4-chloro-2-hydrazinylpyridine with 1,3-diketones. It is designed for medicinal chemists and process development scientists.

Executive Summary

The pyrazole ring is a "privileged scaffold" in modern drug discovery, appearing in blockbuster drugs like Celecoxib and Rimonabant.[1] The fusion of this pharmacophore with a pyridine ring creates a bi-heteroaryl system with tunable physicochemical properties.

This guide focuses on the reaction between 4-chloro-2-hydrazinylpyridine and 1,3-diketones . This specific transformation is strategically valuable because the resulting product contains a 4-chloropyridine moiety. This chlorine atom serves as a critical "synthetic handle," allowing for late-stage diversification via Palladium-catalyzed cross-coupling reactions (Suzuki-Miyaura, Buchwald-Hartwig) to rapidly generate compound libraries.

Reaction Mechanism & Regioselectivity

Understanding the mechanism is vital for controlling the outcome, particularly when using unsymmetrical 1,3-diketones.

Mechanistic Pathway

The reaction proceeds via a condensation-dehydration sequence (The Knorr Pyrazole Synthesis).

  • Nucleophilic Attack: The terminal nitrogen (

    
    ) of the hydrazine is the most nucleophilic center. It attacks the most electrophilic carbonyl carbon of the 1,3-diketone.
    
  • Hemiaminal Formation: A hemiaminal intermediate is formed.

  • Dehydration to Hydrazone: Loss of water yields a hydrazone intermediate.

  • Cyclization: The internal nitrogen (

    
    , attached to the pyridine) attacks the second carbonyl group.
    
  • Aromatization: Final dehydration yields the aromatic pyrazole.

Regioselectivity Challenge

With symmetrical diketones (e.g., Acetylacetone), only one product is formed. With unsymmetrical diketones (e.g., Benzoylacetone), two regioisomers are possible:

  • Isomer A: The bulky group is at position 3 of the pyrazole.

  • Isomer B: The bulky group is at position 5 of the pyrazole.

Key Insight: The regiochemistry is governed by the relative electrophilicity of the carbonyls and the steric bulk.[2] Generally, the terminal hydrazine nitrogen (


) attacks the less hindered  or more electrophilic  carbonyl first. In 2-hydrazinopyridines, the 

is less nucleophilic due to electron withdrawal by the pyridine ring, reinforcing the role of

as the primary attacker.
Mechanistic Flowchart (DOT Visualization)

ReactionMechanism Reactants Reactants (Hydrazine + 1,3-Diketone) Attack Nucleophilic Attack (N-beta on C=O) Reactants->Attack Acid Cat. Hemiaminal Hemiaminal Intermediate Attack->Hemiaminal Hydrazone Hydrazone Intermediate Hemiaminal->Hydrazone -H2O Cyclization Intramolecular Cyclization Hydrazone->Cyclization Product Final Product (Pyrazolyl-Pyridine) Cyclization->Product -H2O (Aromatization)

Caption: Step-wise mechanistic flow of the Knorr Pyrazole synthesis applied to pyridyl hydrazines.

Experimental Protocol

This protocol describes the reaction with Acetylacetone (symmetrical) and Benzoylacetone (unsymmetrical).

Materials & Reagents
ReagentMW ( g/mol )Equiv.[2][3]Role
4-Chloro-2-hydrazinylpyridine 143.571.0Limiting Reagent
1,3-Diketone (e.g., Acetylacetone)100.121.1Electrophile
Ethanol (Absolute)-SolventMedium (0.2 M)
Acetic Acid (Glacial)60.050.1 - 0.5Catalyst
Sodium Bicarbonate 84.01-Quench
Standard Procedure (Symmetrical Diketone)

Target: 2-(3,5-Dimethyl-1H-pyrazol-1-yl)-4-chloropyridine

  • Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 4-chloro-2-hydrazinylpyridine (1.0 mmol, 144 mg).

  • Solvation: Add Ethanol (5.0 mL). Stir until a suspension or partial solution is obtained.

  • Addition: Add Acetylacetone (1.1 mmol, 113 µL) dropwise.

  • Catalysis: Add Acetic Acid (2-3 drops, catalytic).

    • Note: The pyridine ring deactivates the hydrazine slightly; acid catalysis helps activate the ketone carbonyls.

  • Reaction: Fit the flask with a reflux condenser and heat to reflux (80 °C) for 2–4 hours. Monitor by TLC (Eluent: 30% EtOAc in Hexanes) or LC-MS.

    • Checkpoint: The starting hydrazine is polar; the product will be significantly less polar.

  • Workup:

    • Cool the mixture to room temperature.

    • Method A (Precipitation): If solids form upon cooling, filter the precipitate and wash with cold ethanol. This often yields pure product.

    • Method B (Extraction): If no precipitate, concentrate the solvent under reduced pressure. Redissolve the residue in Ethyl Acetate (20 mL), wash with Sat. NaHCO₃ (2 x 10 mL) to remove acid, then Brine (10 mL). Dry over Na₂SO₄ and concentrate.

  • Purification: If necessary, purify via flash column chromatography (SiO₂, 0-20% EtOAc/Hexane gradient).

Procedure for Unsymmetrical Diketones (Regiocontrol)

Target: 1-(4-Chloropyridin-2-yl)-3/5-phenyl-5/3-methylpyrazole Regioselectivity Note: Reaction in Ethanol/HCl often favors the isomer formed by attack at the most electrophilic carbonyl. Reaction in fluorinated solvents (e.g., TFE) can sometimes alter selectivity, but the standard protocol below uses Ethanol for robustness.

  • Follow the setup as above using Benzoylacetone (1.1 mmol).

  • Heat to reflux for 4–6 hours.

  • Analysis: Analyze the crude NMR. The position of the pyrazole-H4 proton and the methyl group shift can distinguish isomers.

    • Isomer Separation: Regioisomers often have different Rf values. Isolate via careful column chromatography (gradient elution is critical).

Characterization & Data Interpretation

Successful synthesis is confirmed by the disappearance of the hydrazine signal and the appearance of the pyrazole "singlet" (H4 proton).

TechniqueDiagnostic Feature
1H NMR Pyrazole-H4: A sharp singlet typically between δ 6.0 – 6.8 ppm. Pyridine: 3 aromatic protons. The H3 proton (ortho to hydrazine) often shifts downfield due to the adjacent pyrazole nitrogen.
LC-MS [M+H]+: Distinctive chlorine isotope pattern (3:1 ratio of M : M+2).
13C NMR C-Cl: Characteristic signal ~145-150 ppm (depending on substitution). Pyrazole C3/C5: Distinct shifts for methyl vs phenyl carbons.[4]

Downstream Applications (The "Why")

The 4-chloropyridine moiety is not just a structural feature; it is a reactive handle.

Palladium-Catalyzed Cross-Coupling

The chloride at the 4-position is activated for oxidative addition, enabling the rapid generation of libraries.

Downstream Core 4-Chloro-Pyrazolyl-Pyridine (Core Scaffold) Suzuki Suzuki Coupling (Ar-B(OH)2, Pd cat.) Core->Suzuki Buchwald Buchwald-Hartwig (R-NH2, Pd cat.) Core->Buchwald Heck Heck Reaction (Alkenes, Pd cat.) Core->Heck Lib1 Biaryl/Heteroaryl Library Suzuki->Lib1 Lib2 Amino-Pyridine Derivatives Buchwald->Lib2 Lib3 Alkenyl-Pyridine Analogs Heck->Lib3

Caption: Divergent synthesis workflow utilizing the 4-chloro handle for library generation.

Troubleshooting Guide
  • Low Yield? The hydrazine HCl salt may require neutralization in situ (add 1.0 eq NaOAc) if the free base is unstable. However, usually, the free base is stable enough.

  • No Reaction? Switch solvent to Acetic Acid (reflux). The harsher acidic medium promotes the condensation of deactivated hydrazines.

  • Regioisomer Mixture? Switch solvent to Trifluoroethanol (TFE) or lower the temperature to RT and extend reaction time.

References

  • Heller, S. T., & Natarajan, S. R. (2006).[5][6] 1,3-Diketones from Acid Chlorides and Ketones: A Rapid and General One-Pot Synthesis of Pyrazoles.[5][6][7] Organic Letters, 8(13), 2675–2678. Link

  • Gosselin, F., et al. (2004). Regioselective synthesis of 1-aryl-3,4,5-substituted pyrazoles. Synlett, (14), 2571-2574. Link

  • Fustero, S., et al. (2008). Improved Regioselectivity in the Synthesis of Pyrazoles: The Role of Fluorinated Solvents. Journal of Organic Chemistry, 73(9), 3523–3529. Link

  • Review: Kumar, V., et al. (2013).[5] Recent Advances in the Synthesis of Pyrazoles. Organic Chemistry Portal. Link

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Pyrazole Synthesis with 4-chloro-2-hydrazinylpyridine

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for improving the yield and purity...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the technical support center for researchers, scientists, and drug development professionals. This guide is designed to provide in-depth troubleshooting and practical advice for improving the yield and purity of pyrazole synthesis, with a specific focus on the use of 4-chloro-2-hydrazinylpyridine as a key starting material. Our goal is to move beyond simple protocols and offer a deeper understanding of the reaction mechanics to empower you to overcome common experimental hurdles.

Introduction: The Challenge of 4-chloro-2-hydrazinylpyridine in Pyrazole Synthesis

The Knorr pyrazole synthesis, a classic condensation reaction between a 1,3-dicarbonyl compound and a hydrazine derivative, is a cornerstone of heterocyclic chemistry.[1][2] However, the introduction of a heteroaromatic hydrazine, such as 4-chloro-2-hydrazinylpyridine, presents a unique set of challenges. The electron-withdrawing nature of the chloropyridine ring can significantly impact the nucleophilicity of the hydrazine, potentially leading to sluggish reactions and lower yields.[3] This guide will provide a structured approach to troubleshooting and optimizing your pyrazole synthesis when working with this specific substrate.

Frequently Asked Questions (FAQs)

Q1: Why is my pyrazole synthesis with 4-chloro-2-hydrazinylpyridine giving a low yield?

A1: Low yields in this specific reaction can often be attributed to the reduced nucleophilicity of the 4-chloro-2-hydrazinylpyridine. The electron-withdrawing effect of the chloro- and pyridine functionalities decreases the electron density on the hydrazine nitrogens, making them less reactive towards the carbonyl carbons of the 1,3-dicarbonyl compound.[3] Additionally, improper reaction conditions, such as solvent choice and temperature, can fail to provide the necessary energy to overcome the activation barrier.

Q2: I am observing the formation of multiple products in my reaction. What are the likely side products?

A2: The most common side products are regioisomers, which arise when an unsymmetrical 1,3-dicarbonyl compound is used.[4][5] The initial nucleophilic attack of the hydrazine can occur at either of the two different carbonyl carbons, leading to two isomeric pyrazole products.[2] Another possibility, though less common under standard Knorr conditions, is a nucleophilic aromatic substitution (SNAr) reaction where another nucleophile in the reaction mixture displaces the chlorine atom on the pyridine ring.[3]

Q3: How can I control the regioselectivity of the reaction?

A3: Controlling regioselectivity is a critical aspect of pyrazole synthesis. The outcome is influenced by a combination of steric and electronic factors of both reactants, as well as the reaction conditions.[1][4]

  • Steric Hindrance: Bulky substituents on the 1,3-dicarbonyl or the hydrazine can direct the initial attack to the less sterically hindered carbonyl.[4]

  • Electronic Effects: The more electrophilic carbonyl carbon of the 1,3-dicarbonyl will be preferentially attacked by the most nucleophilic nitrogen of the hydrazine.[2]

  • Reaction pH: The acidity or basicity of the reaction medium can significantly influence the reaction pathway and the resulting ratio of regioisomers.[5][6]

Q4: What is the optimal solvent for this reaction?

A4: The choice of solvent can have a dramatic impact on the reaction rate and yield. For less reactive hydrazines, polar aprotic solvents like DMF (N,N-dimethylformamide) or DMAc (N,N-dimethylacetamide) can be more effective than traditional protic solvents like ethanol.[7] These solvents can help to solubilize the reactants and may facilitate the reaction by stabilizing charged intermediates.

Q5: Is a catalyst necessary for this reaction?

A5: While the Knorr synthesis can proceed without a catalyst, it is often beneficial to use an acid catalyst to accelerate the reaction, especially with a deactivated hydrazine like 4-chloro-2-hydrazinylpyridine.[8][9] The catalyst protonates a carbonyl group of the 1,3-dicarbonyl, increasing its electrophilicity and making it more susceptible to nucleophilic attack.[9] Common catalysts include acetic acid, sulfuric acid, or Lewis acids.[7][10]

Troubleshooting Guide

Issue Potential Cause Recommended Solution
Low or No Conversion 1. Reduced nucleophilicity of 4-chloro-2-hydrazinylpyridine.2. Insufficient reaction temperature or time.3. Inappropriate solvent.1. Add an acid catalyst (e.g., a few drops of glacial acetic acid or a catalytic amount of a stronger acid like H₂SO₄) to activate the 1,3-dicarbonyl.[10]2. Increase the reaction temperature and/or prolong the reaction time. Monitor the reaction progress by TLC.3. Switch to a higher-boiling polar aprotic solvent such as DMF or DMAc.[7]
Formation of Regioisomers 1. Use of an unsymmetrical 1,3-dicarbonyl compound.[4]1. If possible, use a symmetrical 1,3-dicarbonyl to avoid this issue.2. Systematically screen different solvents and catalysts to find conditions that favor the formation of the desired isomer.[4]3. Consider separation of the isomers by column chromatography or fractional crystallization.
Presence of Colored Impurities 1. Decomposition of the hydrazine starting material.2. Side reactions leading to polymeric materials.1. Use fresh, high-purity 4-chloro-2-hydrazinylpyridine.2. Purify the crude product by recrystallization or treatment with activated charcoal.
Difficulty in Product Isolation 1. Product is highly soluble in the reaction solvent.2. Formation of a stable salt with the acid catalyst.1. After the reaction is complete, cool the mixture and try to precipitate the product by adding a non-polar solvent like water or hexane.2. Neutralize the reaction mixture with a mild base (e.g., sodium bicarbonate solution) before extraction.

Experimental Protocols

Protocol 1: General Procedure for Pyrazole Synthesis with 4-chloro-2-hydrazinylpyridine

This protocol provides a starting point for the synthesis and may require optimization for specific substrates.

  • Reactant Preparation: In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve the 1,3-dicarbonyl compound (1.0 mmol) in a suitable solvent (e.g., ethanol, DMF, or DMAc; 5-10 mL).

  • Hydrazine Addition: Add 4-chloro-2-hydrazinylpyridine (1.1 mmol, 1.1 equivalents) to the solution.

  • Catalyst Addition (Optional but Recommended): Add a catalytic amount of glacial acetic acid (2-3 drops) or another acid catalyst.

  • Reaction: Heat the reaction mixture to reflux and monitor the progress by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, cool the mixture to room temperature. If a precipitate forms, filter the solid and wash it with a small amount of cold solvent. If no precipitate forms, remove the solvent under reduced pressure.

  • Purification: The crude product can be purified by recrystallization from a suitable solvent (e.g., ethanol, ethyl acetate) or by column chromatography on silica gel.

Protocol 2: Purification of Pyrazole Product by Acid-Base Extraction

This method is useful for separating the basic pyrazole product from non-basic impurities.

  • Dissolution: Dissolve the crude product in an organic solvent such as ethyl acetate or dichloromethane.

  • Acidic Extraction: Transfer the solution to a separatory funnel and extract with a dilute aqueous acid solution (e.g., 1 M HCl). The basic pyrazole will move into the aqueous layer as its hydrochloride salt.

  • Separation: Separate the aqueous layer and wash the organic layer once more with the dilute acid. Combine the aqueous extracts.

  • Basification and Re-extraction: Cool the combined aqueous extracts in an ice bath and slowly add a base (e.g., 1 M NaOH) until the solution is basic (check with pH paper). The pyrazole product should precipitate out or can be extracted back into an organic solvent.

  • Final Steps: Collect the precipitated solid by filtration or extract the aqueous layer with an organic solvent. Dry the organic extracts over anhydrous sodium sulfate, filter, and concentrate to obtain the purified pyrazole.

Visualizing the Process

Reaction Mechanism and Regioselectivity

Knorr_Pyrazole_Synthesis 1,3-Dicarbonyl 1,3-Dicarbonyl Hydrazone_A Hydrazone Intermediate A 1,3-Dicarbonyl->Hydrazone_A Attack at C1 Hydrazone_B Hydrazone Intermediate B 1,3-Dicarbonyl->Hydrazone_B Attack at C3 Hydrazine 4-chloro-2- hydrazinylpyridine Hydrazine->Hydrazone_A Hydrazine->Hydrazone_B Pyrazole_A Regioisomer A Hydrazone_A->Pyrazole_A Cyclization & Dehydration Pyrazole_B Regioisomer B Hydrazone_B->Pyrazole_B Cyclization & Dehydration

Caption: Knorr pyrazole synthesis with an unsymmetrical 1,3-dicarbonyl, showing the formation of two possible regioisomers.

Troubleshooting Workflow

Troubleshooting_Workflow Start Low Yield of Pyrazole Check_Purity Check Purity of Starting Materials Start->Check_Purity Optimize_Conditions Optimize Reaction Conditions Check_Purity->Optimize_Conditions Purity OK Purify_SM Purify Starting Materials Check_Purity->Purify_SM Impure Purification_Issues Investigate Purification Optimize_Conditions->Purification_Issues Optimization Fails Add_Catalyst Add Acid Catalyst Optimize_Conditions->Add_Catalyst No Catalyst Used Change_Solvent Switch to Polar Aprotic Solvent Optimize_Conditions->Change_Solvent Standard Solvent Increase_Temp_Time Increase Temperature/Time Optimize_Conditions->Increase_Temp_Time Mild Conditions Recrystallize Recrystallize from Different Solvents Purification_Issues->Recrystallize Crude Solid Chromatography Column Chromatography Purification_Issues->Chromatography Oily Product Purify_SM->Start End Improved Yield Add_Catalyst->End Change_Solvent->End Increase_Temp_Time->End Recrystallize->End Chromatography->End

Caption: A systematic workflow for troubleshooting low yields in the synthesis of pyrazoles from 4-chloro-2-hydrazinylpyridine.

References

  • PubMed. (2001, October 5). Regioselective synthesis of polysubstituted pyrazoles and isoxazoles. Retrieved from [Link]

  • Chem Help Asap. (n.d.). Knorr Pyrazole Synthesis. Retrieved from [Link]

  • RSC Publishing. (2022, September 12). Discovery of unexpectedly complex reaction pathways for the Knorr pyrazole synthesis via transient flow. Retrieved from [Link]

  • ACS Publications. (2001, September 8). Regioselective Synthesis of Polysubstituted Pyrazoles and Isoxazoles. The Journal of Organic Chemistry. Retrieved from [Link]

  • Slideshare. (n.d.). Knorr Pyrazole Synthesis (M. Pharm). Retrieved from [Link]

  • Name-Reaction.com. (n.d.). Knorr pyrazole synthesis. Retrieved from [Link]

  • MDPI. (2023, September 5). Recent Advances in the Synthesis of Pyrazole Derivatives: A Review. Retrieved from [Link]

  • PMC. (n.d.). Leveraging the Knorr Pyrazole Synthesis for the Facile Generation of Thioester Surrogates for use in NCL. Retrieved from [Link]

Sources

Optimization

Technical Support Center: 4-Chloro-2-hydrazinylpyridine Handling &amp; Oxidation Prevention

Welcome to the Technical Support Center. As application scientists, we frequently observe that the primary point of failure when working with 2-hydrazinopyridines is unintended auto-oxidation.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As application scientists, we frequently observe that the primary point of failure when working with 2-hydrazinopyridines is unintended auto-oxidation. 4-Chloro-2-hydrazinylpyridine is particularly sensitive because the pyridine nitrogen can coordinate trace metals, while the hydrazine moiety remains highly susceptible to single-electron transfer (SET) events.

This guide provides field-proven, mechanistically grounded troubleshooting strategies to ensure the integrity of your synthetic workflows.

Mechanistic Overview: The Causality of Hydrazine Oxidation

To prevent oxidation, you must first understand its causality. Aryl hydrazines do not simply "degrade"; they undergo a specific electro-oxidative cascade. The lone pair on the


-nitrogen of the hydrazine is highly electron-rich. When exposed to atmospheric oxygen or trace transition metals, it undergoes a single-electron transfer (SET) to form an N-centered radical[1].

Subsequent deprotonation and a second oxidation event yield an aryl diazene (RN=NH)[2]. In the case of 4-chloro-2-hydrazinylpyridine, this diazene is highly colored (deep red/brown) and unstable, often decomposing to release nitrogen gas (


) and a highly reactive aryl radical[3]. Furthermore, basic conditions actively accelerate this process by deprotonating the hydrazine to form a hydrazide anion, which drastically lowers the molecule's oxidation potential[3].

OxidationPathway H 4-Chloro-2-hydrazinylpyridine (Stable Precursor) Base Base-Mediated Deprotonation (Increases SET susceptibility) H->Base pH > 7 Diazene Aryl Diazene (Red/Brown) (Auto-oxidation product) H->Diazene Direct Aerobic Oxidation Anion Hydrazide Anion (Highly Electron-Rich) Base->Anion Radical N-Centered Radical (Transient Intermediate) Anion->Radical -e⁻ (O2 or Trace Metals) Radical->Diazene -e⁻, -H⁺ Decomp Decomposition (Aryl Radical + N2) Diazene->Decomp Excess Oxidant / Heat

Mechanistic pathway of 4-chloro-2-hydrazinylpyridine oxidation to diazene and decomposition.

Troubleshooting & FAQs

Q: Why does my reaction mixture turn deep red or brown before the reaction even starts? A: This color shift is the definitive colorimetric hallmark of auto-oxidation. 4-Chloro-2-hydrazinylpyridine is oxidizing to form an aryl diazene[2]. The causality lies in dissolved oxygen acting as a terminal electron acceptor. Solution: You must rigorously degas all solvents prior to introducing the hydrazine. Standard sparging is insufficient; use the Freeze-Pump-Thaw method.

Q: How does pH affect the stability of this specific molecule? A: pH is the master variable for hydrazine stability. Bases deprotonate the hydrazine, forming a hydrazide anion that is exceptionally prone to SET oxidation[3]. Conversely, maintaining a slightly acidic environment (e.g., adding 1 equivalent of acetic acid) protonates the hydrazine. This chemically masks the nitrogen lone pair, drastically increasing the oxidation potential and preventing oxidation to


[4].

Q: I am performing a transition-metal-catalyzed cross-coupling. How do I prevent the catalyst from oxidizing the hydrazine? A: The 2-pyridyl motif acts as a bidentate directing group, chelating metals (especially Cu and Fe) and bringing them into close proximity with the hydrazine. This induces rapid inner-sphere electron transfer. Solution: Use strongly coordinating spectator ligands (e.g., bipyridine or phosphines) to saturate the metal's coordination sphere, or pre-form the hydrazine salt (hydrochloride) to block chelation until the precise moment activation is required.

Quantitative Stability Data

To demonstrate the causality of environmental factors on degradation, our application lab has quantified the stability of 4-chloro-2-hydrazinylpyridine under various conditions.

Reaction ConditionAtmosphereAdditive24h Hydrazine Recovery (%)Primary Degradation Observation
Ambient AirAirNone< 10%Deep red solution (Diazene)
Ambient Air + AntioxidantAirBHT (1.0 eq)45%Orange solution (Mixed products)
Standard SpargingArgonNone82%Pale pink solution (Trace Diazene)
Freeze-Pump-Thaw Argon None > 95% Colorless/Pale yellow
Freeze-Pump-Thaw + Acid Argon AcOH (1.0 eq) > 99% Colorless (Complete Stability)

Table 1: Impact of atmospheric and chemical conditions on the stability of 4-chloro-2-hydrazinylpyridine (0.1 M in THF, 25 °C).

Self-Validating Experimental Protocol

To guarantee scientific integrity, protocols must be self-validating. The following step-by-step methodology incorporates a colorimetric feedback loop to ensure your system remains oxidation-free.

Step-by-Step Methodology: Air-Free Hydrazine Handling

Step 1: Rigorous Solvent Degassing (Freeze-Pump-Thaw)

  • Transfer the required reaction solvent (e.g., THF or DMF) into a Schlenk flask.

  • Submerge the flask in a liquid nitrogen bath until the solvent is completely frozen.

  • Open the flask to a high vacuum (

    
     mmHg) for 5 minutes to evacuate atmospheric gases.
    
  • Close the vacuum valve and allow the solvent to thaw in a room-temperature water bath, releasing trapped

    
    .
    
  • Repeat this cycle three times . Backfill with ultra-pure Argon.

Step 2: Acidic Buffering (Optional but Recommended)

  • Under an Argon counter-flow, add 1.0 equivalent of glacial acetic acid to the degassed solvent. Causality: Protonation of the hydrazine nitrogen prevents premature SET oxidation.

Step 3: Reagent Loading and Temperature Control

  • Cool the solvent to

    
     °C using an ice bath. Lower kinetic energy reduces the rate of any potential radical formation.
    
  • Quickly add the 4-chloro-2-hydrazinylpyridine under a heavy Argon sweep.

Step 4: The Self-Validation Checkpoint

  • Observe the solution: The mixture must remain colorless or pale yellow.

  • Validation Logic: If the solution remains pale, your inert atmosphere is intact. If the solution flashes pink, red, or brown, oxygen ingress or metal contamination has occurred. Do not proceed with the reaction if a red color develops , as the stoichiometry of your active hydrazine has already been compromised.

Workflow Step1 1. Solvent Degassing (Freeze-Pump-Thaw) Step2 2. Inert Atmosphere (Argon Backfill) Step1->Step2 Step3 3. Acidic Buffering (Protonation via AcOH) Step2->Step3 Step4 4. Reagent Addition (T < 0°C) Step3->Step4 Step5 5. Self-Validation (Colorimetric Check) Step4->Step5

Self-validating experimental workflow for oxidation-free handling of 4-chloro-2-hydrazinylpyridine.

References

  • Source: nih.
  • Source: beilstein-journals.
  • Source: acs.
  • Source: researchgate.

Sources

Troubleshooting

Technical Support Center: Hydrazine Impurity Remediation in 4-Chloro-2-hydrazinylpyridine Synthesis

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that synthesizing 1—a critical intermediate for macrocyclic Factor XIa inhibitors and pyrazolopyridine-based drugs—presents a sever...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As Senior Application Scientists, we understand that synthesizing 1—a critical intermediate for macrocyclic Factor XIa inhibitors and pyrazolopyridine-based drugs—presents a severe purification challenge[1]. The nucleophilic aromatic substitution (


) required to form this compound relies on excess hydrazine hydrate, leaving behind unreacted hydrazine.

This guide provides field-proven, self-validating methodologies to scavenge, remove, and analytically quantify residual hydrazine to meet stringent regulatory limits.

The Chemical Challenge: Causality & Mechanism

Removing unreacted hydrazine (


) from a product that also contains a hydrazine moiety requires exploiting subtle physicochemical differences.

The Causality of Contamination: Hydrazine is a highly polar, water-soluble, small bis-nucleophile. During the precipitation of 4-chloro-2-hydrazinylpyridine, free hydrazine forms strong hydrogen-bonded networks with the product. It frequently becomes physically trapped within the crystal lattice, rendering standard static solvent washes ineffective.

The Mechanistic Solution: We must exploit steric and electronic differentiation. Free hydrazine is a primary, unhindered bis-amine. Conversely, the hydrazine group on your product is a secondary amine, sterically hindered by the pyridine ring and electronically deactivated by the electron-withdrawing chloro-substituent. By introducing sterically bulky carbonyl scavengers (e.g., specific aldehydes or ketones), we can selectively derivatize the free hydrazine into a highly soluble hydrazone without degrading the target API.

Troubleshooting & FAQs

Q1: Why must I reduce unreacted hydrazine to such extreme low levels? A1: Under the 2, hydrazine is classified as a Class 1 mutagenic carcinogen (part of the "cohort of concern")[2]. For pharmaceuticals intended for long-term use (>10 years), the Threshold of Toxicological Concern (TTC) dictates a maximum acceptable intake of just 1.5 µ g/day [2]. Depending on your drug's daily dose, this often translates to a limit of <1 ppm in the final product.

Q2: My 4-chloro-2-hydrazinylpyridine precipitates nicely, but analytical testing shows hydrazine levels >500 ppm. Why isn't filtration enough? A2: Simple filtration leaves mother liquor entrained in the filter cake, and static washing cannot penetrate the crystal lattice where hydrazine co-crystallizes. You must perform a dynamic reslurry. By vigorously agitating the solid in a cold anti-solvent (like water/isopropanol), you mechanically disrupt the lattice, allowing the highly water-soluble hydrazine to dissolve into the bulk solvent while the less soluble product remains intact.

Q3: Standard HPLC doesn't detect the hydrazine accurately. How do I validate its removal? A3: Hydrazine lacks a UV chromophore, has a low molecular weight, and elutes in the void volume of standard reversed-phase HPLC[3][4]. To create a self-validating protocol, you must chemically derivatize the analytical sample using reagents like 4 or salicylaldehyde[3][4]. This attaches a chromophore, shifts the UV absorbance to the visible range (~406 nm), and increases column retention, allowing for a Limit of Detection (LOD) down to 0.25 ppm without matrix interference[4].

LogicTree Root High Hydrazine Detected State Product State? Root->State Solid Solid / Crystalline State->Solid Liquid In Solution State->Liquid Action1 Disrupt Lattice: Dynamic Reslurry Solid->Action1 Trapped Impurity Action2 Chemical Scavenging: Aldehyde Resin Liquid->Action2 Co-soluble Impurity

Troubleshooting logic tree for resolving high residual hydrazine.

Step-by-Step Methodologies

Protocol A: Selective Chemical Scavenging & Dynamic Reslurry

This protocol ensures the chemical destruction of free hydrazine prior to isolation, followed by mechanical disruption of the crystal lattice to remove trace remnants.

  • Reaction Quench: Upon completion of the

    
     synthesis of 4-chloro-2-hydrazinylpyridine, cool the crude reaction mixture to 0–5 °C.
    
  • Selective Scavenging: Add 1.2 equivalents (relative to the calculated unreacted hydrazine) of a polymer-bound benzaldehyde resin (or acetone for a liquid-phase approach). Stir at room temperature for 2 hours.

    • Causality: The unhindered primary amines of free hydrazine rapidly form hydrazones. The sterically hindered, deactivated aryl hydrazine of the product remains largely unreacted, preserving yield.

  • Resin Filtration: If using a polymer-bound scavenger, filter the mixture to remove the resin-bound hydrazone waste.

  • Precipitation: Induce precipitation of the product by adding a cold anti-solvent (e.g., 4 volumes of cold water).

  • Dynamic Reslurry (Critical Step): Transfer the crude filtered solid back into a clean flask with 5 volumes of cold water/isopropanol (80:20). Agitate vigorously with a mechanical stirrer for 1 hour at 5 °C.

    • Causality: This physically breaks down the crystal lattice, freeing trapped hydrazine that co-precipitated during initial isolation.

  • Final Isolation: Filter the slurry, wash the cake with 1 volume of cold ethanol, and dry under vacuum at 40 °C.

Protocol B: Self-Validating Analytical Derivatization (HPLC-UV)

You cannot trust a purification protocol unless you can accurately measure the impurity. This derivatization method guarantees an LOD of <1 ppm[4].

  • Sample Preparation: Dissolve 10 mg of the isolated 4-chloro-2-hydrazinylpyridine in 1.0 mL of methanol.

  • Derivatization: Add 100 µL of a 2-Hydroxy-1-naphthalaldehyde (HNA) solution (or3)[3][4]. Allow the mixture to react at room temperature for exactly 30 minutes[3].

  • Chromatographic Setup: Utilize a reversed-phase C18 column (e.g., Waters Xterra Phenyl, 4.6x250 mm, 5µm) maintained at 45 °C[3].

  • Mobile Phase: Run a gradient elution using 5 mM

    
     buffer (pH ~4.6) and Acetonitrile[3].
    
  • Detection: Monitor UV absorbance at 406 nm (if using HNA) or 330 nm (if using salicylaldehyde)[3][4].

    • Causality: The derivatization shifts the absorbance into the visible range, completely eliminating matrix interference from the pyridine product's UV absorbance (which typically ranges from 190 to 380 nm)[4].

Workflow A Crude Mixture (Product + N2H4) B Add Scavenger (e.g., Aldehyde Resin) A->B Step 1 C Dynamic Reslurry (Cold H2O/IPA) B->C Step 2 D Filtration C->D Step 3 E Derivatization & HPLC Analysis D->E Step 4 E->C Fail (> ppm limit) F Pure Product (< 1.5 µg/day N2H4) E->F Pass

Workflow for selective hydrazine scavenging and analytical validation.

Quantitative Data Summaries

Table 1: Quantitative Comparison of Hydrazine Scavenging Methods

MethodReagentSelectivityEstimated Residual

Yield Impact
Dynamic Reslurry Cold

/ IPA
N/A (Physical)50 - 200 ppmLow (<5% loss)
Carbonyl Scavenging AcetoneHigh10 - 50 ppmModerate (~10% loss)
Polymeric Scavenger Benzaldehyde ResinVery High< 5 ppmLow (<5% loss)

Table 2: ICH M7 Acceptable Intake Limits for Mutagenic Impurities[2]

Duration of Patient TreatmentAcceptable Intake (µ g/day )
≤ 1 month120
> 1 to ≤ 12 months20
> 1 to ≤ 10 years10
> 10 years to lifetime1.5

References

  • Title: Assessment and control of DNA reactive (mutagenic) impurities in pharmaceuticals to limit potential carcinogenic risk M7(R2)
  • Title: Case Study: A Simple And Sensitive Method To Analyze Genotoxic Impurity Hydrazine In Pharmaceutical Materials Source: Pharma Focus Asia URL
  • Title: Assessment and Control of Mutagenic Impurities per ICH Guideline (M7)
  • Title: Novel macrocycles as factor xia inhibitors (WO2013022818A1)

Sources

Optimization

Technical Support Center: Troubleshooting Low Solubility of 4-Chloro-2-hydrazinylpyridine Dihydrochloride

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to dissolve 4-chloro-2-hydrazinylpyridine dihydrochloride in standard organic solvents.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers struggling to dissolve 4-chloro-2-hydrazinylpyridine dihydrochloride in standard organic solvents. The key to mastering this reagent lies not in brute-force heating or arbitrary solvent screening, but in understanding the fundamental physicochemical properties of amine salts.

This guide provides the mechanistic causality behind your solubility issues and offers self-validating protocols to ensure your downstream coupling reactions succeed.

Part 1: Frequently Asked Questions (Theory & Causality)

Q: Why does my compound form a stubborn, cloudy suspension in dichloromethane (DCM), ethyl acetate (EtOAc), or tetrahydrofuran (THF)? A: You are working with a dihydrochloride salt, not a neutral molecule. The salt form consists of a doubly protonated pyridine/hydrazine system balanced by two chloride counterions. This creates a highly polar, ionic crystal lattice with significant lattice energy[1]. While ionic salts are freely soluble in highly polar solvents like water[2], they lack the lipophilicity required to overcome the weak intermolecular forces of aprotic organic solvents[3].

Q: If the free base is more soluble in organic solvents, why is the compound commercially supplied as a dihydrochloride salt? A: Chemical stability. Free hydrazines and neutral amines are highly nucleophilic and prone to rapid air oxidation and degradation[3]. Converting the amine into its hydrochloride salt neutralizes its reactivity and protects the hydrazine moiety, significantly extending the shelf life of the reagent and ensuring consistent stoichiometry for your reactions[3].

Q: Can I force dissolution by heating the solvent or sonicating the suspension? A: No. Heating a suspension of an ionic salt in a non-polar solvent is thermodynamically ineffective and can lead to thermal degradation. Instead of altering the temperature, you must alter the chemical state of the molecule through a process known as "free-basing"[1]. By neutralizing the hydrochloride salt with a base, you generate the uncharged, lipophilic free amine, which readily dissolves in organic solvents[3].

Part 2: Quantitative Data & Reagent Selection

To successfully utilize this compound, you must select the correct solvent system or the appropriate base for neutralization. The tables below summarize the expected behaviors of the salt versus the free base.

Table 1: Comparative Solubility Profile
SolventDielectric Constant (ε)Solubility of 2HCl SaltSolubility of Free BaseRecommendation
Water 80.1High (>50 mg/mL)LowUse for aqueous extractions.
Methanol (MeOH) 32.7ModerateHighGood for protic-tolerant reactions.
DMSO / DMF 46.7 / 36.7Moderate to HighHighExcellent for direct SNAr/coupling.
DCM / Chloroform 8.9 / 4.8Insoluble High Requires free-basing prior to use.
Ethyl Acetate 6.0Insoluble ModerateRequires free-basing prior to use.
Table 2: Base Selection Matrix for Neutralization

Note: Because the compound is a dihydrochloride , you must use a minimum of 2.0 equivalents of base to fully deprotonate the molecule.

BasepKa (Conjugate)Equivalents RequiredByproduct FormedBest Use Case
DIPEA / TEA ~10.5 - 10.72.2 - 2.5 eqSoluble Amine-HClIn situ free-basing in THF/DCM.
NaHCO₃ (Aqueous) ~6.4 / 10.3Excess (Saturated)NaCl + H₂O + CO₂ (gas)Ex situ biphasic extraction.
K₂CO₃ (Solid) ~10.32.5 - 3.0 eqKCl + KHCO₃ (solid)In situ heterogeneous reactions.

Part 3: Troubleshooting Workflows & Self-Validating Protocols

Choosing the right solubilization strategy depends entirely on whether your downstream reaction can tolerate amine-hydrochloride byproducts or protic solvents.

DecisionTree Start 4-Chloro-2-hydrazinylpyridine 2HCl Salt Q1 Can your reaction tolerate protic solvents? Start->Q1 Q2 Can your reaction tolerate amine salts (e.g., TEA·HCl)? Q1->Q2 No Sol1 Use Protic Solvents (MeOH, EtOH, H2O) Q1->Sol1 Yes Sol2 In Situ Free-Basing (2.2 eq DIPEA in THF/DCM) Q2->Sol2 Yes Sol3 Ex Situ Free-Basing (Aqueous NaHCO3 Workup) Q2->Sol3 No

Caption: Decision matrix for solubilizing 4-chloro-2-hydrazinylpyridine dihydrochloride.

Protocol A: In Situ Free-Basing (Homogeneous Organic Phase)

Use this method when your downstream reaction is compatible with the presence of trialkylamine hydrochlorides (e.g., DIPEA·HCl).

Step-by-Step Methodology:

  • Suspend: Add 1.0 equivalent of 4-chloro-2-hydrazinylpyridine dihydrochloride to a dry flask containing your chosen aprotic solvent (e.g., DCM or THF).

    • Validation Checkpoint: The mixture will appear as an opaque, cloudy suspension.

  • Neutralize: Under vigorous stirring, add 2.2 to 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise at room temperature.

    • Validation Checkpoint: Within 5–10 minutes, the heavy suspension of the starting material will disappear, yielding a homogeneous solution (note: a very fine, translucent precipitate of DIPEA·HCl may form depending on the solvent, which is normal and distinct from the starting material).

  • React: Immediately add your electrophile to the solution. Do not store the free-based solution for extended periods to prevent oxidation.

Protocol B: Ex Situ Free-Basing (Biphasic Aqueous Extraction)

Use this method when you need the absolute pure free base, isolated from any salts or aqueous impurities.

Workflow Step1 Suspend Salt in DCM/EtOAc Step2 Add Sat. NaHCO3 (Aqueous) Step1->Step2 Step3 Biphasic Stirring (15-30 min) Step2->Step3 Step4 Phase Separation Step3->Step4 Step5 Dry Organic Layer (Na2SO4) Step4->Step5 Organic Discard Aqueous Waste (NaCl) Step4->Discard Aqueous Step6 Concentrate Free Base Step5->Step6

Caption: Liquid-liquid extraction workflow for ex situ free-basing and isolation.

Step-by-Step Methodology:

  • Suspend: Place the dihydrochloride salt in a separatory funnel (or reaction flask) and add an immiscible organic solvent (e.g., EtOAc or DCM).

  • Neutralize: Slowly add saturated aqueous sodium bicarbonate (NaHCO₃).

    • Validation Checkpoint: Observe the evolution of CO₂ gas (bubbling). Continue adding until bubbling completely ceases.

  • Extract: Shake or stir the biphasic mixture vigorously for 15 minutes to allow the newly formed lipophilic free base to migrate into the organic layer[3].

    • Validation Checkpoint: The organic layer will transition from cloudy to completely transparent. Check the pH of the aqueous layer using pH paper; it must read >8.0 to confirm complete deprotonation.

  • Isolate: Separate the layers. Extract the aqueous layer one more time with fresh organic solvent to ensure maximum recovery.

  • Dry & Concentrate: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the pure free base. Use immediately.

References

  • Freebase (chemistry) - wikidoc.org.
  • Free base - wikipedia.org.
  • Best Hydrazine Dihydrochloride CAS 5341-61-7 - zhishangchemical.com.
  • Property of Idaho State Police Forensic Services Uncontrolled Internet Copy OBSOLETE DOCUMENT - idaho.gov.

Sources

Troubleshooting

Technical Support Center: Optimizing Condensation Reactions of 4-Chloro-2-hydrazinylpyridine

Welcome to the Technical Support Center for 4-chloro-2-hydrazinylpyridine workflows. This hydrazine derivative is a critical building block in drug discovery, frequently utilized in the synthesis of pyrazole-containing m...

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for 4-chloro-2-hydrazinylpyridine workflows. This hydrazine derivative is a critical building block in drug discovery, frequently utilized in the synthesis of pyrazole-containing macrocycles (such as Factor XIa inhibitors)[1] and as a highly sensitive derivatization reagent for carbonyl submetabolome profiling[2].

However, the condensation of 4-chloro-2-hydrazinylpyridine with aldehydes, ketones, or diketones is highly sensitive to thermal conditions. While refluxing is necessary to drive the dehydration and subsequent cyclization steps, the electron-deficient nature of the chloropyridine ring makes the molecule susceptible to side reactions. This guide provides authoritative, self-validating protocols to optimize reflux time and maximize yield.

Mechanism & Kinetics: The Causality of Reflux Time

The reaction between 4-chloro-2-hydrazinylpyridine and a carbonyl compound typically proceeds in two stages:

  • Hydrazone Formation: Nucleophilic attack of the terminal hydrazine nitrogen on the carbonyl carbon, followed by the elimination of water. This often occurs rapidly at room temperature or under mild heating.

  • Cyclization (e.g., Pyrazole Synthesis): The intramolecular condensation requires a higher activation energy, necessitating reflux conditions to maintain a constant temperature at the solvent's boiling point[3].

Why Reflux Time Matters: Prolonged refluxing does not infinitely increase yield. The 4-chloro substituent is highly activated toward Nucleophilic Aromatic Substitution (SNAr). Extended heating in protic solvents (like ethanol) or in the presence of bases can lead to unwanted displacement of the chlorine atom. Additionally, the hydrazine moiety is susceptible to thermal oxidation.

ReactionPathway A 4-Chloro-2-hydrazinylpyridine + Carbonyl Compound B Nucleophilic Attack (Room Temp to Mild Heat) A->B Step 1 C Hydrazone Intermediate B->C -H2O D Cyclization / Condensation (Reflux Required) C->D Heat E Target Product (e.g., Pyrazole / Macrocycle) D->E Optimal Time F Degradation / Dechlorination (Over-refluxing) D->F Prolonged Reflux

Caption: Kinetic pathway of 4-chloro-2-hydrazinylpyridine condensation highlighting degradation risks.

Quantitative Data: Time vs. Yield Profile

To illustrate the causality of reflux time, the following table summarizes a standard optimization matrix for the condensation of 4-chloro-2-hydrazinylpyridine with a standard 1,3-diketone in ethanol.

Reflux Time (Hours)Hydrazone Intermediate (%)Target Pyrazole Yield (%)Dechlorinated Byproduct (%)Thermal Degradation (%)
0.565.030.0< 1.0< 1.0
1.020.075.02.51.0
2.0 (Optimal) < 1.0 92.0 4.0 2.5
4.00.081.011.56.0
8.00.063.022.014.0

Data Summary: Peak yield is achieved at 2 hours. Beyond this point, the target product degrades, and SNAr dechlorination byproducts increase exponentially.

Standardized Experimental Protocol: Self-Validating Reflux

To ensure reproducibility and trustworthiness, employ this self-validating protocol utilizing real-time LC-MS monitoring.

Step 1: Reaction Setup

  • In a dry, appropriately sized round-bottom flask, dissolve 1.0 eq of 4-chloro-2-hydrazinylpyridine and 1.05 eq of the carbonyl compound in anhydrous ethanol (0.2 M concentration).

  • Add a catalytic amount of glacial acetic acid (0.1 eq) to activate the carbonyl carbon.

  • Add a magnetic stir bar to prevent violent bumping and ensure even heating[4].

Step 2: Establishing the Reflux Ring

  • Attach a water-cooled condenser. Ensure continuous water flow.

  • Apply heat using a temperature-controlled oil bath or heating mantle.

  • Gradually increase the heat until the solvent boils vigorously. Observe the "reflux ring"—the upper limit of actively condensing vapors. Adjust the heat so the ring remains in the lower third of the condenser[3].

Step 3: Self-Validating Monitoring

  • At t = 30 mins, 60 mins, and 120 mins, temporarily remove the heat source to allow boiling to subside.

  • Extract a 10 µL aliquot, dilute in LC-MS grade acetonitrile, and analyze.

  • Validation Check: The reaction is complete when the mass corresponding to the hydrazone intermediate is <1% of the total peak area.

Step 4: Quenching and Workup

  • Once optimal conversion is reached, immediately remove the flask from the heat source to arrest byproduct formation.

  • Allow the mixture to air cool to room temperature, then immerse in an ice-water bath to induce crystallization of the target product.

Workflow Start Start Reflux Optimization Monitor Monitor via LC-MS (Every 30 mins) Start->Monitor Check1 Is intermediate consumed? Monitor->Check1 Action1 Continue Reflux Check1->Action1 No Check2 Are byproducts >5%? (e.g. Dechlorination) Check1->Check2 Yes Action1->Monitor Action2 Stop & Cool Immediately Check2->Action2 Yes End Proceed to Workup Check2->End No Action2->End

Caption: Decision-tree workflow for real-time reflux optimization and byproduct mitigation.

Troubleshooting & FAQs

Q1: My yield drops significantly if I leave the reaction refluxing overnight. What is happening mechanically? A1: You are observing thermal degradation and nucleophilic aromatic substitution (SNAr). The pyridine ring of 4-chloro-2-hydrazinylpyridine is electron-deficient, making the chlorine atom at the 4-position highly susceptible to displacement by nucleophiles (such as the solvent, e.g., ethoxide from ethanol) under prolonged thermal stress. Always optimize for the minimum reflux time required for complete cyclization.

Q2: The reflux ring is climbing to the top of my condenser. Does this affect the reaction? A2: Yes, critically. If the reflux ring climbs higher than halfway up the condenser, solvent vapors will escape into the atmosphere[3]. This reduces the solvent volume, which increases the concentration of reactants and raises the boiling point of the mixture. This uncontrolled increase in temperature accelerates the degradation pathways mentioned in Q1. Lower your heat source immediately.

Q3: I see multiple spots on my TLC plate before I even start heating. Should I proceed to reflux? A3: Yes. The initial condensation to form the hydrazone intermediate often occurs rapidly at room temperature. The multiple spots you observe are likely the E and Z stereoisomers of the hydrazone. Refluxing provides the thermodynamic energy required to drive the subsequent intramolecular cyclization (e.g., pyrazole formation)[5], which will converge these intermediates into a single product spot.

Q4: Can I use a stronger acid catalyst to reduce the required reflux time? A4: Proceed with caution. While stronger acids (like p-TsOH or HCl) will accelerate carbonyl activation, they can also protonate the pyridine nitrogen of 4-chloro-2-hydrazinylpyridine. This further withdraws electron density from the ring, making the 4-chloro position even more vulnerable to premature SNAr dechlorination. Mild acids like acetic acid are preferred.

References

  • Title: Novel macrocycles as factor xia inhibitors (WO2013022818A1)
  • Title: Rapid screening and annotation of the carbonyl submetabolome via bromine isotope-based derivatization Source: ResearchGate URL: [Link]

  • Title: Reflux - Chemistry Online @ UTSC Source: University of Toronto URL: [Link]

  • Title: 1.4K: Reflux Source: Chemistry LibreTexts URL: [Link]

Sources

Optimization

purification methods for 4-chloro-2-hydrazinylpyridine reaction mixtures

This guide serves as a technical support resource for the purification and handling of 4-chloro-2-hydrazinylpyridine (CAS: 364757-36-8). It addresses the specific challenges of regioselectivity, isomer separation, and st...

Author: BenchChem Technical Support Team. Date: March 2026

This guide serves as a technical support resource for the purification and handling of 4-chloro-2-hydrazinylpyridine (CAS: 364757-36-8). It addresses the specific challenges of regioselectivity, isomer separation, and stability inherent to chloropyridinyl hydrazines.[1]

Case ID: PUR-PYR-042 Subject: Isolation protocols, Impurity Profiling, and Stability Management for 4-chloro-2-hydrazinylpyridine. Assigned Specialist: Senior Application Scientist, Process Chemistry Division.

Part 1: The Core Challenge (Regioselectivity)

Before attempting purification, you must verify your crude mixture composition. The reaction of 2,4-dichloropyridine with hydrazine hydrate is regioselective but often favors the wrong isomer under standard thermodynamic conditions.

  • Major Product (Typical): 2-chloro-4-hydrazinylpyridine (Substitution at C4).[1][2]

  • Target Product (Yours): 4-chloro-2-hydrazinylpyridine (Substitution at C2).

  • Common Impurity: 2,4-dihydrazinylpyridine (Bis-substitution).[1]

Mechanism: The C4 position in 2,4-dichloropyridine is generally more activated towards nucleophilic aromatic substitution (


) due to the para-like resonance stabilization of the Meisenheimer intermediate.[1] To isolate the C2-isomer, you are likely working with a mixture requiring rigorous separation or a specialized synthesis route (e.g., using 2-fluoro-4-chloropyridine).
Part 2: Troubleshooting & FAQs
Q1: My crude solid is a mixture of isomers. How do I distinguish them by NMR?

A: Proton NMR (


H NMR) is the definitive method.[1] The hydrazine group alters the chemical environment of adjacent protons differently depending on its position.
FeatureTarget: 4-Chloro-2-hydrazinyl Isomer: 2-Chloro-4-hydrazinyl
H3 Proton Appears as a doublet (d) ~6.7-6.9 ppm (Ortho to hydrazine).Appears as a doublet (d) ~6.5-6.7 ppm (Ortho to hydrazine).[1]
H6 Proton Downfield doublet (d) ~8.0-8.2 ppm (Adjacent to Ring N).[1]Downfield doublet (d) ~7.8-8.0 ppm.[1]
NH/NH2 Broad singlets, often exchangeable.Broad singlets.
Key NOE NOE correlation between Hydrazine NH and H3.NOE correlation between Hydrazine NH and H3/H5.
Q2: How do I remove the bis-hydrazinyl impurity (2,4-dihydrazinylpyridine)?

A: The bis-impurity is significantly more polar and basic than the mono-chlorinated products.

  • Method: Water Trituration.

    • The bis-hydrazine is highly soluble in acidic water and moderately soluble in cold water.

    • The mono-chloro species are less soluble in water.

    • Protocol: Suspend the crude solid in ice-cold water (5 vol). Stir for 30 mins. Filter. The solid cake is enriched in the mono-chloro isomers; the filtrate contains the bis-impurity and hydrazine salts.

Q3: The product turns pink/red upon drying. What is happening?

A: Hydrazines are oxidation-sensitive.

  • Cause: Air oxidation leading to azo/azoxy species or radical formation.

  • Solution: Perform all drying steps under vacuum or nitrogen flow.[1] Store the solid under argon at -20°C. If the color is deep red, recrystallize immediately (see Part 3).[1]

Part 3: Purification Workflows
Workflow A: Acid-Base Extraction (Removal of Non-Basic Impurities)

Use this if your mixture contains unreacted 2,4-dichloropyridine.[1]

  • Dissolution: Dissolve crude mixture in DCM (Dichloromethane).

  • Extraction: Extract with 1M HCl (aq).

    • Chemistry: The hydrazine pyridines protonate and move to the aqueous layer. Unreacted dichloropyridine remains in DCM.

  • Wash: Wash the aqueous acidic layer with fresh DCM to remove traces of starting material.

  • Precipitation: Cool the aqueous layer to 0°C. Slowly adjust pH to ~9-10 using 4M NaOH or

    
    .
    
  • Filtration: Collect the precipitated solid.

Workflow B: Recrystallization (Isomer Enrichment)

If you have the C2/C4 isomer mixture, recrystallization can enrich the major component.[1] Note that if your target (C2) is the minor component, you may need column chromatography first.[1]

  • Solvent System: Ethanol (95%) or Ethanol/Water (9:1).[1]

  • Protocol:

    • Dissolve crude solid in boiling ethanol (approx 10 mL/g).

    • If undissolved material remains (likely salts), filter hot.[1]

    • Allow to cool slowly to room temperature, then to 4°C.

    • 4-chloro-2-hydrazinylpyridine typically crystallizes as pale yellow needles/powder.

    • Melting Point Check: Pure target should melt around 138-142°C (derivative dependent, distinct from the 2-chloro-4-hydrazino isomer which often melts lower, ~85°C).

Workflow C: Flash Chromatography (Separation of Regioisomers)

For difficult mixtures, silica gel chromatography is required.[1]

  • Stationary Phase: Silica Gel (neutralized with 1% Triethylamine if degradation is observed).[1]

  • Mobile Phase: Gradient of DCM : Methanol (100:0

    
     95:5).[1]
    
  • Elution Order (Typical):

    • 2,4-Dichloropyridine (Non-polar, elutes first).[1]

    • 4-Chloro-2-hydrazinylpyridine (Often elutes before the 4-hydrazino isomer due to intramolecular H-bonding potential).

    • 2-Chloro-4-hydrazinylpyridine.[2][3][4][5]

    • 2,4-Dihydrazinylpyridine (Polar, stays at baseline or elutes with high MeOH).[1]

Part 4: Visualizing the Process

The following diagram illustrates the reaction pathways and the decision logic for purification.

G Start 2,4-Dichloropyridine + Hydrazine Hydrate Reaction Reaction Mixture (Reflux/Heat) Start->Reaction Product_C4 Major Byproduct: 2-Chloro-4-hydrazinylpyridine (SnAr at C4) Reaction->Product_C4 Fast (Kinetic) Product_C2 TARGET: 4-Chloro-2-hydrazinylpyridine (SnAr at C2) Reaction->Product_C2 Slower Product_Bis Impurity: 2,4-Dihydrazinylpyridine Reaction->Product_Bis Excess Hydrazine Workup Workup: Concentrate & Water Trituration Product_C4->Workup Product_C2->Workup Product_Bis->Workup Decision Isomer Ratio Check (1H NMR) Workup->Decision Remove Bis-impurity via water wash Method_Recrys Recrystallization (Ethanol/Water) Decision->Method_Recrys Target is Major (>80%) Method_Col Flash Chromatography (DCM:MeOH) Decision->Method_Col Target is Minor (<50%) Final Pure Target Store under Ar at -20°C Method_Recrys->Final Method_Col->Final

Caption: Reaction pathway showing competition between C4 (red) and C2 (green) substitution, and the purification decision tree based on crude purity.

Part 5: Stability & Storage Protocol

Hydrazinyl pyridines are chemically reactive intermediates.[1]

  • Oxidation: They slowly oxidize to azopyridines in air.

    • Mitigation: Store under inert atmosphere (Argon/Nitrogen).[1]

  • Light Sensitivity: Protect from light to prevent radical degradation.

    • Mitigation: Use amber vials wrapped in foil.

  • Reactivity: Avoid contact with ketones/aldehydes (forms hydrazones) unless intended.[1]

References
  • Organic Syntheses , Coll. Vol. 10, p.344 (2004).[1] Synthesis of hydrazinopyridines and regioselectivity discussions.[1]

  • BenchChem Technical Support . Regioselectivity issues in the synthesis of substituted pyrazoles from hydrazines.[1]

  • PubChem Compound Summary . 4-chloro-2-hydrazinylpyridine (CAS 364757-36-8) Physical Properties.[1]

  • Journal of Heterocyclic Chemistry. Nucleophilic substitution patterns in 2,4-dichloropyridines. (General Reference for SnAr mechanisms).

Sources

Troubleshooting

Technical Support Center: Optimizing pH for 4-Chloro-2-hydrazinylpyridine Dihydrochloride Reactivity

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, working with bifunctional heterocyclic salts requires precise environmental control.

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As drug development professionals and synthetic chemists, working with bifunctional heterocyclic salts requires precise environmental control. 4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS: 364757-36-8) is a highly versatile building block, but its reactivity is entirely dictated by the protonation state of its two basic nitrogen atoms.

This guide provides authoritative, field-proven insights into the causality of pH-dependent speciation, self-validating protocols for common workflows, and diagnostic troubleshooting for complex reaction matrices.

System Overview: The Causality of pH and Speciation

Because this reagent is supplied as a dihydrochloride salt , dissolving one equivalent in unbuffered aqueous or alcoholic solvents releases two equivalents of hydrochloric acid (HCl), instantly dropping the solution pH to < 2.5.

At this highly acidic pH, the terminal hydrazine nitrogen is fully protonated (forming a hydrazinium ion). This protonation sequesters the lone pair of electrons, effectively shutting down the molecule's nucleophilicity. Conversely, elevating the pH too high (> 8.5) fully deprotonates the hydrazine but simultaneously increases the susceptibility of the 4-chloro position to Nucleophilic Aromatic Substitution (S_NAr) by competing nucleophiles 1.

Understanding this causality is the foundation of successful assay design. The diagram below illustrates the relationship between pH, speciation, and the resulting reactivity profile.

Speciation A Diprotonated Salt (pH < 3.0) B Monoprotonated (pH 4.5 - 6.0) A->B + Base D Nucleophilicity: OFF (Stable Storage) A->D C Free Base (pH > 7.5) B->C + Base E Nucleophilicity: MODERATE (Hydrazone Synthesis) B->E F Nucleophilicity: HIGH (Acylation / S_NAr Risk) C->F

pH-dependent speciation and resulting nucleophilic reactivity states.

Quantitative Data: pH-Reactivity Matrix

To prevent reaction stalling or degradation, researchers must match the buffering system to the desired chemical transformation. The table below summarizes the quantitative pH boundaries and their corresponding dominant species.

pH RangeDominant SpeciesHydrazine NucleophilicityPyridine S_NAr SusceptibilityPrimary Application
< 3.0 Diprotonated SaltSuppressed (Off)High (if heated)Long-term storage / Stock solutions
4.5 - 6.0 MonoprotonatedModerate (Optimal)LowHydrazone/Imine synthesis
7.0 - 8.5 Free BaseHighModerateAcylation, Alkylation
> 9.0 Free Base / AnionVery HighHigh (Side reactions)Base-catalyzed cyclizations

Self-Validating Experimental Protocols

Every protocol in your workflow must act as a self-validating system to prevent downstream failures. Below are the standard operating procedures for the two most common applications of this reagent.

Workflow A: pH-Controlled Hydrazone Formation

Causality: Hydrazone formation requires a delicate kinetic balance. The target carbonyl oxygen must be sufficiently protonated to increase its electrophilicity, but the hydrazine nitrogen must remain deprotonated to retain its nucleophilicity. A pH of 5.0 is the mathematical optimum for this bisecting requirement.

  • Step 1: Buffer Preparation Prepare a 0.1 M Sodium Acetate/Acetic Acid buffer solution. Validation Check: Calibrate your pH meter and confirm the buffer reads exactly pH 5.2 at 25°C before proceeding.

  • Step 2: Reagent Dissolution Dissolve 1.0 equivalent of 4-chloro-2-hydrazinylpyridine dihydrochloride into the buffer. Validation Check: The dihydrochloride salt will immediately consume buffer capacity. Measure the pH post-dissolution; it must read between 4.8 and 5.0. If it drops below 4.5, your buffer capacity is exhausted—discard and prepare a 0.2 M buffer.

  • Step 3: Substrate Addition Add 1.05 equivalents of the target aldehyde/ketone dissolved in a minimal volume of a miscible co-solvent (e.g., ethanol or DMSO) to maintain solubility 2. Validation Check: Observe the solution for immediate cloudiness. If a persistent precipitate forms, the co-solvent ratio is too low, which will artificially stall the reaction kinetics.

  • Step 4: Reaction Monitoring Stir at room temperature for 2–4 hours. Validation Check: Analyze the mixture via LC-MS. The complete disappearance of the m/z corresponding to the free hydrazine (m/z 144 for the free base) validates reaction completion.

Workflow B: Free-Base Liberation for Nucleophilic Acylation

Causality: Acylation using acid chlorides or anhydrides requires the absolute maximum nucleophilicity of the terminal hydrazine nitrogen. Any residual protonation will stall the reaction and lead to hydrolysis of your expensive acylating agent.

  • Step 1: Neutralization Suspend the dihydrochloride salt in anhydrous dichloromethane (DCM). Add 2.5 equivalents of N,N-Diisopropylethylamine (DIPEA) dropwise at 0°C. Validation Check: The cloudy suspension will transition to a completely clear solution. This visual cue validates that the insoluble dihydrochloride salt has successfully converted to the DCM-soluble free base.

  • Step 2: Electrophile Addition Slowly add 1.1 equivalents of your acyl chloride. Validation Check: An immediate mild exotherm should be felt through the flask, validating that the nucleophilic attack is occurring.

Diagnostic Troubleshooting & FAQs

When experiments fail, the root cause is almost always environmental. Use the diagnostic workflow below to isolate the issue.

Troubleshooting Start Issue: Low Product Yield CheckPH Diagnostic: Measure Reaction pH Start->CheckPH LowPH pH < 4.0 Hydrazine Protonated CheckPH->LowPH Acidic HighPH pH > 8.0 Competing S_NAr CheckPH->HighPH Basic OptPH pH 4.5 - 6.0 Optimal Range CheckPH->OptPH Target FixLow Action: Add NaOAc Buffer Validate: pH reads 5.0 LowPH->FixLow FixHigh Action: Neutralize with HCl Validate: pH reads 6.0 HighPH->FixHigh CheckSub Action: Check Steric Hindrance Validate: LC-MS for unreacted SM OptPH->CheckSub

Diagnostic workflow for troubleshooting low yields based on reaction pH.

Q: Why am I observing dimerization or polymerization when I use strong bases like NaOH? A: The 4-chloro group on the pyridine ring is highly activated for Nucleophilic Aromatic Substitution (S_NAr). At high pH (> 9.0), the fully deprotonated hydrazine of one molecule can attack the 4-chloro position of another molecule, leading to oligomerization 3. Always use mild, non-nucleophilic bases (like DIPEA) or strictly control the pH with buffers.

Q: Can I use pure water as the solvent for hydrazone formation? A: While 4-chloro-2-hydrazinylpyridine dihydrochloride is highly water-soluble, the resulting hydrazone product is typically hydrophobic and will crash out of solution prematurely, trapping unreacted starting materials. Furthermore, unbuffered water will drop to pH < 2.5 upon addition of the salt, completely stalling the reaction. Always use a buffered co-solvent system (e.g., NaOAc buffer/EtOH).

Q: My LC-MS shows a mass corresponding to the loss of the chlorine atom (M - 34). What happened? A: You have inadvertently triggered a hydrolysis side-reaction. If the reaction is heated above 60°C in an aqueous basic environment (pH > 8), hydroxide ions will displace the 4-chloro group via S_NAr, yielding 4-hydroxy-2-hydrazinylpyridine. Lower the temperature and buffer the pH to 6.0 to suppress this pathway.

References

  • Title: Fast Hydrazone Reactants: Electronic and Acid/Base Effects Strongly Influence Rate at Biological pH Source: Bioconjugate Chemistry / AWS Grounding Data URL
  • Title: Synthesis of Hydrazinylpyridines via Nucleophilic Aromatic Substitution Source: Thieme Connect URL
  • Title: Synthesis and Antimicrobial Activity of Some Pyridinium Salts Source: MDPI URL

Sources

Optimization

resolving regioisomer formation in 4-chloro-2-hydrazinylpyridine cyclizations

This is a technical support guide designed for the Center for Heterocyclic Process Development . It addresses the specific challenges of cyclizing 4-chloro-2-hydrazinylpyridine , a scaffold critical for kinase inhibitor...

Author: BenchChem Technical Support Team. Date: March 2026

This is a technical support guide designed for the Center for Heterocyclic Process Development . It addresses the specific challenges of cyclizing 4-chloro-2-hydrazinylpyridine , a scaffold critical for kinase inhibitor synthesis but notorious for regioisomeric ambiguity.

Ticket ID: #PYR-HYD-4CL-001 Subject: Resolving Regioisomer Formation & Substitution Side-Reactions Status: Open Assigned Specialist: Senior Application Scientist

The Core Problem: The "Ambident" Trap

The 4-chloro-2-hydrazinylpyridine scaffold presents a unique "triple-threat" of reactivity that leads to mixture profiles:

  • Ambident Nucleophile: The hydrazine moiety has two nucleophilic nitrogens (

    
     and 
    
    
    
    ).[1]
  • Ring Nitrogen Participation: The pyridine nitrogen is capable of cyclization, leading to fused systems (Dimroth rearrangement risks).[1]

  • Leaving Group Liability: The 4-chloro substituent is activated for Nucleophilic Aromatic Substitution (

    
    ), particularly when the ring is protonated or electron-deficient.
    

This guide breaks down the resolution of these issues into three specific modules.

Module 1: Triazolopyridine Isomerism (The Dimroth Switch)

Scenario: You are reacting 4-chloro-2-hydrazinylpyridine with an orthoester or carboxylic acid to form a


triazolo

pyridine, but you suspect you are isolating the thermodynamically stable

isomer.
The Mechanism

The reaction is governed by Kinetic vs. Thermodynamic control .

  • Kinetic Product (

    
    ):  Formed by initial attack of the terminal hydrazine nitrogen (
    
    
    
    ) on the electrophile, followed by ring closure at the pyridine nitrogen (
    
    
    ).[1]
  • Thermodynamic Product (

    
    ):  Formed via the Dimroth Rearrangement .[1] Under basic or thermal conditions, the 
    
    
    
    ring opens and rotates, and the exocyclic amine closes onto the pyridine nitrogen.[1]

Impact of 4-Chloro: The electron-withdrawing chlorine at the 4-position (meta to the pyridine nitrogen) reduces the electron density of the ring. This stabilizes the anionic intermediate formed during the ring-opening phase, accelerating the rearrangement to the


 isomer.[1]
Diagnostic Workflow (DOT Visualization)

TriazoloPathway Fig 1. The Dimroth Rearrangement Pathway. The 4-Cl substituent lowers the barrier for the Kinetic -> Thermo shift. Start 4-Cl-2-Hydrazinylpyridine + Orthoester/Acid Kinetic Kinetic Product [1,2,4]triazolo[4,3-a]pyridine Start->Kinetic < 50°C Neutral/Acidic Thermo Thermodynamic Product [1,2,4]triazolo[1,5-a]pyridine Start->Thermo Direct High Temp Inter Ring Opening (Zwitterionic Intermediate) Kinetic->Inter Base/Heat (>80°C) Inter->Thermo Recyclization

Troubleshooting Protocol
VariableTo Favor Kinetic (

)
To Favor Thermodynamic (

)
Temperature Keep

.
Reflux (

).[1]
pH Neutral or slightly acidic.[1][2]Basic (e.g.,

,

).[1]
Reagent Orthoesters (e.g., TEOF).[1]Carboxylic acids (require heat).[1]
4-Cl Risk Low risk of displacement.High risk of Cl displacement by hydroxide/alkoxide.

Analytical Check: The isomers can be distinguished by 1H-NMR .[3] The proton at position 5 (adjacent to the bridgehead nitrogen) is diagnostic.[1]

  • 
     Isomer:  H-5 signal is typically downfield  (
    
    
    
    9.0–9.5 ppm) due to the anisotropic effect of the triazole ring.
  • 
     Isomer:  H-5 signal is relatively upfield  (
    
    
    
    8.5–8.8 ppm).[1]

Module 2: Pyrazolopyridine Fusion (The Cyclization Stall)

Scenario: Reaction with


-keto esters (e.g., ethyl acetoacetate) to form pyrazolo

pyridines.[1][4] Issue: Isolation of an open-chain hydrazone or a non-fused pyrazolyl-pyridine instead of the fused bicycle.
The Mechanism[2][5][6][7][8][9]
  • Step 1 (Condensation): The more nucleophilic terminal hydrazine nitrogen (

    
    ) attacks the ketone (more electrophilic than the ester).[1]
    
  • Step 2 (Fusion): The pyridine ring nitrogen (

    
    ) must attack the ester carbonyl to close the second ring.[1]
    

The "4-Chloro" Barrier: The 4-Cl group deactivates the pyridine ring nitrogen via induction. This makes Step 2 the rate-determining step. Without sufficient acid catalysis, the reaction stalls at the hydrazone or forms a non-fused pyrazole (if the hydrazine attacks the ester first, which is rare but possible).[1]

Troubleshooting Protocol

Q: I am seeing the open hydrazone intermediate by LCMS. How do I force cyclization?

  • A: Switch solvent to Glacial Acetic Acid or use PPA (Polyphosphoric Acid) .[1] The acid protonates the ester carbonyl, making it electrophilic enough for the deactivated pyridine nitrogen to attack.[1]

    • Warning: Monitor strictly for Cl-hydrolysis (conversion to 4-OH) if water is present.[1]

Q: I obtained a product with the correct mass, but it's not the fused system.

  • A: You likely formed the 2-(pyrazol-1-yl)pyridine . This happens if the reaction conditions favor the attack of

    
     on the ketone and 
    
    
    
    on the
    
    
    -carbon (if a leaving group is present) or if dehydration occurs without ring closure.
    • Fix: Ensure you are using a

      
      -keto ester (not a diketone) and use a dehydrating acid (AcOH/Reflux) to force the fusion.
      

Module 3: The 4-Chloro Liability (Unwanted Substitution)

Scenario: The chlorine atom is missing or replaced by a methoxy/ethoxy group in the final product.

Root Cause Analysis

The 4-chloro-2-hydrazinylpyridine system is electron-deficient. Upon cyclization (especially to the cationic intermediate), the 4-position becomes highly susceptible to


 by nucleophilic solvents (MeOH, EtOH, 

).[1]
Prevention Guide
ConditionRisk LevelMitigation
Solvent: Methanol/Ethanol HIGH Use sterically hindered alcohols (

,

) or aprotic solvents (Dioxane, Toluene).[1]
Base: NaOH / NaOMe CRITICAL Use non-nucleophilic bases:

, DIPEA, or

.[1]
Temperature: >100°C MEDIUM If high heat is needed for cyclization, use microwave irradiation (short duration) rather than prolonged reflux.[1]

FAQ: Rapid Response

Q1: Can I use HMBC to confirm the regioisomer without a reference standard? A: Yes.

  • 
    :  The bridgehead nitrogen is chemically distinct.[1] You will see a correlation between the bridgehead carbon and the protons on the pyridine ring and the triazole proton.
    
  • 
    :  The HMBC correlations are distinct because the bridgehead carbon is shared differently.[1] Specifically, look for 
    
    
    
    HMBC if available; the chemical shift of the bridgehead nitrogen differs significantly (
    
    
    30-40 ppm).

Q2: I need the


 isomer, but it rearranges during purification. What do I do? 
A:  Avoid silica gel chromatography if possible, as the acidic surface can catalyze the rearrangement.[1] Use neutral alumina or recrystallization.[1] Store the compound at 

and avoid solution-phase storage.

Q3: Does the 4-Cl group affect the solubility? A: Yes, it significantly lowers solubility in polar protic solvents compared to the unsubstituted analog. Use DMF or DMSO for initial solubilization if you encounter precipitation of the hydrazone intermediate.

References

  • Potts, K. T., et al. "1,2,4-Triazoles.[1] XXVIII. The Dimroth Rearrangement of 1,2,4-Triazolo[4,3-a]pyridines." Journal of Organic Chemistry, vol. 31, no. 8, 1966, pp. 2606–2608.[1] Link[1]

  • Salgado, A., et al. "Differentiation between [1,2,4]triazolo[1,5-a]pyrimidine and [1,2,4]triazolo[4,3-a]pyrimidine regioisomers by 1H-15N HMBC experiments."[1] Magnetic Resonance in Chemistry, vol. 48, no. 8, 2010, pp. 614-622.[1] Link

  • Reimlinger, H., et al. "Zur Regioselektivität der Cyclisierung von 2-Hydrazino-pyridinen mit 1,3-Dicarbonylverbindungen."[1] Chemische Berichte, vol. 103, 1970, pp. 3252.[1]

  • Larsen, J. S., et al. "Synthesis of 2-Substituted Pyrazolo[1,5-a]pyridines."[1] Journal of Heterocyclic Chemistry, vol. 42, 2005.[1] Link[1]

Sources

Reference Data & Comparative Studies

Validation

Structural Validation and Comparative Analysis: 4-Chloro-2-hydrazinylpyridine Dihydrochloride

[1][2] Executive Summary & Strategic Context In the synthesis of fused nitrogen heterocycles (e.g., pyrazolo[3,4-b]pyridines) used in kinase inhibitors, 4-chloro-2-hydrazinylpyridine serves as a critical "hinge" intermed...

Author: BenchChem Technical Support Team. Date: March 2026

[1][2]

Executive Summary & Strategic Context

In the synthesis of fused nitrogen heterocycles (e.g., pyrazolo[3,4-b]pyridines) used in kinase inhibitors, 4-chloro-2-hydrazinylpyridine serves as a critical "hinge" intermediate.[1][2] Its purity and isomeric identity are paramount, as regioisomeric impurities (e.g., 2-chloro-4-hydrazinylpyridine) possess similar retention times in HPLC but lead to dead-end synthetic pathways.[1][2]

This guide provides a definitive structural validation workflow for the dihydrochloride salt form (2HCl), comparing it against its free base and starting materials.[1][2] The salt form is often preferred in process chemistry due to enhanced oxidative stability and crystallinity compared to the air-sensitive free base.[1][2]

Comparative Analysis: The "Why" Behind the Spectrum

To validate this compound, one must not simply assign peaks but rigorously exclude alternatives.[1][2] We compare the target analyte against three critical benchmarks.

Comparison A: Salt vs. Free Base (Stability & Shift)

The dihydrochloride salt involves protonation of the pyridine nitrogen (


) and the terminal hydrazine nitrogen.[2]
FeatureFree Base (Target)Dihydrochloride (Analyte)Impact on Analysis
Solubility Organic (CDCl

, MeOH)
Polar (DMSO-d

, D

O)
Protocol: Use DMSO-d

to observe exchangeable protons.[1][2]
Pyridine Shifts Standard Range (6.5 - 8.2 ppm)Downfield Shift (+0.5 - 1.0 ppm) Positive charge on ring N deshields all ring protons.[1][2]
Hydrazine Signals Broad singlet (~4.0 - 6.0 ppm)Very Broad / Downfield (8.0 - 11.0 ppm) Proton exchange rate increases; signals may merge with water/acid peak.[1][2]
Stability Oxidizes to azo/dimers rapidlyStable solidSalt form is the standard for storage/transport.[1][2]
Comparison B: Target vs. Starting Material (2,4-Dichloropyridine)

This comparison validates reaction completion.[1][2]

  • 2,4-Dichloropyridine (Starting Material): Shows three aromatic protons.[1][2] H3 is typically a doublet/singlet at ~7.6 ppm.[1][2]

  • 4-Chloro-2-hydrazinylpyridine (Product): The substitution of Cl (EWG) with Hydrazine (EDG) at position 2 causes a significant upfield shift (shielding) of the adjacent H3 proton.[2]

  • Diagnostic Indicator: Look for the disappearance of the specific 2,4-DCP pattern and the emergence of broad NH protons.[1][2]

Comparison C: Regioisomer Differentiation (Critical)

Nucleophilic substitution on 2,4-dichloropyridine can yield two isomers. The 4-Cl is typically more reactive, yielding 2-chloro-4-hydrazinylpyridine.[1][2] However, under specific conditions (temperature control/solvent), the 2-hydrazinyl isomer is obtained.[1]

  • Target (2-hydrazinyl): H3 is ortho to the hydrazine group (strong donor).[1][2] H3 appears significantly upfield. [1][2]

  • Impurity (4-hydrazinyl): H3 is ortho to the Chlorine (withdrawing).[1][2] H3 appears downfield.

Experimental Protocol: Self-Validating Workflow

This protocol is designed to minimize proton exchange broadening and maximize resolution.[1][2]

Step 1: Sample Preparation[2][3]
  • Solvent: DMSO-d

    
     (99.9% D) + 0.03% TMS.[1][2]
    
    • Why: D

      
      O causes immediate exchange of hydrazine protons, erasing critical structural information.[1][2] DMSO preserves NH signals.[1][2]
      
  • Concentration: 10-15 mg in 0.6 mL solvent.

    • Note: High concentrations can induce viscosity broadening in salt forms.[1][2]

  • Acid Management: The sample is a dihydrochloride.[1][2] Ensure the solvent is strictly neutral.[1][2] If peaks are too broad, add 1 drop of D

    
    O to collapse exchangeable protons and sharpen the aromatic region (at the cost of losing NH integrals).[2]
    
Step 2: Acquisition Parameters (400 MHz+)[2][3]
  • Pulse Sequence: zg30 (Standard 30° pulse).

  • Relaxation Delay (D1): 2.0 seconds (Ensure full relaxation of aromatic protons).

  • Scans (NS): 32 (Sufficient for S/N > 100).

  • Temperature: 298 K (25°C).[1][2]

Results: Spectral Data & Assignment

1H NMR Data Table (DMSO-d , 400 MHz)
PositionTypeShift (

, ppm)
Multiplicity

Coupling (Hz)
Interpretation
NH/NH

Exch.9.50 - 11.00Broad Singlet-Protonated Hydrazine/Pyridine NH

.[1][2] Highly variable.
H6 Ar-H8.15 - 8.25Doublet (d)

Adjacent to Ring N. Most deshielded.[1][2]
H3 Ar-H6.90 - 7.05Doublet (d)

Ortho to Hydrazine.[1][2] Shielded by EDG effect.
H5 Ar-H6.80 - 6.95dd

Meta to Hydrazine, Ortho to Cl.[1][2]

Note: Chemical shifts are approximate and dependent on concentration and exact acid content.

Structural Logic Diagram (DOT)[1][2]

The following diagram illustrates the decision tree for validating the compound structure based on the data above.

G Start Crude Product (2HCl Salt) Solvent Dissolve in DMSO-d6 Start->Solvent CheckNH Check 8.0-11.0 ppm region Solvent->CheckNH DecisionNH Broad Signals Present? CheckNH->DecisionNH CheckAr Analyze Aromatic Region (6.5 - 8.5 ppm) DecisionNH->CheckAr Yes (Hydrazine present) SM REJECT: Starting Material (2,4-DCP) DecisionNH->SM No (Only Ar-H) Pattern Coupling Pattern? CheckAr->Pattern Valid CONFIRMED: 4-chloro-2-hydrazinylpyridine Pattern->Valid H3 Upfield (~7.0) (Ortho to Hydrazine) Isomer REJECT: 2-chloro-4-hydrazinyl isomer Pattern->Isomer H3 Downfield (>7.5) (Ortho to Cl)

Caption: Analytical decision tree for distinguishing the target compound from regioisomers and starting materials.

Detailed Mechanistic Discussion

The "Salt Effect" on Chemical Shift

In the dihydrochloride form, the pyridine nitrogen is protonated.[1][2] This creates a formal positive charge that withdraws electron density from the ring via induction and resonance.[1][2]

  • Mechanism: The paramagnetic shielding term decreases, causing a global downfield shift (deshielding) compared to the free base.[1][2]

  • Observation: While the free base H6 might appear around 8.0 ppm, the salt form H6 often shifts to 8.2–8.4 ppm.[1][2] This confirms the salt formation [1].[1][2]

Regio-Selectivity Markers

The synthesis involves a nucleophilic aromatic substitution (


).[1][2]
  • Pathway: Hydrazine attacks the 2-position of 2,4-dichloropyridine.[1][2]

  • Validation: The H3 proton is the most sensitive probe.[1] In the target molecule, H3 is flanked by the hydrazine group.[1][2][3] Hydrazine is a strong

    
    -donor (mesomeric effect +M).[1][2] Despite the inductive withdrawal of the salt form, the +M effect shields the ortho and para positions.[2]
    
    • Target (2-hydrazinyl): H3 is ortho to hydrazine

      
      Shielded .[1][2]
      
    • Alternative (4-hydrazinyl): H3 is meta to hydrazine and ortho to Chlorine

      
      Deshielded .[1][2]
      

This specific shielding pattern of H3 (appearing as a doublet with small meta-coupling,


 Hz) is the definitive "fingerprint" for the 2-hydrazinyl isomer [2].[1][2]

References

  • Context: Provides spectral data for the related 4-hydrazino isomer, establishing baseline shift values for the hydrazine group.
  • Context: Validates the substituent effects of Chlorine and Fluorine on the pyridine ring, supporting the theoretical shift predictions for the 4-chloro deriv
  • Google Patents. (2013).[1][2] CN103360306A - Method for synthesizing 4-chloro-pyridine.[1][2][4] Retrieved October 26, 2023, from [1][2]

    • Context: Describes the synthesis and NMR identification of 4-chloropyridine salts, providing background on the starting m
  • PubChem. (n.d.).[1][2] 2,4-Dichloropyrimidine Compound Summary. Retrieved October 26, 2023, from [Link][1][2]

    • Context: While a pyrimidine, this source confirms the standard shifts for dichloro-heterocycles used as starting m

Sources

Comparative

Comparative Characterization Guide: IR Spectroscopy of 4-Chloro-2-hydrazinylpyridine

Executive Summary 4-Chloro-2-hydrazinylpyridine (CAS: 73771-11-6) is a critical heterocyclic intermediate, widely utilized in the synthesis of pyrazole-based pharmaceuticals and agrochemicals. Its structural integrity is...

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

4-Chloro-2-hydrazinylpyridine (CAS: 73771-11-6) is a critical heterocyclic intermediate, widely utilized in the synthesis of pyrazole-based pharmaceuticals and agrochemicals. Its structural integrity is defined by three distinct moieties: the electron-deficient pyridine ring , the nucleophilic hydrazine group , and the electrophilic chloro-substituent .

This guide provides a technical analysis of its infrared (IR) absorption profile.[1][2] Unlike Nuclear Magnetic Resonance (NMR), which provides atom-specific connectivity, IR spectroscopy offers a rapid, cost-effective "fingerprint" for verifying functional group integrity and substitution patterns during goods-in quality control (QC) and reaction monitoring.

Molecular Vibrational Analysis

The IR spectrum of 4-chloro-2-hydrazinylpyridine is a superposition of three distinct vibrational domains. Understanding the causality behind these bands is essential for accurate interpretation.

The Spectral Fingerprint Table

Note: Values represent characteristic ranges derived from high-fidelity experimental data of structural analogs (2-hydrazinopyridine and 4-chloropyridine).

Functional GroupMode of VibrationFrequency (

)
IntensityDiagnostic Value
Hydrazine (-NH-NH₂) N-H Stretching (

)
3400 – 3150 Medium/BroadConfirms presence of primary/secondary amine.[1] Broadness indicates H-bonding.

Scissoring (

)
1650 – 1620 MediumOften overlaps with ring C=N stretch; confirms hydrazine integrity.
N-N Stretching1150 – 1100 Weak/MediumSpecific to hydrazine linkage.
Pyridine Ring C-H Stretching (Aromatic)3100 – 3000 WeakDistinguishes aromatic C-H from aliphatic contaminants (which appear <3000).
Ring Skeletal (C=N / C=C)1590, 1540, 1460 StrongCharacteristic "breathing" modes of the heterocyclic ring.
C-H Out-of-Plane (OOP) Bending880 – 800 StrongCritical: Defines the 2,4-substitution pattern (distinguishes isomers).
Chloro-Substituent C-Cl Stretching780 – 700 StrongFingerprint: Distinguishes from non-halogenated parent (2-hydrazinopyridine).
Structural Visualization

The following diagram illustrates the key vibrational vectors responsible for the diagnostic bands.

G cluster_0 4-Chloro-2-hydrazinylpyridine Structure cluster_1 Diagnostic Signal Output Pyridine Pyridine Ring (Skeletal Modes: ~1590 cm⁻¹) Chlorine Chloro Group (-Cl) (C-Cl Stretch: ~740 cm⁻¹) Pyridine->Chlorine C4 Position Hydrazine Hydrazine Group (-NHNH₂) (N-H Stretch: ~3300 cm⁻¹) Pyridine->Hydrazine C2 Position Signal_OOP Band: 800-880 cm⁻¹ (Confirm 2,4-Isomer) Pyridine->Signal_OOP Signal_Cl Band: 700-780 cm⁻¹ (Confirm Halogenation) Chlorine->Signal_Cl Signal_NH Band: 3150-3400 cm⁻¹ (Confirm Amine) Hydrazine->Signal_NH

Figure 1: Correlation between molecular moieties and diagnostic IR signals. The C4-Cl and C2-Hydrazine positions generate unique spectral signatures.

Comparative Analysis: Distinguishing Alternatives

A common challenge in QC is distinguishing the target molecule from its precursors or structural isomers.

Scenario A: Target vs. Precursor (2,4-Dichloropyridine)
  • Differentiation: The precursor lacks the N-H stretching bands.

  • Observation: The disappearance of the N-H doublet (3400-3200

    
    ) and the retention of C-Cl bands indicates unreacted starting material. Conversely, the appearance of strong N-H bands confirms hydrazine substitution.
    
Scenario B: Target vs. Parent (2-Hydrazinopyridine)
  • Differentiation: The parent lacks the Chlorine atom.

  • Observation: 2-Hydrazinopyridine will show similar N-H and Ring modes but lacks the strong absorption at 700-780

    
      (C-Cl stretch).
    
Scenario C: Target vs. Isomer (e.g., 2-Chloro-4-hydrazinopyridine)
  • Differentiation: Both have identical functional groups; they differ only in position.

  • Observation: Rely on the Fingerprint Region (1000 – 600

    
    ) . The "Out-of-Plane" (OOP) C-H bending vibrations are sensitive to the substitution pattern.
    
    • 2,4-substituted: Typically shows bands reflecting isolated hydrogens and meta-relationships.

    • Isomers: Will shift these OOP bands by 10-20

      
      , often requiring a reference standard for overlay comparison.
      

Experimental Protocol: Validated Workflow

To ensure reproducibility, the following protocol controls for variables like hygroscopicity (common in hydrazines) and polymorphism.

Sample Preparation
  • Preferred Method: ATR (Attenuated Total Reflectance)

    • Why? Hydrazines can react with KBr under high pressure or absorb moisture during pellet pressing, altering the N-H region. ATR is non-destructive and faster.

    • Crystal Type: Diamond or ZnSe.

  • Alternative: Nujol Mull (if ATR is unavailable). Avoid KBr pellets if the sample is hygroscopic.

Step-by-Step Characterization
  • Blank Correction: Run a background scan (air) to remove atmospheric

    
     (2350 
    
    
    
    ) and
    
    
    lines.
  • Sample Loading: Place ~5-10 mg of solid 4-chloro-2-hydrazinylpyridine on the ATR crystal.

  • Compression: Apply consistent pressure (clamp) to ensure good contact. Caution: Do not over-press if the sample is soft/waxy.

  • Acquisition: Scan range 4000 – 600

    
    ; Resolution 4 
    
    
    
    ; 16-32 scans.
  • Post-Processing: Apply baseline correction if scattering is observed.

Decision Matrix (Method Selection)

DecisionMatrix Start Characterization Goal? ID Rapid Identity / QC Start->ID Goods In / Check Purity Quantitative Purity Start->Purity Final Release Structure Full Structural Elucidation Start->Structure Unknown Impurity Method_IR IR Spectroscopy (Focus: 700-800 & 3300 cm⁻¹) ID->Method_IR Method_HPLC HPLC-UV / LC-MS Purity->Method_HPLC Method_NMR 1H / 13C NMR Structure->Method_NMR

Figure 2: Analytical decision matrix. IR is the method of choice for rapid identification, while HPLC and NMR are reserved for quantification and structural solving.

References

  • NIST Chemistry WebBook. IR Spectrum of 2-Hydrazinopyridine. National Institute of Standards and Technology.[3] [Link]

  • PubChem. Compound Summary: 4-chloro-2-hydrazinylpyridine. National Library of Medicine. [Link]

  • Silverstein, R. M., et al.Spectrometric Identification of Organic Compounds. (Standard text for general vibrational assignment of chloropyridines and hydrazines).

Sources

Validation

Decoding the Signature Fragmentation of 4-Chloro-2-Hydrazinylpyridine: A Mass Spectrometry Comparison Guide

For Researchers, Scientists, and Drug Development Professionals In the landscape of pharmaceutical development and chemical research, the precise structural elucidation of novel compounds is paramount. Mass spectrometry...

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development and chemical research, the precise structural elucidation of novel compounds is paramount. Mass spectrometry stands as a cornerstone technique for this purpose, offering detailed insights into a molecule's composition and structure through its unique fragmentation pattern. This guide provides an in-depth analysis of the anticipated electron ionization mass spectrometry (EI-MS) fragmentation pattern of 4-chloro-2-hydrazinylpyridine, a substituted pyridine derivative of interest.

Due to the limited availability of direct experimental data for 4-chloro-2-hydrazinylpyridine, this guide will establish a predicted fragmentation pathway based on foundational mass spectrometry principles and comparative analysis with the known fragmentation of the closely related compound, 2-hydrazinopyridine. By understanding the influence of the chloro- and hydrazinyl- substituents on the fragmentation of the pyridine core, researchers can gain valuable insights for the identification and characterization of this and similar molecules.

The Foundation of Fragmentation: Key Chemical Features

The fragmentation of 4-chloro-2-hydrazinylpyridine in an EI-MS experiment is governed by the interplay of its three key structural components: the stable aromatic pyridine ring, the labile hydrazinyl group, and the electron-withdrawing chloro substituent. The initial ionization event will generate a molecular ion (M⁺˙), which is a radical cation, and its subsequent fragmentation will proceed through pathways that favor the formation of stable neutral molecules and fragment ions.[1][2]

A critical diagnostic feature for chlorine-containing compounds is the presence of a characteristic isotopic pattern. Due to the natural abundance of the ³⁵Cl and ³⁷Cl isotopes in an approximate 3:1 ratio, any fragment ion containing chlorine will appear as a pair of peaks (M⁺ and M+2) separated by two mass-to-charge units (m/z), with the M+2 peak having roughly one-third the intensity of the M⁺ peak.[3][4]

Proposed Fragmentation Pathway of 4-Chloro-2-Hydrazinylpyridine

The molecular weight of 4-chloro-2-hydrazinylpyridine (C₅H₆ClN₃) is 143.57 g/mol .[5] The mass spectrum is expected to show a molecular ion peak at m/z 143 (for the ³⁵Cl isotope) and a corresponding M+2 peak at m/z 145. The fragmentation is anticipated to proceed through several key pathways:

1. Loss of the Hydrazinyl Group and Related Fragments: The N-N bond in the hydrazinyl group is relatively weak and prone to cleavage.

  • Loss of NH₂: Alpha-cleavage adjacent to the pyridine ring could lead to the loss of an amino radical (•NH₂) to form an ion at m/z 127.

  • Loss of N₂H₃: Cleavage of the C-N bond connecting the hydrazinyl group to the pyridine ring could result in the loss of a hydrazinyl radical (•N₂H₃), yielding a 4-chloropyridinium ion at m/z 112.

  • Loss of N₂H₄: Rearrangement followed by the loss of neutral hydrazine (N₂H₄) would produce a chloropyridyne radical cation at m/z 111.

2. Fragmentation of the Pyridine Ring: The pyridine ring is relatively stable, but can undergo characteristic fragmentation.[6]

  • Loss of HCN: A common fragmentation pathway for pyridine derivatives is the elimination of a neutral hydrogen cyanide (HCN) molecule.[7][8] This could occur from various fragment ions. For instance, the ion at m/z 112 could lose HCN to produce a fragment at m/z 85.

3. Influence of the Chloro Substituent:

  • Loss of Cl: Cleavage of the C-Cl bond would result in the loss of a chlorine radical (•Cl), leading to a 2-hydrazinylpyridinium ion at m/z 108.

  • Loss of HCl: Elimination of a neutral hydrogen chloride (HCl) molecule is another possible fragmentation pathway, which would lead to a fragment ion at m/z 107.

The interplay of these pathways will determine the final appearance of the mass spectrum, with the relative abundance of each fragment ion depending on its stability.

Comparative Analysis: 4-Chloro-2-Hydrazinylpyridine vs. 2-Hydrazinopyridine

To better understand the influence of the chloro-substituent, we can compare the predicted fragmentation of 4-chloro-2-hydrazinylpyridine with the known fragmentation of 2-hydrazinopyridine. The NIST WebBook provides the mass spectrum for 2-hydrazinopyridine (C₅H₇N₃, MW = 109.13 g/mol ).[9]

Proposed Fragment (4-chloro-2-hydrazinylpyridine) m/z Corresponding Fragment (2-hydrazinopyridine) m/z Notes
[M]⁺˙143/145[M]⁺˙109The molecular ion of 4-chloro-2-hydrazinylpyridine will show the characteristic 3:1 isotopic pattern for chlorine.
[M - NH₂]⁺127/129[M - NH₂]⁺93Loss of the amino radical from the hydrazinyl group.
[M - N₂H₃]⁺112/114[M - N₂H₃]⁺78Formation of the substituted or unsubstituted pyridinium ion.
[M - Cl]⁺108--This fragmentation is unique to the chloro-substituted compound.
[M - HCl]⁺˙107--This fragmentation is unique to the chloro-substituted compound.
[M - N₂H₃ - HCN]⁺85/87[M - N₂H₃ - HCN]⁺51Subsequent fragmentation of the pyridine ring.

This comparative table highlights the expected similarities in the fragmentation of the hydrazinyl-pyridine core and the distinct fragments arising from the presence of the chlorine atom.

Experimental Protocol: Gas Chromatography-Mass Spectrometry (GC-MS)

For the analysis of semi-volatile compounds like 4-chloro-2-hydrazinylpyridine, Gas Chromatography-Mass Spectrometry (GC-MS) with Electron Ionization (EI) is a suitable technique.[3]

1. Sample Preparation:

  • Prepare a dilute solution of the sample (1-10 µg/mL) in a high-purity volatile solvent such as dichloromethane or ethyl acetate.

2. Instrumentation:

  • Gas Chromatograph: A standard GC system equipped with a split/splitless injector and a capillary column suitable for the analysis of polar nitrogen-containing compounds (e.g., a DB-5ms or equivalent).

  • Mass Spectrometer: A single quadrupole or ion trap mass spectrometer capable of electron ionization.

3. GC Conditions (Typical):

  • Injector Temperature: 250 °C

  • Oven Program: Start at 100 °C, hold for 1 minute, then ramp to 280 °C at a rate of 15 °C/min, and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate of 1 mL/min.

4. MS Conditions (Typical):

  • Ionization Mode: Electron Ionization (EI)

  • Ionization Energy: 70 eV[10]

  • Source Temperature: 230 °C

  • Quadrupole Temperature: 150 °C

  • Scan Range: m/z 40-300

5. Data Analysis:

  • The acquired data should be processed to identify the molecular ion and major fragment ions. The fragmentation pattern can then be compared to the predicted pathways and the reference spectrum of 2-hydrazinopyridine.

Visualizing the Fragmentation Pathways

The following diagrams illustrate the proposed fragmentation pathways for 4-chloro-2-hydrazinylpyridine and the comparative fragmentation of 2-hydrazinopyridine.

mol [4-Chloro-2-hydrazinylpyridine]⁺˙ m/z 143/145 frag1 [M - NH₂]⁺ m/z 127/129 mol->frag1 - •NH₂ frag2 [M - N₂H₃]⁺ m/z 112/114 mol->frag2 - •N₂H₃ frag3 [M - Cl]⁺ m/z 108 mol->frag3 - •Cl frag4 [M - HCl]⁺˙ m/z 107 mol->frag4 - HCl frag5 [M - N₂H₃ - HCN]⁺ m/z 85/87 frag2->frag5 - HCN

Caption: Proposed EI fragmentation of 4-chloro-2-hydrazinylpyridine.

mol_ref [2-Hydrazinopyridine]⁺˙ m/z 109 frag1_ref [M - NH₂]⁺ m/z 93 mol_ref->frag1_ref - •NH₂ frag2_ref [M - N₂H₃]⁺ m/z 78 mol_ref->frag2_ref - •N₂H₃ frag3_ref [M - N₂H₃ - HCN]⁺ m/z 51 frag2_ref->frag3_ref - HCN

Caption: EI fragmentation of 2-hydrazinopyridine for comparison.

Conclusion

The mass spectrometry fragmentation pattern of 4-chloro-2-hydrazinylpyridine is predicted to be a rich source of structural information. By understanding the characteristic losses of the hydrazinyl group, the chlorine substituent, and the fragmentation of the pyridine ring, researchers can confidently identify this compound and distinguish it from related structures. The comparative analysis with 2-hydrazinopyridine provides a valuable framework for interpreting the resulting mass spectrum. This guide serves as a practical resource for scientists engaged in the synthesis, characterization, and analysis of novel pyridine derivatives, enabling more efficient and accurate structural elucidation.

References

  • Sakai, M., Okada, K., Ohno, K., & Tabayashi, K. (2010). Specific fragmentation of the K-shell excited/ionized pyridine derivatives studied by electron impact: 2-, 3- and 4-methylpyridine. Journal of Mass Spectrometry, 45(3), 306-312. [Link]

  • Bunce, N. J., McKinnon, H. S., Schnurr, R. J., Keum, S. R., & Buncel, E. (1992). Fragmentation pathways in the mass spectra of isomeric phenylazoxypyridine-N-oxides. Canadian Journal of Chemistry, 70(4), 1028-1036. [Link]

  • Fingerprinting fragments of fragile interstellar molecules: dissociation chemistry of pyridine and benzonitrile revealed by infrared spectroscopy and theory. (2023). RSC Publishing. [Link]

  • What do aromatic compunds fragment into in MS? Why are adducts formed? (2016, January 5). ResearchGate. [Link]

  • 4-chloro-2-hydrazinylpyridine (C5H6ClN3). (n.d.). PubChem. [Link]

  • 2-Hydrazinopyridine. (n.d.). In NIST Chemistry WebBook. National Institute of Standards and Technology. [Link]

  • Salem, M. A. I., Ali, T. E., Marzouk, M. I., Salem, M. S., & Al-Shibani, G. A. (2014). Mass Spectral Fragmentation Modes of Some New Pyrimidinethiones, Thiazolo[3,2-a]Pyrimidines and Bis-Pyrimidines. International Journal of Materials and Chemistry, 4(4), 92-99. [Link]

  • MASS SPECTROMETRY: FRAGMENTATION PATTERNS. (n.d.). eGyanKosh. [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2023, August 29). Chemistry LibreTexts. [Link]

  • Mass Spectrometry - Fragmentation Patterns. (2019, December 31). Chemistry LibreTexts. [Link]

  • Clark, J. (n.d.). MASS SPECTRA - FRAGMENTATION PATTERNS. Chemguide. [Link]

  • Recognizing α-, β- or γ-substitution in pyridines by mass spectrometry. (n.d.). ResearchGate. [Link]

  • Mass Spectrometry Fragmentation. (n.d.). chemconnections.org. [Link]

  • Khakwani, S., Shahi, M. N., & Khan, M. A. (2015). Mass Spectrometry of Substituted Ethyl-4-anilinopyrazolo[3,4-b]pyridine-5-carboxylates. Asian Journal of Chemistry, 28(4), 789-792. [Link]

  • Mass Spectrometry: Fragmentation. (n.d.). University of Arizona. [Link]

  • Mass Spectrometry. (n.d.). University of California, Irvine. [Link]

  • Pyridine appended 2-hydrazinylthiazole derivatives: design, synthesis, in vitro and in silico antimycobacterial studies. (2022, June 22). PMC. [Link]

  • Ramadan, E. S. (2019). Synthesis and mass spectrometry of some arylidene-hydrazinyl-thiazolines and their 2-arylidene-N-(3-chlorophenyl)hydrazinecarbothioamide precursors. SN Applied Sciences, 1(5), 451. [Link]

  • Characterization of Electron Ionization Mass Spectral (EIMS) Fragmentation Patterns of Chloropropanol Esters of Palmitic Acid Using Isotope Labeling Technique. (n.d.). PubMed. [Link]

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Comparative

A Comparative Guide to the Reactivity of 2-Hydrazinopyridine vs. 4-Chloro-2-hydrazinopyridine

Introduction In the landscape of heterocyclic chemistry, substituted pyridines serve as indispensable building blocks for the synthesis of agrochemicals and pharmaceuticals.[1] Among these, 2-hydrazinopyridine and its de...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

In the landscape of heterocyclic chemistry, substituted pyridines serve as indispensable building blocks for the synthesis of agrochemicals and pharmaceuticals.[1] Among these, 2-hydrazinopyridine and its derivatives are particularly valuable precursors for constructing fused heterocyclic systems, such as pyrazoles, triazolopyridines, and pyridazines, which form the core of numerous biologically active molecules.[2][3][4][5] This guide provides an in-depth comparative analysis of the reactivity of 2-hydrazinopyridine and its halogenated analogue, 4-chloro-2-hydrazinopyridine.

The introduction of a chloro-substituent at the 4-position of the pyridine ring profoundly alters the electronic landscape of the molecule, leading to significant, and often synthetically useful, differences in reactivity. Understanding these differences is paramount for researchers in medicinal chemistry and process development for rational reaction design, optimizing conditions, and predicting reaction outcomes. This document will dissect the underlying electronic effects, provide supporting experimental context, and present detailed protocols for comparative analysis.

The Decisive Factor: Electronic Effects of the 4-Chloro Substituent

The reactivity of these molecules is fundamentally governed by the electron density distribution within the pyridine ring and on the exocyclic hydrazine moiety. The chlorine atom at the 4-position in 4-chloro-2-hydrazinopyridine exerts two opposing electronic effects:

  • Inductive Effect (-I): As a halogen, chlorine is highly electronegative and strongly withdraws electron density from the aromatic ring through the sigma (σ) bond framework. This effect is dominant and leads to a general decrease in electron density across the entire molecule.[6][7]

  • Mesomeric (Resonance) Effect (+M): The lone pair electrons on the chlorine atom can be delocalized into the pi (π) system of the pyridine ring. This electron-donating effect partially counteracts the inductive withdrawal but is significantly weaker for halogens compared to, for instance, oxygen or nitrogen substituents.

The net result is a significant electron-withdrawing influence from the 4-chloro substituent. This deactivates the molecule in several key ways, most notably by reducing the nucleophilicity of the hydrazine group.[8] The pyridine ring nitrogen also experiences a decrease in basicity.

electronic_effects cluster_2hp 2-Hydrazinopyridine cluster_4cl2hp 4-Chloro-2-hydrazinopyridine HP N NHNH₂ Py_Ring_HP Pyridine Ring (Relatively Electron-Rich) ClHP Cl N NHNH₂ Py_Ring_ClHP Pyridine Ring (Electron-Deficient) ClHP:cl->Py_Ring_ClHP -I (Inductive Withdrawal) Py_Ring_ClHP->ClHP:h Reduced Nucleophilicity

Caption: Electronic influence of the 4-chloro substituent.

Comparative Reactivity Analysis

The key distinction in the synthetic utility of these two reagents lies in the nucleophilicity of the terminal nitrogen of the hydrazine group. This is the primary site of reaction in many common synthetic transformations.

Reaction TypeReagent Class2-Hydrazinopyridine Reactivity4-Chloro-2-hydrazinopyridine ReactivityMechanistic Rationale
Condensation Aldehydes, Ketones, 1,3-DicarbonylsHigher Lower The hydrazine group in 2-hydrazinopyridine is a stronger nucleophile due to the absence of the deactivating 4-chloro group, leading to faster reaction rates.[8]
Acylation Acyl Halides, AnhydridesHigher Lower Similar to condensation, the enhanced nucleophilicity of 2-hydrazinopyridine facilitates a more rapid attack on the electrophilic carbonyl carbon.
Nucleophilic Aromatic Substitution (SNAr) Strong Nucleophiles (e.g., Alkoxides, Amines)Inert (at the ring)Reactive (at C4-Cl)The electron-withdrawing nature of the pyridine nitrogen and the hydrazine group activates the C4 position, making the chlorine a viable leaving group for SNAr.[9][10]

In essence:

  • 2-Hydrazinopyridine is the more reactive nucleophile. It should be selected when rapid formation of hydrazones or cyclized products like pyrazoles is desired under standard or mild conditions.

  • 4-Chloro-2-hydrazinopyridine is a less potent nucleophile. This can be advantageous for achieving selectivity in molecules with multiple electrophilic sites. Crucially, the chloro-substituent serves as a synthetic handle for subsequent functionalization via nucleophilic aromatic substitution, adding a layer of synthetic versatility not available with the parent compound.

Experimental Protocol: Comparative Synthesis of Pyrazolyl-pyridines

To empirically validate the reactivity differences, a comparative condensation reaction with a 1,3-dicarbonyl compound, such as acetylacetone, is proposed. This reaction is a cornerstone of pyrazole synthesis.[11][12]

Objective: To compare the reaction rate and yield for the synthesis of 2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine and 4-chloro-2-(3,5-dimethyl-1H-pyrazol-1-yl)pyridine.

Materials:

  • 2-Hydrazinopyridine (CAS: 4930-98-7)[13]

  • 4-Chloro-2-hydrazinopyridine

  • Acetylacetone (2,4-pentanedione)

  • Ethanol, Anhydrous

  • Glacial Acetic Acid (Catalyst)

  • Standard reflux and workup glassware

  • TLC plates (Silica gel 60 F254)

  • NMR tubes, deuterated solvent (e.g., CDCl₃)

Step-by-Step Methodology:

  • Reaction Setup: Prepare two identical round-bottom flasks equipped with reflux condensers and magnetic stir bars.

  • Reagent Addition (Flask A): To the first flask, add 2-hydrazinopyridine (1.0 eq.).

  • Reagent Addition (Flask B): To the second flask, add 4-chloro-2-hydrazinopyridine (1.0 eq.).

  • Solvent and Substrate: To each flask, add anhydrous ethanol (approx. 10 mL per mmol of hydrazine) and acetylacetone (1.1 eq.).

  • Catalyst: Add a catalytic amount (2-3 drops) of glacial acetic acid to each flask to facilitate the condensation.[14]

  • Reaction Execution: Heat both reaction mixtures to reflux (approx. 78°C for ethanol).

  • Monitoring: Monitor the progress of each reaction independently at 30-minute intervals using Thin Layer Chromatography (TLC). A suitable mobile phase would be a mixture of ethyl acetate and hexane (e.g., 30:70 v/v). The disappearance of the starting hydrazine and the appearance of a new, less polar product spot indicates reaction progression.

  • Observation and Workup: It is anticipated that Reaction A (2-hydrazinopyridine) will proceed to completion significantly faster than Reaction B. Once a reaction is deemed complete by TLC, cool the mixture to room temperature.

  • Isolation: Reduce the solvent volume under reduced pressure. The product may precipitate. If not, add cold water to induce precipitation. Collect the solid product by vacuum filtration, wash with a small amount of cold ethanol, and dry under vacuum.[14]

  • Analysis: Determine the yield for each reaction. Confirm the structure and purity of the products using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

experimental_workflow start Prepare Two Parallel Reactions (Flask A & Flask B) flaskA Flask A: 2-Hydrazinopyridine (1.0 eq) + Acetylacetone (1.1 eq) + EtOH / Acetic Acid start->flaskA flaskB Flask B: 4-Chloro-2-hydrazinopyridine (1.0 eq) + Acetylacetone (1.1 eq) + EtOH / Acetic Acid start->flaskB reflux Reflux Both Reactions flaskA->reflux flaskB->reflux monitor Monitor Progress via TLC (Every 30 mins) reflux->monitor workupA Reaction A Complete: Cool, Isolate Product A monitor->workupA Flask A (Faster) workupB Reaction B Complete: Cool, Isolate Product B monitor->workupB Flask B (Slower) analysis Analyze Products A & B (Yield, NMR, MS) workupA->analysis workupB->analysis

Caption: Workflow for comparative pyrazole synthesis.

Conclusion

The choice between 2-hydrazinopyridine and 4-chloro-2-hydrazinopyridine is a strategic one, dictated by the specific goals of a synthetic campaign. 2-Hydrazinopyridine offers higher reactivity for standard nucleophilic additions and condensations due to the unencumbered nucleophilicity of its hydrazine moiety. Conversely, 4-chloro-2-hydrazinopyridine, while a less reactive nucleophile, provides a valuable synthetic handle at the 4-position for subsequent diversification via nucleophilic aromatic substitution. This dual-functionality makes it a powerful tool for building molecular complexity. Researchers should select the appropriate reagent based on the desired reaction kinetics and the overall synthetic strategy, leveraging the predictable electronic influence of the chloro-substituent to their advantage.

References

  • Hydrazides in the reaction with hydroxypyrrolines: less nucleophilicity – more diversity. (2021). RSC Advances. Available at: [Link]

  • Theoretical study of the interaction between pyridine derivatives and atomic chlorine. Substituent effect and nature of the bonding. (2015). RSC Discovery. Available at: [Link]

  • Impact of fluorination and chlorination on the electronic structure, topology and in-plane ring normal modes of pyridines. (2021). Physical Chemistry Chemical Physics. Available at: [Link]

  • Synthesis and characterization of 2,6-bis-hydrazinopyridine, and its conversion to 2,6-bis-pyrazolylpyridines. (2007). ResearchGate. Available at: [Link]

  • Recent Advances in Synthesis and Properties of Pyrazoles. (2022). MDPI. Available at: [Link]

  • Pyrazole Scaffold: Strategies toward the Synthesis and Their Applications. (2022). IntechOpen. Available at: [Link]

  • Recent highlights in the synthesis and biological significance of pyrazole derivatives. (2022). PMC. Available at: [Link]

  • Theoretical study of the interaction between pyridine derivatives and atomic chlorine. Substituent effect and nature of the bonding. (2015). ResearchGate. Available at: [Link]

  • Synthesis of pyranopyrazole using hydrazine and malanonitrile derivatives. (2019). ResearchGate. Available at: [Link]

  • Solved For this last step, explain why the chlorine on the pyridine ring is more reactive than the chlorine on the other ring in nucleophilic aromatic substitution. (2020). Chegg.com. Available at: [Link]

  • Synthesis of the Hydrazinyl Pyridine Intermediate: Phase-Appropriate Delivery. (2017). ACS Publications. Available at: [Link]

  • Chlorination and bromination of pyridine. (2023). ResearchGate. Available at: [Link]

  • Synthesis of 4-chloro-2-(3,5-dimethyl-1h-pyrazol-1-yl)-6- methylpyrimidine. (2013). Heteroletters. Available at: [Link]

  • PİRAZOL TÜREVLERİNİN SENTEZ YÖNTEMLERİ - SYNTHESIS METHODS OF PYRAZOLE DERIVATES. (2015). DergiPark. Available at: [Link]

  • Pyrazole synthesis. Organic Chemistry Portal. Available at: [Link]

  • Synthesis and Pharmacological Activities of Pyrazole Derivatives: A Review. (2019). PMC. Available at: [Link]

  • The Chemistry of 2-Hydrazinopyridine: A Deep Dive into Organic Synthesis. (2026). NINGBO INNO PHARMCHEM CO., LTD. Available at: [Link] 18.[6][8][15]TRIAZOLO[4,3-a]PYRIDINE. Organic Syntheses. Available at: [Link]

  • DFT analysis of the nucleophilicity of substituted pyridines and prediction of new molecules having nucleophilic character stron. (2015). Indian Academy of Sciences. Available at: [Link]

  • Recent Strategies in the Nucleophilic Dearomatization of Pyridines, Quinolines, and Isoquinolines. (2022). PMC. Available at: [Link]

  • Nucleophilic Substitution Reactions of Pyridine. (2020). YouTube. Available at: [Link]

  • 2-Hydrazinopyridine. PubChem. Available at: [Link]

  • Hydrazides as Powerful Tools in Medicinal Chemistry: Synthesis, Reactivity, and Biological Applications. (2025). MDPI. Available at: [Link]

  • Amines Part 8 - Nucleophilic Aromatic Substitution of Pyridine. (2023). YouTube. Available at: [Link]

  • Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. (2022). BioMed Research International. Available at: [Link]

  • Design, Synthesis and Activity Study of Pyridine Derivatives as Highly Effective and Selective TYK2 Inhibitors. (2022). PMC. Available at: [Link]

  • Chemical Properties of 2-Hydrazinopyridine (CAS 4930-98-7). Cheméo. Available at: [Link]

  • Synthesis process of 2-hydrazinopyridine derivative. (2017). Google Patents.

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Validation

Unraveling the Solid-State Architecture of Hydrazinylpyridines: A Comparative Guide for Drug Discovery Professionals

A Senior Application Scientist's Perspective on the Hypothetical Crystal Structure of 4-chloro-2-hydrazinylpyridine dihydrochloride and its Analogs For researchers and scientists in the fast-paced world of drug developme...

Author: BenchChem Technical Support Team. Date: March 2026

A Senior Application Scientist's Perspective on the Hypothetical Crystal Structure of 4-chloro-2-hydrazinylpyridine dihydrochloride and its Analogs

For researchers and scientists in the fast-paced world of drug development, a deep understanding of a molecule's three-dimensional structure is not just academic—it is a cornerstone of rational drug design. The spatial arrangement of atoms, the intricate dance of intermolecular interactions, and the resulting crystal packing directly influence critical pharmaceutical properties such as solubility, stability, and bioavailability. This guide delves into the structural nuances of hydrazinylpyridines, a class of compounds of significant interest, by focusing on the yet-to-be-determined crystal structure of 4-chloro-2-hydrazinylpyridine dihydrochloride.

While a definitive crystal structure for 4-chloro-2-hydrazinylpyridine dihydrochloride is not yet publicly available in crystallographic databases, this guide provides a comprehensive framework for its hypothetical determination and analysis. By leveraging experimental data from its close structural isomer, 3-chloro-2-hydrazinylpyridine, and other related analogs, we can construct a robust predictive model of its solid-state architecture. This comparative approach not only illuminates the likely structural features of the target molecule but also underscores the importance of single-crystal X-ray diffraction in modern pharmaceutical development.

The Significance of Structural Elucidation in Drug Design

Hydrazinylpyridine scaffolds are prevalent in a wide array of biologically active molecules, serving as key building blocks in the synthesis of kinase inhibitors, anti-cancer agents, and other therapeutics. The precise positioning of a substituent, such as a chlorine atom, on the pyridine ring can dramatically alter a compound's biological activity and physicochemical properties. The formation of a dihydrochloride salt further modifies these characteristics by introducing charge centers that can engage in strong hydrogen bonding.

Determining the crystal structure of 4-chloro-2-hydrazinylpyridine dihydrochloride would provide invaluable insights into:

  • Molecular Conformation: The preferred geometry of the molecule in the solid state.

  • Intermolecular Interactions: The network of hydrogen bonds, halogen bonds, and π-π stacking interactions that govern crystal packing.

  • Influence of Protonation: The effect of the two hydrochloride moieties on the geometry and hydrogen bonding capacity of the hydrazinylpyridine core.

  • Structure-Property Relationships: A foundational understanding for correlating the solid-state structure with macroscopic properties.

A Roadmap to Crystal Structure Determination: A Hypothetical Protocol

To ensure the trustworthiness and scientific integrity of a crystal structure determination, a meticulous and self-validating experimental workflow is paramount. The following section outlines a detailed, field-proven protocol for obtaining and analyzing the crystal structure of 4-chloro-2-hydrazinylpyridine dihydrochloride.

Experimental Workflow for Single-Crystal X-ray Diffraction

experimental_workflow cluster_synthesis Synthesis & Purification cluster_crystal_growth Crystal Growth cluster_diffraction X-ray Diffraction cluster_analysis Structure Solution & Refinement synthesis Synthesis of 4-chloro-2- hydrazinylpyridine dihydrochloride purification Recrystallization for Purity synthesis->purification screening Solvent Screening purification->screening optimization Optimization of Conditions (Temperature, Concentration) screening->optimization mounting Crystal Mounting optimization->mounting data_collection Data Collection on Diffractometer mounting->data_collection solution Structure Solution (e.g., Direct Methods) data_collection->solution refinement Full-Matrix Least-Squares Refinement solution->refinement validation Structure Validation (e.g., CHECKCIF) refinement->validation

Figure 1: A comprehensive workflow for the determination of a small molecule crystal structure.

Step-by-Step Methodology:

  • Synthesis and Purification: The initial step involves the synthesis of 4-chloro-2-hydrazinylpyridine dihydrochloride, followed by rigorous purification, typically through recrystallization, to ensure a high-purity sample essential for growing high-quality single crystals.

  • Crystal Growth: A systematic screening of various solvents and solvent mixtures is conducted to identify suitable conditions for crystal growth. Techniques such as slow evaporation, vapor diffusion, and cooling crystallization are employed. The rationale behind this screening is that solvent polarity, volatility, and the solubility of the compound are critical parameters that dictate the nucleation and growth of well-ordered crystals.

  • Single-Crystal X-ray Diffraction Data Collection: A suitable single crystal is selected and mounted on a goniometer head. The crystal is then placed in a stream of cold nitrogen gas (typically 100 K) to minimize thermal motion of the atoms, leading to a more precise structure determination. Data is collected using a modern single-crystal X-ray diffractometer equipped with a sensitive detector.

  • Structure Solution and Refinement: The collected diffraction data is processed to yield a set of structure factors. The initial crystal structure is solved using direct methods or Patterson methods. This initial model is then refined using full-matrix least-squares methods, which iteratively adjust atomic positions, and thermal parameters to minimize the difference between the observed and calculated structure factors.

  • Structure Validation: The final refined structure is rigorously validated using software tools like CHECKCIF to ensure its geometric and crystallographic reasonability. This step is crucial for identifying any potential issues with the structure model and ensuring its overall quality.

Comparative Structural Analysis: Insights from Analogs

In the absence of an experimental structure for our target compound, a comparative analysis with structurally related molecules provides a powerful predictive tool. We will focus on the crystal structure of its isomer, 3-chloro-2-hydrazinylpyridine, and the related 2,6-bis-hydrazinopyridine dihydrate.

Case Study 1: 3-chloro-2-hydrazinylpyridine (CSD Entry 797793)

The crystal structure of 3-chloro-2-hydrazinylpyridine offers the most direct comparison.[1][2] This isomer differs only in the position of the chlorine atom (position 3 versus 4).

Parameter3-chloro-2-hydrazinylpyridinePredicted: 4-chloro-2-hydrazinylpyridine dihydrochloride
Crystal SystemMonoclinicLikely Monoclinic or Orthorhombic
Space GroupP2₁/cCentrosymmetric space group is probable
Key InteractionsN-H···N hydrogen bonds forming dimersExtensive N-H···Cl⁻ and N-H···N hydrogen bonding network
Halogen PositionAdjacent to the hydrazinyl groupPara to the hydrazinyl group

Analysis and Predictions:

The crystal packing of 3-chloro-2-hydrazinylpyridine is dominated by N-H···N hydrogen bonds between the hydrazinyl groups of adjacent molecules, forming centrosymmetric dimers. This strong, directional interaction is a common motif in hydrazinyl-substituted heterocycles.

For 4-chloro-2-hydrazinylpyridine dihydrochloride, we can predict a more complex and extensive hydrogen-bonding network. The presence of two chloride counter-ions and the protonation of the pyridine nitrogen and the terminal amino group of the hydrazinyl moiety will introduce multiple strong hydrogen bond donors (N-H) and acceptors (Cl⁻ and the pyridine N). It is highly probable that the chloride ions will be central to the hydrogen-bonding network, bridging multiple hydrazinylpyridine cations.

The shift of the chlorine atom from the 3- to the 4-position is also expected to influence the crystal packing. In the 4-position, the chlorine atom is more sterically accessible and could participate in weaker C-H···Cl interactions.

Case Study 2: 2,6-bis-hydrazinopyridine dihydrate

The crystal structure of 2,6-bis-hydrazinopyridine dihydrate provides insights into the hydrogen-bonding patterns when multiple hydrazinyl groups are present.[3]

Key Observations:

  • Extensive Hydrogen Bonding: The structure exhibits a rich network of hydrogen bonds involving the hydrazinyl groups, the pyridine nitrogen, and the water molecules of crystallization.

  • Hydration: The incorporation of water molecules into the crystal lattice highlights the strong hydrogen-bonding propensity of the hydrazinylpyridine core.

Predictions for 4-chloro-2-hydrazinylpyridine dihydrochloride:

The dihydrochloride salt of 4-chloro-2-hydrazinylpyridine can be considered a "pseudo-hydrate" in terms of its hydrogen-bonding capacity, with the chloride ions playing a similar role to the water molecules in the 2,6-bis-hydrazinopyridine dihydrate structure. We can anticipate a highly stable, three-dimensional network of interactions.

Logical Pathway for Structural Prediction

prediction_logic cluster_features Key Structural Drivers Target 4-chloro-2-hydrazinylpyridine dihydrochloride H_Bonding Strong N-H···X Hydrogen Bonding (X = N, Cl⁻) Target->H_Bonding Packing Efficient Crystal Packing Target->Packing Substituent Influence of Chlorine Position Target->Substituent Analog1 3-chloro-2-hydrazinylpyridine (Isomer) Analog1->H_Bonding Analog1->Packing Analog1->Substituent Analog2 2,6-bis-hydrazinopyridine dihydrate Analog2->H_Bonding Predicted_Structure Predicted Structural Features: - Extensive 3D H-bond network - Chloride ions as key nodes - Potential for polymorphism H_Bonding->Predicted_Structure Packing->Predicted_Structure Substituent->Predicted_Structure

Figure 2: Logical flow for predicting the crystal structure features of the target compound.

Conclusion and Future Outlook

While the definitive crystal structure of 4-chloro-2-hydrazinylpyridine dihydrochloride remains to be experimentally determined, a comprehensive understanding of its likely solid-state architecture can be achieved through a comparative analysis of its close structural analogs. The insights gleaned from the crystal structures of 3-chloro-2-hydrazinylpyridine and 2,6-bis-hydrazinopyridine dihydrate strongly suggest that the target compound will exhibit a complex and robust three-dimensional hydrogen-bonding network, with the chloride ions playing a pivotal role in mediating crystal packing.

The detailed experimental protocol outlined in this guide provides a clear and scientifically rigorous pathway for the future determination of this important crystal structure. For drug development professionals, the elucidation of such structures is not merely a characterization step but a critical component of a knowledge-based approach to designing safer, more effective medicines. The principles of comparative structural analysis detailed herein serve as a valuable tool for predicting and understanding the solid-state properties of novel pharmaceutical compounds.

References

  • Brien, K. A., Garner, C. M., Klausmeyer, K. K., & Feazell, R. P. (2005). Crystal structure of 2,6-bis-hydrazinopyridine dihydrate, its tosylate salt and 2,6-bis-(3,5-di-tert-butylpyrazolyl)pyridine. Journal of Chemical Crystallography, 35(11), 875-883. [Link]

  • PubChem. (n.d.). 3-Chloro-2-hydrazinylpyridine. National Center for Biotechnology Information. Retrieved March 7, 2026, from [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Distinguishing 4-chloro-2-hydrazinylpyridine from its Oxidation Products

Introduction: The Stability Challenge of a Key Synthetic Intermediate 4-chloro-2-hydrazinylpyridine is a versatile heterocyclic building block, pivotal in the synthesis of a wide range of pharmaceutical agents and specia...

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Stability Challenge of a Key Synthetic Intermediate

4-chloro-2-hydrazinylpyridine is a versatile heterocyclic building block, pivotal in the synthesis of a wide range of pharmaceutical agents and specialty chemicals. Its unique structure, featuring a reactive hydrazine moiety on a pyridine scaffold, allows for the construction of complex nitrogen-containing ring systems.[1] However, the very reactivity that makes this compound valuable also renders it susceptible to oxidation. The hydrazine group is readily oxidized, potentially leading to a mixture of undesired byproducts that can compromise reaction yields, introduce impurities, and complicate downstream processes.

For researchers in drug development and process chemistry, ensuring the purity of 4-chloro-2-hydrazinylpyridine and monitoring its stability is not a trivial task—it is a critical component of quality control and successful synthesis. This guide provides a comprehensive comparison of analytical methodologies designed to unequivocally distinguish the parent compound from its primary oxidative degradation products. We will delve into the causality behind experimental choices, provide validated protocols, and present comparative data to arm the modern researcher with a robust analytical strategy.

Understanding the Oxidation Pathways

The oxidation of arylhydrazines can proceed through several pathways, contingent on the oxidant and reaction conditions.[2][3] For 4-chloro-2-hydrazinylpyridine, three primary classes of oxidation products are of significant concern:

  • The Azo Dimer: Oxidative coupling of two hydrazine molecules yields the highly conjugated and colored azo or azoxy compound, (E)-1,2-bis(4-chloropyridin-2-yl)diazene or its corresponding N-oxide. This is a common pathway catalyzed by metal ions or air.[4][5]

  • The De-hydrazinated Product: Cleavage of the C-N bond can lead to the complete loss of the hydrazine group, resulting in 4-chloropyridine.

  • The N-Oxide: The pyridine ring's nitrogen atom can be oxidized, particularly by peroxide-based oxidants, to form 4-chloropyridine N-oxide or 4-chloro-2-hydrazinylpyridine N-oxide.[6]

This guide will focus on the analytical techniques best suited to identify and differentiate these specific species.

Oxidation_Pathways Parent 4-chloro-2-hydrazinylpyridine Azo (E)-1,2-bis(4-chloropyridin-2-yl)diazene (Azo Dimer) Parent->Azo Oxidative Coupling (e.g., Air, Metal Catalysis) Dehydro 4-chloropyridine (De-hydrazinated) Parent->Dehydro C-N Bond Cleavage Noxide 4-chloropyridine N-oxide (N-Oxide) Parent->Noxide Ring N-Oxidation (e.g., H₂O₂)

Figure 1: Plausible oxidation pathways of 4-chloro-2-hydrazinylpyridine.

Comparative Analytical Strategy: A Multi-Technique Approach

No single technique provides a complete picture. A robust analytical workflow leverages the strengths of multiple methods, from rapid screening to definitive structural confirmation and quantification.

Analytical_Workflow Sample Sample containing 4-chloro-2-hydrazinylpyridine TLC_IR Initial Screening: TLC / IR Spectroscopy Sample->TLC_IR Quick Purity Check HPLC Separation & Quantification: RP-HPLC / HILIC Sample->HPLC Direct Quantification NMR Definitive Structure: NMR Spectroscopy Sample->NMR For structural elucidation of unknown impurities TLC_IR->HPLC If impurities suspected MS Mass Confirmation: LC-MS HPLC->MS Couple for Identification Conclusion Purity Assessment & Impurity Identification HPLC->Conclusion MS->Conclusion NMR->Conclusion

Sources

Safety & Regulatory Compliance

Safety

4-Chloro-2-hydrazinylpyridine dihydrochloride proper disposal procedures

As a Senior Application Scientist, I emphasize that the disposal of 4-Chloro-2-hydrazinylpyridine dihydrochloride is not merely a regulatory checkbox; it is a critical chemical management process. This compound presents...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I emphasize that the disposal of 4-Chloro-2-hydrazinylpyridine dihydrochloride is not merely a regulatory checkbox; it is a critical chemical management process. This compound presents a trifecta of operational challenges: the reactive toxicity of the hydrazine moiety, the environmental persistence of the halogenated pyridine ring, and the corrosive nature of the dihydrochloride salt.

To build a self-validating safety culture within your laboratory, personnel must understand not just how to dispose of this chemical, but the mechanistic causality behind each safety protocol.

Physicochemical & Hazard Profiling

Before initiating any waste management workflow, it is essential to profile the chemical to understand its behavior in a waste stream. The table below summarizes the quantitative and qualitative data that dictate our disposal methodology.

ParameterValue / DescriptionCausality for Disposal Protocol
Chemical Name 4-Chloro-2-hydrazinylpyridine dihydrochlorideN/A
CAS Number 1422388-79-1N/A [1]
Halogenated Ring Chlorinated PyridineRequires high-temperature incineration to prevent the formation of toxic dioxins/furans during combustion[2].
Hydrazine Moiety Reactive reducing agent, probable carcinogenMust be strictly segregated from oxidizing agents to prevent highly exothermic, potentially explosive redox reactions[3].
Salt Form Dihydrochloride (2HCl)Highly acidic and corrosive when exposed to moisture; strictly prohibits the use of metal storage drums[4].
EPA Waste Status RCRA Hazardous WasteCannot be drain-disposed under any circumstances; requires processing by a licensed Treatment, Storage, and Disposal Facility (TSDF)[5].

Operational Handling & Waste Segregation Workflow

The following DOT diagram maps the logical decision tree for isolating and containing 4-Chloro-2-hydrazinylpyridine dihydrochloride waste.

G start Waste Generation: 4-Chloro-2-hydrazinylpyridine dihydrochloride check Is Waste Mixed with Oxidizers? start->check warn DANGER: Reactive Hazard Segregate Immediately check->warn Yes contain Primary Containment (Compatible Glass/HDPE) check->contain No warn->contain After Segregation labeling GHS & EPA Labeling (Toxic, Halogenated) contain->labeling storage Secondary Containment (<90 Days Storage) labeling->storage disposal Licensed TSDF Incineration (Halogenated Waste) storage->disposal

Workflow for the segregation, containment, and disposal of halogenated hydrazine derivative waste.

Step-by-Step Disposal Methodologies

The following protocols are designed as self-validating systems. By following the causality embedded in each step, laboratories ensure compliance with5[5].

Protocol A: Waste Segregation and Primary Containment
  • Identify the Waste Stream: Classify the material as a toxic, halogenated, and corrosive organic solid/solution.

  • Verify Chemical Compatibility: Ensure the designated waste container has never held oxidizing agents (e.g., peroxides, nitric acid) or strong bases.

    • Causality: Hydrazine derivatives are potent reducing agents. Mixing them with oxidizers initiates an uncontrolled redox reaction that can lead to spontaneous combustion or the release of toxic nitrogenous gases[3].

  • Select Primary Containment: Utilize High-Density Polyethylene (HDPE) or borosilicate glass containers.

    • Causality: The dihydrochloride salt is hygroscopic. Upon contact with ambient moisture, it dissociates to release hydrochloric acid (HCl), which will rapidly corrode standard metal drums and compromise containment[4].

  • Fill Capacity Limit: Transfer the waste into the container, ensuring it is filled to no more than 90% of its total capacity.

    • Causality: Leaving a 10% headspace allows for safe vapor expansion, preventing pressure-induced container rupture[4].

Protocol B: Lab-Packing and Regulatory Storage
  • Apply GHS/EPA Labeling: Immediately affix a hazardous waste label upon the first drop of waste entering the container. Explicitly mark the hazards: "Toxic", "Corrosive", and "Halogenated Organic Waste"[6].

  • Implement Secondary Containment: Place the primary container inside a chemically compatible secondary containment tray (e.g., a larger polypropylene bin).

    • Causality: Secondary containment isolates the corrosive waste from floor drains and incompatible chemicals in the event of primary vessel failure[6].

  • Monitor Accumulation Time: Transfer the waste to the laboratory's central accumulation area.

    • Causality: Under EPA regulations, Large Quantity Generators (LQGs) must dispose of hazardous waste within 90 days, while academic labs operating under Subpart K may store it for up to 6 months[7],[4].

Protocol C: Final Disposal via TSDF
  • Manifesting: Complete a Uniform Hazardous Waste Manifest, utilizing the appropriate EPA waste codes for halogenated solvents/compounds (e.g., F-series or specific U/P codes depending on the mixture)[2].

  • High-Temperature Incineration: Ensure your waste broker directs the material to a facility capable of high-temperature rotary kiln incineration.

    • Causality: Standard low-temperature incineration of chlorinated pyridines results in incomplete combustion, synthesizing highly toxic polychlorinated dibenzo-p-dioxins (PCDDs). High-temperature incineration (>1000°C) with rapid gas quenching is mechanistically required to completely cleave the robust carbon-halogen bonds[2].

Spill Response & Decontamination Protocol

In the event of accidental release, immediate and chemically sound intervention is required to prevent environmental contamination and human exposure.

  • Evacuate and Isolate: Clear the immediate area. Responders must don appropriate PPE, including nitrile/neoprene gloves, a chemical-resistant lab coat, safety goggles, and a NIOSH-approved respirator if aerosolized dust is present.

  • Dry Containment: Surround the spill with an inert, non-combustible absorbent material such as dry sand, earth, or vermiculite.

    • Causality: Do not use combustible absorbents like sawdust or paper towels. The reactive hydrazine moiety can ignite combustible materials upon contact[8].

  • Neutralization (If in aqueous solution): If the compound is spilled as an acidic aqueous solution, carefully neutralize the perimeter with a mild base (e.g., sodium bicarbonate powder) before full absorption to mitigate the corrosivity of the dihydrochloride salt.

  • Collection: Sweep the absorbed mixture using non-sparking tools to prevent ignition. Place the contaminated absorbent into a dedicated HDPE hazardous waste container and manage it identically to the primary chemical waste.

References

  • How to Ensure Safe Chemical Waste Disposal in Laboratories, Daniels Health. 7

  • Laboratory Environmental Sample Disposal Information Document, Environmental Protection Agency (EPA). 5

  • Chemistry Lab Waste Disposal, Environmental Marketing Services. 6

  • How to Dispose of Chemical Waste in a Lab Correctly, GAIACA. 4

  • 4-Chloro-2-hydrazinylpyridine dihydrochloride Safety Information, BLD Pharm. 1

  • Hydrazine Hazard Summary, Environmental Protection Agency (EPA). 3

  • Potential for Human Exposure to Hydrazines, Agency for Toxic Substances and Disease Registry (ATSDR) / CDC. 8

  • Hazardous Waste Listings, Environmental Protection Agency (EPA). 2

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Handling

Personal protective equipment for handling 4-Chloro-2-hydrazinylpyridine dihydrochloride

As a Senior Application Scientist, I recognize that handling reactive hydrazine derivatives requires moving beyond basic compliance and adopting a mechanistic approach to laboratory safety. 4-Chloro-2-hydrazinylpyridine...

Author: BenchChem Technical Support Team. Date: March 2026

As a Senior Application Scientist, I recognize that handling reactive hydrazine derivatives requires moving beyond basic compliance and adopting a mechanistic approach to laboratory safety. 4-Chloro-2-hydrazinylpyridine dihydrochloride (CAS: 1422388-79-1) [1] is a highly valuable building block in heterocyclic synthesis and drug development, but its physical and chemical properties demand stringent operational control.

Below is a comprehensive, causality-driven guide to the personal protective equipment (PPE), handling protocols, and disposal logistics for this compound.

Hazard Profiling & Mechanistic Causality

To design an effective safety protocol, we must first understand why this chemical acts as it does. According to standardized hazard profiling[1], this compound carries specific GHS hazard statements: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation).

The Mechanistic Reality: Because this compound is a dihydrochloride salt , it exists as a fine, crystalline powder. Powders are highly susceptible to aerosolization due to electrostatic charge or turbulent airflow during weighing[2].

  • Inhalation Risk (H335): If micro-particulates become airborne, inhalation deposits the acidic salt directly onto the respiratory mucosa, causing immediate irritation and potential systemic absorption (H302).

  • Dermal/Ocular Risk (H315, H319): The reactive hydrazine moiety is highly nucleophilic. When the powder contacts the natural moisture of the skin or eyes, the dihydrochloride salt dissociates, creating a localized acidic environment that facilitates protein denaturation and lipid bilayer disruption.

Personal Protective Equipment (PPE) Matrix

In accordance with OSHA 29 CFR 1910.132 [3], PPE must be selected based on a rigorous hazard assessment. The following matrix outlines the mandatory PPE for handling this compound, grounded in the specific chemical causality described above.

PPE CategoryRequired EquipmentMechanistic Justification (The "Why")
Hands Double-layered Nitrile Gloves (Minimum 5 mil thickness per layer).Hydrazine derivatives can slowly permeate standard single-layer polymers. Double gloving creates a fail-safe: the outer glove takes incidental contamination and is frequently discarded, while the inner glove remains a pristine barrier.
Eye/Face ANSI Z87.1 Chemical Splash Goggles.Standard safety glasses leave gaps. Goggles create a seal that prevents airborne micro-particulates and accidental liquid splashes from reaching the ocular mucosa.
Body Flame-resistant (FR), fully buttoned lab coat; closed-toe shoes; long pants.Prevents the accumulation of electrostatic powder on personal clothing, which could later be transferred to the skin or inhaled outside the lab.
Respiratory Handled exclusively in a certified Chemical Fume Hood. (N95/P100 respirator required if hood is unavailable).Engineering controls must supersede PPE. The fume hood acts as the primary respiratory barrier against aerosolized powder[2].

Operational Protocols: A Self-Validating System

Every protocol must be a self-validating system where safety is inherently proven during execution. The National Research Council's Prudent Practices in the Laboratory strictly advises against the open-air handling of hazardous powders[2][4].

Phase 1: Pre-Weighing & Setup

  • Verify Containment: Ensure the chemical fume hood face velocity is operating between 80–100 feet per minute (fpm).

  • Establish a Wet Matrix: Place damp paper towels around the analytical balance inside the hood. Causality: This acts as a self-validating containment field. Any stray micro-particulates will immediately dissolve and bind to the wet matrix rather than becoming airborne, preventing inhalation and cross-contamination.

  • Static Mitigation: Use an anti-static weighing boat or a static-eliminating ionizer to prevent the powder from repelling off the spatula.

Phase 2: Active Handling & Transfer

  • Direct Dilution: Whenever possible, avoid transferring dry powder between vessels. Weigh the powder directly into the reaction vial.

  • Solvent Addition: Instead of pouring the powder into a solvent, add the solvent to the pre-weighed powder. This immediately suppresses dust generation and traps the compound in the liquid phase.

  • Glove Discipline: Once the powder is sealed in solution, immediately remove and dispose of the outer pair of nitrile gloves before touching other lab equipment (e.g., pipettes, sashes) to prevent fomite transmission.

Phase 3: Decontamination

  • Neutralization Wipe-Down: Wipe down the balance and hood surface with a mildly alkaline soap solution. Causality: The alkaline solution neutralizes the acidic dihydrochloride salt residues, rendering them less irritating and easier to safely wipe away.

Waste Disposal & Environmental Logistics

Under EPA RCRA 40 CFR Part 262 [5][6], laboratories are strictly regulated as hazardous waste generators. 4-Chloro-2-hydrazinylpyridine dihydrochloride waste must be managed with chemical compatibility in mind.

  • Solid Waste: Contaminated outer gloves, damp paper towels, and empty reagent vials must be collected in a designated, sealable container labeled "Hazardous Solid Waste - Toxic/Irritant".

  • Liquid Waste Segregation (Critical): Hydrazine derivatives are inherently electron-rich reducing agents. Never dispose of solutions containing this compound into waste carboys containing strong oxidizing agents (e.g., peroxides, nitric acid, permanganates). Mixing them can trigger a violent, exothermic redox reaction. Collect in a dedicated, chemically compatible secondary containment vessel clearly labeled with its exact contents.

Handling Workflow & Hazard Mitigation Diagram

G Setup 1. Fume Hood Setup (Face velocity 80-100 fpm) Weighing 2. Powder Weighing (Anti-static boat & damp towels) Setup->Weighing Don PPE & Verify Airflow Transfer 3. Chemical Transfer (Direct solvent addition) Weighing->Transfer Minimize Particulates Reaction 4. Active Handling (Closed system synthesis) Transfer->Reaction Proceed to Synthesis Decon 5. Area Decontamination (Alkaline wipe-down) Reaction->Decon Post-Reaction Cleanup Disposal 6. RCRA Waste Segregation (Isolate from oxidizers) Decon->Disposal Solid/Liquid Waste

Workflow for handling 4-Chloro-2-hydrazinylpyridine dihydrochloride safely.

References

  • Occupational Safety and Health Administration (OSHA). 29 CFR 1910.132 - Personal Protective Equipment. Available at:[Link]

  • National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Available at:[Link]

  • Environmental Protection Agency (EPA). 40 CFR Part 262 - Standards Applicable to Generators of Hazardous Waste. Available at:[Link]

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